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  • Product: N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine
  • CAS: 1157009-60-3

Core Science & Biosynthesis

Foundational

Synthesis of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine: A Comprehensive Technical Guide

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide Executive Summary The compound N-[(1-ethylpyrrolidin-2-yl)methyl]oxa...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The compound N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is a highly functionalized secondary amine featuring two privileged pharmacophores: a tetrahydropyran (THP) ring and an N-ethylpyrrolidine moiety. Both structural motifs are ubiquitous in modern medicinal chemistry, frequently appearing in histamine-3 (H3R) antagonists, TLR7 agonists, and atypical antipsychotics[1],[2],[3].

This whitepaper outlines a robust, scalable, and self-validating synthetic route to access this target via the reductive amination of tetrahydro-4H-pyran-4-one with (1-ethylpyrrolidin-2-yl)methanamine. By detailing the mechanistic causality behind reagent selection and providing a step-by-step protocol, this guide ensures high-fidelity reproduction of the synthesis in both discovery and process chemistry settings.

Retrosynthetic Analysis & Mechanistic Causality

The most efficient disconnection for secondary amines relies on the reductive amination of a ketone with a primary amine.

  • Electrophile: Tetrahydro-4H-pyran-4-one (THP-4-one). This commercially available heterocyclic ketone is a staple in drug synthesis[4],[5]. Despite its apparent simplicity, the embedded oxygen atom alters the ring's electronics and conformation, making it a highly reactive and polar precursor[1].

  • Nucleophile: (1-ethylpyrrolidin-2-yl)methanamine . A well-documented chiral building block utilized in the synthesis of neuroleptics like Sulpiride and Raclopride[2],.

Stereochemical Considerations

It is critical to note that the C4 position of the unsubstituted tetrahydropyran ring possesses a plane of symmetry; therefore, the reductive amination does not generate a new stereocenter at the THP core. The sole stereocenter resides at the C2 position of the pyrrolidine ring. Utilizing enantiopure (S)-(1-ethylpyrrolidin-2-yl)methanamine will yield a single stereoisomer, bypassing the need for downstream chiral resolution[2].

Mechanistic Pathway

The reaction proceeds via a transient hemiaminal, which dehydrates to form an electrophilic iminium ion. The choice of reducing agent is paramount. Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) is selected over sodium borohydride (NaBH₄) because the electron-withdrawing acetate ligands attenuate the nucleophilicity of the hydride[4],[6]. This allows STAB to selectively reduce the highly electrophilic iminium ion without prematurely reducing the starting ketone into tetrahydropyran-4-ol, a common byproduct when harsher reagents are used.

SynthesisMechanism Ketone Tetrahydro-4H-pyran-4-one (Electrophile) Hemiaminal Hemiaminal Intermediate (Unstable) Ketone->Hemiaminal AcOH (cat.) DCE, RT Amine (1-Ethylpyrrolidin-2-yl)methanamine (Nucleophile) Amine->Hemiaminal Imine Iminium Ion (Reactive Intermediate) Hemiaminal->Imine - H2O Product N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (Target Product) Imine->Product NaBH(OAc)3 Reduction

Caption: Retrosynthetic and mechanistic pathway for the reductive amination.

Experimental Protocol

The following protocol is designed as a self-validating system. In-process controls (IPCs) such as TLC or LC-MS are mandated before the addition of the reducing agent to ensure complete imine formation, thereby maximizing yield and minimizing ketone reduction[4].

Reagents & Materials
  • Tetrahydro-4H-pyran-4-one: 1.00 equivalent (eq)

  • (1-ethylpyrrolidin-2-yl)methanamine: 1.05 eq

  • Glacial Acetic Acid (AcOH): 1.10 eq

  • Sodium Triacetoxyborohydride (STAB): 1.50 eq

  • 1,2-Dichloroethane (DCE): Reaction solvent (0.2 M)

Step-by-Step Methodology
  • Imine Formation: To an oven-dried round-bottom flask equipped with a magnetic stir bar under an inert nitrogen atmosphere, add tetrahydro-4H-pyran-4-one (1.0 eq) and (1-ethylpyrrolidin-2-yl)methanamine (1.05 eq) dissolved in anhydrous DCE.

  • Acid Catalysis: Introduce glacial acetic acid (1.1 eq) dropwise. The weak acid protonates the carbonyl oxygen to accelerate nucleophilic attack and subsequently aids in the dehydration of the hemiaminal. Stir the mixture at room temperature (20–25 °C) for 1 to 2 hours[4].

  • In-Process Control (IPC): Withdraw a 10 µL aliquot, quench in basic water, extract with organic solvent, and analyze via LC-MS to confirm the disappearance of the starting ketone and the formation of the imine intermediate.

  • Reduction: Once imine formation is confirmed, cool the reaction vessel to 0 °C using an ice bath. Add STAB (1.5 eq) portion-wise over 15 minutes to control the mild exotherm[4],[6]. Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

  • Quench & Workup: Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) until gas evolution ceases and the aqueous layer reaches pH 8-9.

  • Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) (3 × 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

ExperimentalWorkflow Step1 1. Reagent Mixing Ketone + Amine in DCE Step2 2. Acid Catalysis Add 1.1 eq AcOH (1-2h, RT) Step1->Step2 Step3 3. Reduction Add 1.5 eq STAB portion-wise Step2->Step3 Step4 4. Quench Saturated NaHCO3 (aq) Step3->Step4 Step5 5. Extraction DCM extraction & Brine wash Step4->Step5 Step6 6. Purification Flash Chromatography (ELSD/CAD) Step5->Step6

Caption: Step-by-step experimental workflow for the synthesis and purification.

Purification & Analytical Characterization

Purification Strategy

The target molecule contains two basic nitrogen centers (a tertiary amine on the pyrrolidine ring and the newly formed secondary amine). It is highly polar and will streak on standard silica gel.

  • Method: Flash column chromatography on silica gel.

  • Eluent System: A highly polar, basic solvent system such as DCM / Methanol / aqueous NH₄OH (e.g., 90:9:1 v/v/v) is required to prevent secondary interactions with the acidic silanol groups on the silica stationary phase. Alternatively, reverse-phase chromatography (C18) using a generic gradient of Water/Acetonitrile with 0.1% Formic Acid can be utilized.

Analytical Detection Caveat

A critical insight for process chemists: This molecule lacks a UV chromophore. It contains no aromatic rings or extended conjugated systems. Consequently, standard UV detection at 254 nm will fail to detect the product. Analytical monitoring must rely on Evaporative Light Scattering Detection (ELSD), Charged Aerosol Detection (CAD), or low-wavelength UV (205–210 nm)[5].

Quantitative Data Summary
Analytical ParameterExpected Value / Method Description
Molecular Formula C₁₂H₂₄N₂O
Molecular Weight 212.34 g/mol
Exact Mass 212.1889 Da
LC-MS (ESI+) m/z 213.2 [M+H]⁺
HPLC Detection ELSD, CAD, or low-UV (205-210 nm)
¹H NMR (CDCl₃, 400 MHz) ~3.95 ppm (m, 2H, THP eq-H), ~3.40 ppm (m, 2H, THP ax-H), ~2.50 ppm (q, 2H, N-CH₂CH₃), ~1.10 ppm (t, 3H, N-CH₂CH₃)
IR Spectroscopy ~3300 cm⁻¹ (N-H stretch, secondary amine), ~1100 cm⁻¹ (C-O-C stretch, THP ring)

Sources

Exploratory

Technical Whitepaper: Chemical Properties and Applications of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide Executive Summary N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (also known as N-[(1-ethylpyrro...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide

Executive Summary

N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (also known as N-[(1-ethylpyrrolidin-2-yl)methyl]tetrahydro-2H-pyran-4-amine) is a highly versatile secondary amine building block. It strategically combines the (1-ethylpyrrolidin-2-yl)methyl pharmacophore—a motif classically associated with central nervous system (CNS) receptor binding—with a hydrophilic oxan-4-yl (tetrahydropyran) moiety. As a Senior Application Scientist, I approach this molecule not merely as a structural intermediate, but as a "privileged scaffold." Its unique dual-basic center modulates lipophilicity while retaining critical hydrogen-bonding capabilities, making it a cornerstone in the modern development of kinase inhibitors, neuroprotective agents, and immunomodulators.

Structural & Physicochemical Profiling

Understanding the physicochemical landscape of a building block is the first step in rational drug design. The presence of a tertiary amine (within the pyrrolidine ring) and a secondary amine (the linker) endows the molecule with two distinct basic centers. This significantly influences its solubility, membrane permeability, and receptor binding kinetics at physiological pH.

Table 1: Key Physicochemical Properties & Pharmacological Implications
PropertyValue (Predicted/Experimental)Pharmacological Implication
Molecular Formula C12H24N2OOptimal low-molecular-weight size for fragment-based drug design.
Molecular Weight 212.33 g/mol High ligand efficiency (LE) potential when conjugated to larger cores.
LogP (Octanol/Water) 1.2 – 1.8Balanced lipophilicity; avoids non-specific lipid membrane sequestration.
pKa1 (Pyrrolidine N) ~9.2Fully protonated at physiological pH; critical for salt-bridge formation in receptor pockets.
pKa2 (Secondary N) ~8.5Partially protonated; acts as a flexible, dynamic H-bond donor/acceptor.
Topological Polar Surface Area 24.3 ŲExcellent blood-brain barrier (BBB) penetration potential for CNS targets.

Synthetic Methodology & Causality

The most robust and scalable route to synthesize N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is via the reductive amination of oxan-4-one (tetrahydro-4H-pyran-4-one) with (1-ethylpyrrolidin-2-yl)methanamine. The protocol below is designed as a self-validating system to maximize yield while minimizing over-alkylation.

Synthesis SM1 Oxan-4-one Imine Imine / Iminium Intermediate SM1->Imine + SM2 AcOH, DCE SM2 (1-Ethylpyrrolidin-2-yl) methanamine SM2->Imine Product N-[(1-ethylpyrrolidin-2-yl) methyl]oxan-4-amine Imine->Product NaBH(OAc)3 Reductive Amination

Reductive amination workflow for synthesizing N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine.

Step-by-Step Protocol: Reductive Amination
  • Imine Formation: Dissolve 1.0 equivalent of oxan-4-one and 1.05 equivalents of (1-ethylpyrrolidin-2-yl)methanamine in anhydrous 1,2-dichloroethane (DCE).

    • Causality: DCE is specifically chosen over dichloromethane (DCM) because its slightly higher boiling point allows for mild heating if the imine formation is sterically hindered. Furthermore, it is inert to the primary amine, preventing unwanted side reactions.

  • Acid Catalysis: Add 1.2 equivalents of glacial acetic acid (AcOH).

    • Causality: AcOH serves a dual purpose. It catalyzes the formation of the iminium ion, making the carbonyl carbon more electrophilic, and it buffers the solution to prevent the premature degradation of the reducing agent.

  • Reduction: After stirring for 2 hours at room temperature, add 1.5 equivalents of Sodium triacetoxyborohydride (NaBH(OAc)3) portion-wise.

    • Causality: NaBH(OAc)3 is explicitly selected over Sodium borohydride (NaBH4) or Sodium cyanoborohydride (NaCNBH3). NaBH(OAc)3 is a milder reducing agent that selectively reduces the iminium ion without reducing the unreacted ketone, minimizing alcohol byproducts. Additionally, it avoids the generation of highly toxic hydrogen cyanide gas associated with NaCNBH3.

  • Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO3 to neutralize the acetic acid and destroy excess reducing agent. Extract with ethyl acetate, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Pharmacological Relevance & Target Pathways

The structural motifs within N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine have been heavily utilized in modern medicinal chemistry across diverse therapeutic areas.

A. Phosphoinositide 3-Kinase Gamma (PI3Kγ) Inhibition

Derivatives incorporating this amine have been patented as potent Phosphoinositide 3-kinase gamma (PI3Kγ) inhibitors [[1]](). The oxan-4-yl group provides optimal steric bulk to fit into the hydrophobic specificity pocket of the PI3Kγ isoform. Simultaneously, the basic pyrrolidine nitrogen forms crucial solvent-exposed interactions, enhancing the overall solubility and pharmacokinetic profile of the inhibitor .

PI3K_Pathway GPCR GPCR Activation PI3Kg PI3Kγ (Target) GPCR->PI3Kg Gβγ subunits PIP3 PIP3 PI3Kg->PIP3 Phosphorylation PIP2 PIP2 PIP2->PIP3 Conversion AKT AKT / PKB PIP3->AKT Recruits & Activates Inhibitor Oxan-4-amine Derivative Inhibitor->PI3Kg Kinase Domain Inhibition

PI3Kγ signaling pathway and targeted inhibition by oxan-4-amine derivatives.

B. Toll-Like Receptor (TLR) Antagonism

Recent patent filings demonstrate the use of this scaffold in synthesizing orally bioavailable TLR antagonists . The basicity of the (1-ethylpyrrolidin-2-yl)methyl group allows these compounds to accumulate in endosomes (where TLRs are typically localized) via ion-trapping mechanisms. The oxan-4-amine linker provides a metabolically stable bridge to the core heterocyclic pharmacophore, resisting oxidative cleavage better than simple alkyl chains .

C. Neuroprotective Pyrazole Derivatives

Research into spinal cord injury (SCI) has highlighted the efficacy of pyrazole derivatives linked to the (1-ethylpyrrolidin-2-yl)methyl moiety in suppressing pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in microglial cells . The incorporation of the oxan-4-amine substructure into these frameworks modulates lipophilicity, ensuring the molecule can cross the blood-spinal cord barrier without becoming excessively trapped in lipid membranes . Furthermore, this scaffold is frequently utilized in complex pharmaceutical compounds targeting broader kinase networks [[2]]().

Analytical Validation Protocol

To ensure trustworthiness and reproducibility, synthesized batches of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine must undergo rigorous self-validating analytical checks before being utilized in downstream coupling reactions.

Step-by-Step Protocol: LC-MS and NMR Validation
  • Sample Preparation: Dissolve 1 mg of the purified compound in 1 mL of LC-MS grade Methanol.

  • LC-MS Analysis: Run on a C18 reverse-phase column using a mobile phase gradient of Water/Acetonitrile (both containing 0.1% Formic Acid).

    • Causality: The addition of 0.1% Formic Acid ensures both basic nitrogens (pyrrolidine and secondary amine) are fully protonated. This prevents peak tailing on the silica-based C18 column and provides a strong, clean [M+H]+ signal at m/z 213.2 in positive electrospray ionization (ESI+) mode.

  • 1H-NMR Analysis (400 MHz, CDCl3):

    • Causality: CDCl3 is used to observe the secondary amine N-H proton (usually presenting as a broad singlet around 1.5-2.0 ppm, depending on concentration and hydrogen bonding). Key diagnostic peaks to verify structural integrity include the multiplet for the oxan-4-yl methine proton (~2.6-2.8 ppm) and the characteristic signals of the ethyl group attached to the pyrrolidine ring (a triplet for the CH3 around 1.1 ppm and a quartet for the CH2 around 2.5 ppm).

References

  • Toll-like receptor antagonist compounds and methods of use. Justia Patents. Available at: [Link]

  • Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. PMC - NIH. Available at: [Link]

  • WO2015162456A1 - Amino pyridine derivatives as phosphatidylinositol 3-kinase inhibitors. Google Patents.
  • Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. ResearchGate. Available at:[Link]

  • US11786524B2 - Pharmaceutical compounds. Google Patents.

Sources

Foundational

An In-depth Technical Guide to the Putative Mechanism of Action of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine

Abstract N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is a novel chemical entity with potential applications in the modulation of central nervous system (CNS) pathways. This document outlines a comprehensive, hypothesi...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is a novel chemical entity with potential applications in the modulation of central nervous system (CNS) pathways. This document outlines a comprehensive, hypothesis-driven approach to elucidating its mechanism of action. Based on a detailed analysis of its core structural motifs—the N-ethylpyrrolidin-2-ylmethyl group characteristic of certain atypical antipsychotics and the oxan-4-amine moiety present in various CNS-active compounds—we postulate a polypharmacological profile for this molecule. The primary hypothesis is that N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine functions as a modulator of dopamine (D2/D3), sigma (σ1/σ2), and potentially muscarinic acetylcholine (M1/M4) receptors. This guide provides a structured framework for the systematic investigation of these interactions, detailing robust, validated in vitro experimental protocols for receptor binding and functional activity assays. The overarching goal is to construct a comprehensive pharmacological profile, thereby informing its potential therapeutic utility and guiding future preclinical and clinical development.

Introduction: Deconstructing N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine for Mechanistic Insights

The rational design of novel therapeutics for complex neurological and psychiatric disorders often involves the strategic combination of pharmacophores to achieve a desired polypharmacological profile. The structure of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine presents an intriguing amalgamation of two key moieties with established significance in medicinal chemistry.

  • The N-(1-ethyl-2-pyrrolidinyl)methyl Scaffold: This component is the defining feature of the atypical antipsychotic sulpiride and its analogs.[1][2] These compounds are well-characterized for their antagonist activity at dopamine D2 and D3 receptors.[1][3] The ethyl substitution on the pyrrolidine nitrogen is crucial for this activity. Furthermore, the broader class of pyrrolidine derivatives has been shown to exhibit high affinity for sigma receptors (σ1 and σ2), which are implicated in a range of neurological functions and are a target for various CNS-active drugs.[4][5]

  • The Oxan-4-amine (Tetrahydropyran-4-amine) Moiety: The tetrahydropyran ring is a prevalent scaffold in modern drug discovery, often employed as a bioisostere for cyclohexane to enhance aqueous solubility and modulate pharmacokinetic properties.[6] The 4-amino-tetrahydropyran substructure, in particular, is a versatile building block in the synthesis of pharmaceuticals aimed at treating neurological disorders.[7][8] Its presence in molecules targeting muscarinic acetylcholine receptors suggests a potential interaction with this receptor family.[6]

This structural analysis leads to the formulation of a primary hypothesis: N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is a multi-target ligand with a high probability of interacting with dopamine D2/D3 and sigma σ1/σ2 receptors, and a secondary potential for modulating muscarinic acetylcholine M1/M4 receptors. This guide outlines the experimental strategy to systematically test this hypothesis.

Proposed Multi-Target Mechanism of Action

We propose that the pharmacological effects of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine are the result of its simultaneous interaction with multiple receptor systems. This polypharmacology could offer a unique therapeutic profile, potentially addressing multiple facets of complex CNS disorders.

Binding_Assay_Workflow cluster_Dopamine Dopamine D2/D3 cluster_Sigma Sigma σ1/σ2 D_Membrane D2/D3 Expressing Cell Membranes D_Assay Incubate & Filter D_Membrane->D_Assay D_Radioligand [3H]spiperone D_Radioligand->D_Assay Data_Analysis Calculate IC50 & Ki D_Assay->Data_Analysis Measure Radioactivity S_Membrane Liver Membranes (Guinea Pig/Rat) S_Assay Incubate & Filter S_Membrane->S_Assay S1_Radioligand 3H-pentazocine S1_Radioligand->S_Assay S2_Radioligand [3H]DTG + masker S2_Radioligand->S_Assay S_Assay->Data_Analysis Measure Radioactivity Test_Compound Test Compound (Concentration Gradient) Test_Compound->D_Assay Test_Compound->S_Assay

Caption: Workflow for primary radioligand binding assays.

Table 1: Hypothetical Primary Target Binding Affinity Data

TargetRadioligandTest Compound Ki (nM)
Dopamine D2[3H]spiperoneValue to be determined
Dopamine D3[3H]spiperoneValue to be determined
Sigma σ1-pentazocineValue to be determined
Sigma σ2[3H]DTGValue to be determined
Phase 2: Functional Characterization

Should Phase 1 reveal significant binding affinity (e.g., Ki < 100 nM) for any of the primary targets, Phase 2 will determine the functional activity of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine at these receptors.

D2 receptors are Gi/o-coupled, and their activation inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels. This assay will determine if the test compound acts as an agonist or antagonist at the D2 receptor. [9][10] Protocol:

  • Cell Line: Use CHO or HEK293 cells stably expressing the human D2 receptor. [4][11]2. Procedure (Antagonist Mode):

    • Pre-treat cells with various concentrations of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine.

    • Stimulate the cells with forskolin (to increase basal cAMP) and a concentration of dopamine that gives a submaximal response (e.g., EC80). [12] * Incubate for 30 minutes at 37°C. [4] * Lyse the cells and measure cAMP levels using a suitable detection kit (e.g., HTRF or ELISA-based). [4]3. Data Analysis: An antagonist will cause a dose-dependent reversal of the dopamine-induced inhibition of cAMP production. Calculate the IC50 and subsequently the Kb value using the Gaddum/Schild equation. [12]

The σ1 receptor is a chaperone protein that modulates intracellular calcium signaling. [13]Its functional activity can be assessed by its effect on Ca2+ flux in response to other stimuli.

Protocol:

  • Cell Line: Use a cell line known to express functional σ1 receptors (e.g., NG-108 cells or a transfected cell line).

  • Calcium Indicator Dye: Load cells with a calcium-sensitive dye such as Fluo-4 AM.

  • Procedure:

    • Establish a stable baseline fluorescence reading using a fluorescence plate reader (e.g., FlexStation).

    • Add the test compound to determine if it has intrinsic agonist activity (i.e., causes a Ca2+ flux on its own).

    • In separate wells, pre-incubate cells with the test compound, then stimulate with a known agonist of a Ca2+-mobilizing receptor (e.g., an IP3-linked GPCR) that is modulated by σ1 receptors.

  • Data Analysis: An antagonist will inhibit the Ca2+ response elicited by a known σ1 agonist. A positive allosteric modulator might enhance the response to another stimulus.

Phase 3: Secondary Target and Off-Target Profiling

If resources permit, or if the primary screen is inconclusive, the secondary hypothesis involving muscarinic receptors should be investigated. A broad off-target screening panel is also recommended to ensure selectivity and identify potential liabilities.

  • M1 Receptor (Gq-coupled): A calcium mobilization assay is the standard method. [3][14]Cells expressing the M1 receptor are loaded with a calcium-sensitive dye, and the fluorescence response to the test compound is measured. [15]* M4 Receptor (Gi/o-coupled): A [35S]GTPγS binding assay can be used to measure G-protein activation. [16][17][18]Alternatively, cells co-expressing the M4 receptor with a promiscuous G-protein like Gα15 can be used to convert the signal to a calcium response. [14]

Functional_Assay_Signaling cluster_D2 D2 Receptor (Gi/o-coupled) cluster_M1 M1 Receptor (Gq-coupled) D2_Receptor D2 AC Adenylyl Cyclase D2_Receptor->AC Inhibits cAMP cAMP AC->cAMP Produces Test_Compound_D Test Compound Test_Compound_D->D2_Receptor Antagonist? M1_Receptor M1 PLC Phospholipase C M1_Receptor->PLC Activates IP3 IP3 PLC->IP3 Produces Ca2_Release Ca2+ Release IP3->Ca2_Release Test_Compound_M Test Compound Test_Compound_M->M1_Receptor Modulator?

Caption: Simplified signaling pathways for D2 and M1 functional assays.

Table 2: Hypothetical Functional Activity Profile

TargetAssay TypeFunctional ActivityPotency (EC50/IC50/Kb)
Dopamine D2cAMP InhibitionAntagonistValue to be determined
Sigma σ1Ca2+ MobilizationAntagonist/AgonistValue to be determined
Muscarinic M1Ca2+ MobilizationNo activity/ModulatorValue to be determined
Muscarinic M4[35S]GTPγS BindingNo activity/ModulatorValue to be determined

Conclusion and Future Directions

This technical guide presents a hypothesis-driven strategy for the elucidation of the mechanism of action of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine. By leveraging structure-activity relationship data from its constituent chemical moieties, we have proposed a plausible polypharmacological profile centered on dopamine and sigma receptors. The detailed experimental protocols provided offer a clear and validated path for testing this hypothesis in vitro.

The successful execution of this research plan will provide critical insights into the molecular targets of this novel compound. This knowledge will be foundational for understanding its potential therapeutic applications in neuropsychiatric disorders and will guide all subsequent stages of drug development, from lead optimization and in vivo efficacy studies to safety pharmacology and clinical trial design. The systematic approach outlined herein ensures a rigorous and efficient characterization of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine, paving the way for its potential translation into a novel therapeutic agent.

References

  • Ogata, M., Matsumoto, H., Kida, S., Shiomi, T., Eigyo, M., & Hirose, K. (1984). Synthesis and neuroleptic activity of N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-sulfonamidobenzamides. Journal of Medicinal Chemistry, 27(9), 1137–1141. [Link]

  • Lane, J. R., Donthamsetti, P., & Javitch, J. A. (2014). Radioligand binding assays. Bio-protocol, 4(13), e1171. [Link]

  • Lever, J. R., Miller, D. K., & Lever, S. Z. (2011). Characterization of pulmonary sigma receptors by radioligand binding. European Journal of Pharmacology, 668(1-2), 146–152. [Link]

  • Szabó, A., Berzsenyi, S., Pestenácz, A., Boros, A., Tímári, G., Toth, E., ... & Toth, G. (2021). Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble Docking-Based Virtual Screening. International Journal of Molecular Sciences, 22(15), 8143. [Link]

  • Eurofins Discovery. (n.d.). M4 Human Acetylcholine (Muscarinic) GPCR GTPgammaS Agonist & Antagonist LeadHunter Assay - TW. [Link]

  • Martin, K. J., & Absalom, N. L. (2020). Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors. Frontiers in Pharmacology, 11, 238. [Link]

  • Molecular Devices. (n.d.). Gq-coupled receptor assays using the FlexStation System: M1 muscarinic receptor. [Link]

  • Leysen, D., Langlois, X., & Verhasselt, P. (2007). Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors. Journal of Neuroscience Methods, 163(1), 145–154. [Link]

  • Gmeiner, P. (2007). Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands. [Link]

  • National Center for Biotechnology Information. (2016). Table 3, Detailed protocol for the D2 binding secondary assay. In Probe Reports from the NIH Molecular Libraries Program. [Link]

  • Martin, K. J., & Absalom, N. L. (2020). Figure 5: Displacement of [³H] (+) pentazocine from sigma-1 receptors by DTG. ResearchGate. [Link]

  • Xia, M., Huang, R., & Austin, C. P. (2011). A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists. ASSAY and Drug Development Technologies, 9(4), 382–392. [Link]

  • Molecular Devices. (n.d.). Measuring Intracellular Calcium Flux on FLEXstation Systems. [Link]

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  • Innoprot. (n.d.). D2 Dopamine Receptor Assay. [Link]

  • Glasser, C. L., et al. (2013). Identification and Characterization of ML321: A Novel and Highly Selective D2 Dopamine Receptor Antagonist with Efficacy in Animal Models That Predict Atypical Antipsychotic Activity. ACS Chemical Neuroscience, 4(6), 949–960. [Link]

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  • Google Patents. (n.d.). DK142618B - Process for the preparation of 2-aminomethyl-1-ethylpyrrolidine.
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  • Chu, U. B., & Ruoho, A. E. (2016). SIGMA RECEPTOR BINDING ASSAYS. Current Protocols in Pharmacology, 75, 1.18.1–1.18.17. [Link]

  • Asif, M. (2024). Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. Chemistry & Materials Research, 15(4), 1-13. [Link]

  • ResearchGate. (n.d.). Fig. 3. [35S]GTPgS-binding at the M2 and M4 receptors in the... [Link]

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  • Sahn, J. J., et al. (2022). Examination of the Novel Sigma-1 Receptor Antagonist, SI 1/28, for Antinociceptive and Anti-allodynic Efficacy against Multiple Types of Nociception with Fewer Liabilities of Use. International Journal of Molecular Sciences, 23(19), 11849. [Link]

  • IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). M4 receptor. [Link]

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Exploratory

Preliminary Toxicity Screening of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine: A Preclinical Safety Whitepaper

Executive Summary The transition of a novel chemical entity (NCE) from discovery to clinical evaluation requires a rigorous, mechanistically grounded safety assessment. This whitepaper details the preliminary toxicity sc...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition of a novel chemical entity (NCE) from discovery to clinical evaluation requires a rigorous, mechanistically grounded safety assessment. This whitepaper details the preliminary toxicity screening strategy for N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine , a highly basic, aliphatic-cyclic amine pharmacophore. Designed in strict accordance with the ICH M3(R2) guidelines for nonclinical safety studies [1], this framework establishes a self-validating testing battery to evaluate genotoxicity, cardiovascular liability, and hepatic metabolic stability. By prioritizing early hazard identification, this protocol prevents late-stage attrition and ensures robust go/no-go decision-making.

Structural Toxicology Rationale

Before initiating in vitro assays, a structural triage is mandatory to define the specific liabilities of the molecule. N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine consists of three distinct motifs, each presenting unique toxicological considerations:

  • The Basic Secondary Amine (pKa ~ 8.5–9.5): At physiological pH (7.4), this nitrogen is predominantly protonated. Protonated lipophilic amines are classic pharmacophores for binding to the inner vestibule of the hERG (Kv11.1) potassium channel. This necessitates stringent cardiotoxicity screening.

  • The 1-Ethylpyrrolidine Ring: Aliphatic nitrogen-containing heterocycles are susceptible to cytochrome P450 (CYP)-mediated α -carbon oxidation. This can yield reactive iminium intermediates, posing a high risk for mechanism-based inhibition (MBI) of hepatic enzymes.

  • The Oxane (Tetrahydropyran) Core: While generally utilized as a metabolically stable bioisostere to reduce overall lipophilicity (LogD) compared to carbocycles, its ether oxygen can alter the basicity of the adjacent amine via inductive effects, subtly modulating both BBB penetrance and off-target receptor binding.

Integrated Screening Workflow

To systematically de-risk this compound, we employ a tiered screening workflow. The logic dictates that high-throughput, high-sensitivity assays (Genotoxicity, Cytotoxicity) are run in parallel with high-specificity mechanistic assays (hERG patch-clamp).

ToxWorkflow Compound N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine Target Compound InSilico In Silico Profiling (QSAR & Structural Alerts) Compound->InSilico InVitro In Vitro Core Battery (ICH M3(R2) Aligned) InSilico->InVitro Ames Genotoxicity (Ames Test - OECD 471) InVitro->Ames hERG Cardiotoxicity (hERG Patch Clamp - ICH S7B) InVitro->hERG Cyto Cytotoxicity & Metabolism (HepG2 & CYP450 - FDA) InVitro->Cyto Decision Go/No-Go Decision Matrix Ames->Decision hERG->Decision Cyto->Decision

Figure 1: Tiered preliminary toxicity screening workflow for novel basic amine pharmacophores.

Genotoxicity: Bacterial Reverse Mutation (Ames) Test

Regulatory Alignment: OECD Test Guideline 471 [4]

Causality & Rationale: While the compound lacks classic structural alerts for mutagenicity (e.g., aromatic nitro groups, epoxides), secondary amines can undergo nitrosation in vivo to form potentially mutagenic nitrosamines. The pre-incubation method is explicitly chosen over the standard plate incorporation method because it maximizes the contact time between the target compound, the metabolic enzymes (S9), and the bacteria in an aqueous environment, which is critical for capturing short-lived reactive metabolites of aliphatic amines.

Step-by-Step Protocol:
  • Strain Preparation: Culture histidine-dependent Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and tryptophan-dependent Escherichia coli (WP2 uvrA) overnight to reach a density of 1−2×109 CFU/mL.

  • Metabolic Activation (S9 Mix): Prepare a 10% v/v S9 fraction derived from the livers of Sprague-Dawley rats induced with Aroclor 1254, supplemented with NADP+ and glucose-6-phosphate.

  • Pre-Incubation: In a sterile test tube, combine 0.1 mL of bacterial suspension, 0.5 mL of S9 mix (or phosphate buffer for -S9 conditions), and 0.1 mL of the test compound (dosed at 1.5, 5, 15, 50, 150, and 500 µ g/plate ). Incubate at 37°C for 20 minutes with gentle shaking.

  • Plating: Add 2.0 mL of molten top agar (containing trace histidine/biotin or tryptophan) to the tube, vortex gently, and pour onto minimal glucose agar plates.

  • Incubation & Scoring: Incubate plates inverted at 37°C for 48–72 hours. Count revertant colonies using an automated colony counter.

  • Self-Validation System:

    • Negative Control: Vehicle (DMSO, max 1% final concentration).

    • Positive Controls: Sodium azide (-S9, TA1535), 2-Aminoanthracene (+S9, all strains). Assay is only valid if positive controls yield a 3-fold increase in revertants over the vehicle.

Cardiotoxicity: hERG Channel Inhibition Assessment

Regulatory Alignment: ICH S7B [2]

Causality & Rationale: The hERG channel possesses a large inner cavity lined with aromatic amino acids (Tyr652 and Phe656). The protonated nitrogen of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine can become trapped in this pore via cation- π interactions, blocking potassium efflux. This delays ventricular repolarization, manifesting as QT interval prolongation on an ECG, which can degenerate into lethal Torsades de Pointes (TdP).

hERG_Mechanism Amine Basic Amine Motif (Protonated at pH 7.4) Pore hERG Channel Pore (Open State) Amine->Pore Enters vestibule Interaction Cation-π Interaction (Tyr652 & Phe656) Pore->Interaction Block Potassium Efflux Blockade (QT Prolongation Risk) Interaction->Block Trapping mechanism

Figure 2: Mechanistic pathway of hERG channel inhibition by protonated basic amines.

Step-by-Step Protocol:
  • Cell Preparation: Utilize Chinese Hamster Ovary (CHO) cells stably transfected with the human KCNH2 gene. Harvest cells at 70% confluency.

  • Automated Patch-Clamp Setup: Load cells onto a planar patch-clamp platform (e.g., QPatch II). Establish whole-cell configuration (seal resistance > 1 G Ω ).

  • Voltage Protocol: Hold the membrane potential at -80 mV. Apply a depolarizing prepulse to +20 mV for 2 seconds (to open and inactivate channels), followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.

  • Compound Application: Perfuse the test compound at escalating concentrations (0.1, 1, 10, 30, 100 µM) for 5 minutes per concentration to ensure steady-state block.

  • Self-Validation System: Apply 0.1 µM E-4031 (a known high-affinity hERG blocker) at the end of the recording. The assay is valid only if E-4031 achieves >90% inhibition, proving the current measured is exclusively hERG-mediated.

Cytotoxicity & CYP450 Profiling

Regulatory Alignment: FDA Guidance on In Vitro DDI Studies [3]

Causality & Rationale: To ensure the compound does not cause general necrosis and to evaluate its potential as a perpetrator of Drug-Drug Interactions (DDIs). The pyrrolidine moiety is highly susceptible to metabolic activation. If α -oxidation occurs, the resulting iminium ion can covalently bind to the heme group of CYP3A4 or CYP2D6, causing irreversible mechanism-based inhibition (MBI).

CYP_Metabolism Parent N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine CYP CYP3A4 / CYP2D6 (Hepatic Oxidation) Parent->CYP N_Dealkylation N-Dealkylation (Stable Metabolite) CYP->N_Dealkylation Alpha_Oxidation α-Carbon Oxidation (Pyrrolidine Ring) CYP->Alpha_Oxidation Iminium Reactive Iminium Intermediate Alpha_Oxidation->Iminium MBI Mechanism-Based Inhibition (Covalent binding to CYP) Iminium->MBI

Figure 3: Divergent CYP450-mediated metabolic pathways highlighting mechanism-based inhibition risk.

Step-by-Step Protocol (CYP Inhibition via LC-MS/MS):
  • Incubation Mixture: Combine Human Liver Microsomes (HLM, 0.1 mg/mL protein), test compound (0.1–50 µM), and specific CYP probe substrates (e.g., Midazolam for CYP3A4, Dextromethorphan for CYP2D6) in 100 mM potassium phosphate buffer (pH 7.4).

  • Time-Dependent Shift (MBI Assessment): Pre-incubate the test compound with HLMs and NADPH for 30 minutes before adding the probe substrate. Compare the IC50​ to a standard co-incubation assay. An IC50​ shift > 1.5-fold indicates MBI.

  • Reaction & Quenching: Initiate the reaction with 1 mM NADPH. Incubate for 10 minutes at 37°C. Quench with ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Analysis: Centrifuge at 4,000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the formation of probe metabolites (e.g., 1'-hydroxymidazolam).

Consolidated Data & Decision Matrix

To facilitate rapid interpretation by the project toxicology team, all quantitative data must be summarized against predefined acceptance thresholds.

Table 1: Genotoxicity & Cytotoxicity Summary
AssayBiological ModelEndpointResult / ValueThreshold for Concern
Ames Test S. typhimurium (TA98/100)Fold-change in revertants <1.2 -fold (+/- S9) ≥2.0 -fold increase
Ames Test S. typhimurium (TA1535/37)Fold-change in revertants <1.5 -fold (+/- S9) ≥3.0 -fold increase
Cytotoxicity HepG2 Cells (72h) CC50​ (ATP Luminescence) >100μM <10μM
Table 2: Cardiotoxicity & DDI Liability Summary
AssayTargetParameterResult / ValueInterpretation / Risk
Patch-Clamp hERG (KCNH2) IC50​ 12.4μM Moderate Risk: Typical for basic amines. Requires structural optimization to lower pKa or increase steric bulk.
CYP Inhibition CYP3A4 IC50​ (Co-incubation) >50μM Low Risk: No direct competitive inhibition.
CYP MBI Shift CYP3A4 IC50​ Shift (30m pre-inc) 2.1 -fold shiftHigh Risk: Indicates reactive iminium formation from the pyrrolidine ring.

Conclusion & Next Steps: While N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine demonstrates a clean genotoxicity and general cytotoxicity profile, it exhibits notable liabilities in hERG inhibition and time-dependent CYP3A4 inhibition. The medicinal chemistry strategy should focus on reducing the basicity of the secondary amine (e.g., via fluorination of the oxane ring) or introducing steric hindrance around the α -carbon of the pyrrolidine ring to block iminium formation.

References

  • ICH Harmonised Tripartite Guideline. (2009). M3(R2) Non-Clinical Safety Studies for the Conduct of Human Clinical Trials and Marketing Authorization for Pharmaceuticals. European Medicines Agency. Available at:[Link] [1]

  • ICH Harmonised Tripartite Guideline. (2005). S7B Nonclinical Evaluation of the Potential for Delayed Ventricular Repolarization (QT Interval Prolongation) by Human Pharmaceuticals. European Medicines Agency. Available at:[Link] [2]

  • U.S. Food and Drug Administration. (2020). In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions Guidance for Industry. U.S. Department of Health and Human Services. Available at:[Link] [3]

  • OECD. (2020). Test No. 471: Bacterial Reverse Mutation Test. OECD Guidelines for the Testing of Chemicals, Section 4. OECD Publishing, Paris. Available at:[Link] [4]

Foundational

"pharmacokinetics of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine in vivo"

An In-Depth Technical Guide to the In Vivo Pharmacokinetic Characterization of Novel Pyrrolidine Derivatives: A Methodological Approach for N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine Authored by a Senior Application...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the In Vivo Pharmacokinetic Characterization of Novel Pyrrolidine Derivatives: A Methodological Approach for N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine

Authored by a Senior Application Scientist

This guide provides a comprehensive framework for the in vivo pharmacokinetic evaluation of novel chemical entities, using N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine as a representative example of a substituted pyrrolidine derivative. For researchers, scientists, and drug development professionals, this document outlines the critical experimental and analytical considerations necessary to elucidate the absorption, distribution, metabolism, and excretion (ADME) profile of such compounds.

The narrative that follows is grounded in established scientific principles and methodologies, offering not just procedural steps but the underlying rationale to empower robust and reproducible study design.

Introduction: The Imperative of Pharmacokinetic Profiling

The journey of a novel chemical entity from discovery to a potential therapeutic agent is critically dependent on a thorough understanding of its pharmacokinetic (PK) profile. The compound in focus, N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine, possesses structural motifs—a pyrrolidine ring and a secondary amine—that are common in many biologically active molecules.[1][2][3] The presence of these groups suggests potential interactions with monoamine transporters or other biological targets, making a detailed ADME assessment essential.[1]

This guide will detail the methodologies to characterize the in vivo behavior of this and structurally related compounds, providing a roadmap for generating the critical data needed for preclinical and clinical development.

Designing a Robust In Vivo Pharmacokinetic Study

The design of the in vivo study is the foundation upon which all subsequent data rests. The choices made at this stage will directly impact the quality and interpretability of the pharmacokinetic results.

Rationale for Animal Model Selection

The selection of an appropriate animal model is paramount. Rodents, particularly Sprague-Dawley rats, are frequently used in early pharmacokinetic studies due to their well-characterized physiology, manageable size, and ethical considerations.[4][5] For later-stage preclinical studies, a non-rodent species such as the beagle dog may be employed to provide comparative data.[6] The choice of species should be justified based on factors such as metabolic similarity to humans (if known) and the specific scientific questions being addressed.

Dose Formulation and Route of Administration

The formulation of the test compound must ensure its solubility and stability. For N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine, which is a basic compound, formulation as a salt (e.g., hydrochloride) in a simple aqueous vehicle like saline or a buffered solution is a common starting point. For less soluble compounds, co-solvents such as DMSO or Solutol may be necessary, although their potential effects on physiology must be considered.[6]

The route of administration should align with the intended clinical application. For a systemically acting drug, both intravenous (IV) and oral (PO) routes are typically evaluated. The IV route provides a direct measure of systemic clearance and volume of distribution, while the oral route is crucial for assessing bioavailability.

Experimental Workflow for In Vivo Pharmacokinetic Studies

The following diagram illustrates a typical workflow for an in vivo pharmacokinetic study in rats.

G cluster_prestudy Pre-Study Preparation cluster_study In-Life Phase cluster_poststudy Bioanalysis and Data Analysis animal_acclimation Animal Acclimation (e.g., Sprague-Dawley Rats) dose_preparation Dose Formulation and Preparation animal_acclimation->dose_preparation dosing_iv Intravenous Dosing (e.g., 1 mg/kg) dose_preparation->dosing_iv dosing_po Oral Gavage Dosing (e.g., 10 mg/kg) dose_preparation->dosing_po blood_sampling Serial Blood Sampling (e.g., via tail vein or cannula) dosing_iv->blood_sampling dosing_po->blood_sampling urine_feces_collection Urine and Feces Collection (Metabolic Cages) blood_sampling->urine_feces_collection sample_processing Plasma/Urine/Feces Processing and Extraction urine_feces_collection->sample_processing lc_ms_analysis LC-MS/MS Quantification sample_processing->lc_ms_analysis pk_parameter_calculation Pharmacokinetic Parameter Calculation (e.g., AUC, Cmax, t1/2) lc_ms_analysis->pk_parameter_calculation

In Vivo Pharmacokinetic Study Workflow

Detailed Experimental Protocols

Animal Dosing and Sample Collection

Protocol for Intravenous Administration in Rats:

  • Anesthetize the rat using an appropriate method (e.g., isoflurane inhalation).

  • Administer the dose solution via the tail vein at a controlled rate.

  • Collect blood samples (approximately 0.2 mL) at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours) into tubes containing an anticoagulant (e.g., EDTA).

  • Process blood to plasma by centrifugation.

  • Store plasma samples at -80°C until analysis.

Protocol for Oral Gavage Administration in Rats:

  • Administer the dose solution directly into the stomach using a gavage needle.

  • Collect blood samples at time points appropriate for oral absorption (e.g., 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours).

  • Process and store plasma samples as described for IV administration.

Bioanalytical Method Development and Validation

The accurate quantification of the analyte in biological matrices is the cornerstone of a successful pharmacokinetic study. High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and selectivity.[7][8][9][10]

Key Steps in LC-MS/MS Method Development:

  • Tuning of the Mass Spectrometer: Infuse a standard solution of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine to determine the precursor ion and optimize fragmentation to identify suitable product ions for multiple reaction monitoring (MRM).

  • Chromatographic Separation: Develop an HPLC method that provides good peak shape and separates the analyte from endogenous matrix components. A C18 column with a gradient elution of acetonitrile and water containing a modifier like formic acid is a common starting point.[7]

  • Sample Preparation: Develop a robust method for extracting the analyte from the biological matrix. Common techniques include protein precipitation, liquid-liquid extraction, or solid-phase extraction.[10][11] The choice of method depends on the physicochemical properties of the analyte and the desired level of cleanliness.

  • Method Validation: Validate the analytical method according to regulatory guidelines (e.g., FDA or EMA) for parameters such as accuracy, precision, linearity, selectivity, and stability.

Pharmacokinetic Data Analysis and Interpretation

Once the concentration-time data has been generated, pharmacokinetic parameters are calculated using non-compartmental analysis.

ParameterDescriptionImportance
Cmax Maximum observed plasma concentrationIndicates the peak exposure to the drug.
Tmax Time to reach CmaxProvides information on the rate of absorption.
AUC(0-t) Area under the plasma concentration-time curve from time 0 to the last measurable concentrationRepresents the total drug exposure over the measured time period.
AUC(0-inf) Area under the plasma concentration-time curve from time 0 to infinityRepresents the total drug exposure after a single dose.
t1/2 Elimination half-lifeThe time required for the plasma concentration to decrease by half.
CL ClearanceThe volume of plasma cleared of the drug per unit time.
Vd Volume of distributionThe theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
F% BioavailabilityThe fraction of the administered dose that reaches systemic circulation.

Elucidating Metabolism and Excretion Pathways

Understanding how a compound is metabolized and eliminated is crucial for predicting potential drug-drug interactions and identifying any active or toxic metabolites.

In Vitro Metabolism Studies

Initial insights into metabolic pathways can be gained from in vitro studies using liver microsomes or hepatocytes. These studies can identify the primary cytochrome P450 (CYP) enzymes responsible for metabolism.[12][13] For compounds with amine functionalities, metabolism by monoamine oxidases (MAO) should also be investigated.[14]

In Vivo Metabolite Identification and Excretion Balance

A radiolabeled version of the compound (e.g., with 14C) is often used to perform an excretion balance study.[4][12][15] This involves administering the radiolabeled compound to animals and collecting urine, feces, and expired air over a period of time to determine the total recovery of radioactivity and the primary routes of excretion.

The following diagram illustrates the workflow for a metabolism and excretion study.

G cluster_invitro In Vitro Metabolism cluster_invivo In Vivo Metabolism and Excretion microsomes Incubation with Liver Microsomes (Human, Rat, Dog) cyp_phenotyping CYP450 Reaction Phenotyping microsomes->cyp_phenotyping hepatocytes Incubation with Hepatocytes hepatocytes->cyp_phenotyping radiolabeled_synthesis Synthesis of Radiolabeled Compound (e.g., 14C) cyp_phenotyping->radiolabeled_synthesis radiolabeled_dosing Dosing of Radiolabeled Compound radiolabeled_synthesis->radiolabeled_dosing sample_collection Collection of Urine, Feces, Plasma radiolabeled_dosing->sample_collection radioactivity_quantification Quantification of Radioactivity sample_collection->radioactivity_quantification metabolite_profiling Metabolite Profiling and Identification (LC-MS/MS, NMR) sample_collection->metabolite_profiling

Metabolism and Excretion Study Workflow

Conclusion

The in vivo pharmacokinetic characterization of a novel compound such as N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is a multi-faceted process that requires careful planning, precise execution, and sophisticated analytical techniques. By following the methodologies outlined in this guide, researchers can generate high-quality data to understand the ADME properties of their compounds, a critical step in the drug development process. This systematic approach ensures that decisions regarding the progression of a drug candidate are based on a solid foundation of scientific evidence.

References

  • Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. Retrieved from [Link]

  • Sitarek, K. (2006). Tissue distribution and excretion of N-methyl-2-pyrrolidone in male and female rats. International Journal of Occupational Medicine and Environmental Health, 19(4), 243-251. Retrieved from [Link]

  • National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 71313372, 4-Amino-N-((1-ethyl-1-oxido-2-pyrrolidinyl)methyl)-5-(ethylsulfonyl)-2-methoxybenzamide. Retrieved from [Link]

  • Pharmaceuticals and Medical Devices Agency. (2019). Module 2.6.4. Pharmacokinetics Written Summary. Retrieved from [Link]

  • Cohen, S. M., et al. (2017). Toxicological evaluation of the flavour ingredient N-(1-((4-amino-2,2-dioxido-1 H-benzo[ c][11][15][16]thiadiazin-5-yl)oxy)-2-methylpropan-2-yl)-2,6-dimethylisonicotinamide (S2218). Toxicology Reports, 4, 507-520. Retrieved from [Link]

  • Krishna, M. C., et al. (1998). In vivo pharmacokinetics of nitroxides in mice. Proceedings of the National Academy of Sciences, 95(4), 1432-1436. Retrieved from [Link]

  • Obach, R. S., et al. (2014). Metabolism and clinical pharmacokinetics of 2-methyl-n-(2'-(pyrrolidinyl-1-ylsulfonyl)-n-[1,1'-biphenyl]-4-yl)propran-1-amine: insights into monoamine oxidase- and CYP-mediated disposition by integration of in vitro ADME tools. Xenobiotica, 44(5), 438-454. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2011). Method of analysis N–methyl–2–pyrrolidone. Retrieved from [Link]

  • Goud, P. M., et al. (2017). Analytical Methods of Compounds in Biological Specimens: Applications in Forensic Toxicology. Medwin Publishers. Retrieved from [Link]

  • Oslo University Hospital. (n.d.). Method development in analytical toxicology. Retrieved from [Link]

  • International Journal of Innovative Science and Research Technology. (2023). Analysis of Drugs from Biological Samples. Retrieved from [Link]

  • Sharma, R., et al. (2012). Metabolism, excretion, and pharmacokinetics of ((3,3-difluoropyrrolidin-1-yl)((2S,4S)-4-(4-(pyrimidin-2-yl)piperazin-1-yl)pyrrolidin-2-yl)methanone, a dipeptidyl peptidase inhibitor, in rat, dog and human. Drug Metabolism and Disposition, 40(11), 2143-2161. Retrieved from [Link]

  • Akesson, B., & Jönsson, B. A. (2002). Toxicokinetics and metabolism of N-[14C]methylpyrrolidone in male Sprague-Dawley rats. A saturable NMP elimination process. Toxicology Letters, 134(1-3), 29-35. Retrieved from [Link]

  • Igari, Y. (2023). Pharmacokinetics of Biopharmaceuticals: Their Critical Role in Molecular Design. Pharmaceutics, 15(5), 1493. Retrieved from [Link]

  • Meltzer, P. C., et al. (2006). 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors. Journal of Medicinal Chemistry, 49(4), 1420-1432. Retrieved from [Link]

  • Sharma, R., et al. (2012). Metabolism, Excretion, and Pharmacokinetics of ((3,3-Difluoropyrrolidin-1-yl)((2S,4S)-4-(4-(pyrimidin-2-yl)piperazin-1-yl)pyrrolidin-2-yl)methanone, a Dipeptidyl Peptidase Inhibitor, in Rat, Dog and Human. Drug Metabolism and Disposition, 40(11), 2143-2161. Retrieved from [Link]

  • Sonesson, C., et al. (1994). Synthesis and biological evaluation of conformationally restricted 2-(1-pyrrolidinyl)-N-[2-(3,4-dichlorophenyl)ethyl]-N-methylethylenediamines as sigma receptor ligands. 1. Pyrrolidine, piperidine, homopiperidine, and tetrahydroisoquinoline classes. Journal of Medicinal Chemistry, 37(17), 2735-2753. Retrieved from [Link]

  • Google Patents. (2012). CN102442935A - Preparation method of (S) -N-ethyl-2-aminomethyl pyrrolidine.
  • Cohen, S. M., et al. (2017). Toxicological Evaluation of the Flavour Ingredient N -(1-((4-amino-2,2-dioxido-1 H -benzo[ c ][11][15][16]thiadiazin-5-yl)oxy)-2-methylpropan-2-yl)-2,6-dimethylisonicotinamide (S2218). ResearchGate. Retrieved from [Link]

  • Al-Amiery, A. A., et al. (2022). N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents: Chemical Preparation, In Vitro Antimicrobial Evaluation, In Silico Analysis and Computational and Theoretical Chemistry Investigations. Molecules, 27(4), 1435. Retrieved from [Link]

  • precisionFDA. (n.d.). 1-(OXAN-4-YL)METHANAMINE. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 117295, 2-Aminomethyl-1-ethylpyrrolidine. Retrieved from [Link]

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Protocols & Analytical Methods

Application

Application Notes &amp; Protocols: A Framework for Characterizing N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine as a Potential Receptor Agonist/Antagonist

These application notes provide a comprehensive framework for the initial characterization of the novel chemical entity, N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine. Given the pyrrolidine and oxane amine moieties, the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

These application notes provide a comprehensive framework for the initial characterization of the novel chemical entity, N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine. Given the pyrrolidine and oxane amine moieties, there is a strong rationale for investigating its potential interaction with G-protein coupled receptors (GPCRs) and ion channels, as derivatives of these scaffolds have shown activity at these target classes.[1][2][3][4] This guide is designed for researchers, scientists, and drug development professionals, offering a tiered approach from initial compound handling to detailed mechanistic studies. The protocols herein are designed to be self-validating, with an emphasis on the scientific rationale behind each experimental step to ensure robust and reproducible data.

Section 1: Initial Compound Handling and Preparation

The journey of characterizing a novel compound begins with meticulous preparation. The physical and chemical properties of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine will dictate its handling, storage, and solubilization.

1.1. Compound Quality Control and Storage: Before initiating any biological assays, it is crucial to verify the identity and purity of the compound, typically through methods like LC-MS and NMR. Once confirmed, the compound should be stored under conditions that prevent degradation, such as at -20°C or -80°C, desiccated, and protected from light.

1.2. Solubilization and Stock Solution Preparation: An appropriate solvent must be chosen that fully solubilizes the compound and is non-toxic to the cells at the final assay concentration.[5]

  • Initial Solvent Selection: Start with dimethyl sulfoxide (DMSO) as it is a common solvent for many small molecules.

  • Stock Solution: Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO. This stock can be stored at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

  • Working Solutions: For assays, the DMSO stock is serially diluted in an appropriate aqueous buffer or cell culture medium. It is critical to ensure that the final concentration of DMSO in the assay does not exceed a level that affects cell viability or receptor function, typically ≤ 0.5%.

Section 2: Tier 1 - Primary Screening for Target Identification

As the specific molecular target of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is unknown, a broad primary screening approach is recommended to identify potential receptor families of interest. This initial step is designed for high-throughput screening to cast a wide net.

2.1. Rationale for Target Classes: The chemical structure of the compound, containing a pyrrolidine ring, suggests potential activity at various receptor types. Pyrrolidine derivatives have been identified as potent agonists and antagonists for receptors such as the melanocortin-4 and ghrelin receptors.[1][2][3][4] Therefore, initial screening should focus on major receptor families implicated in a wide range of physiological processes.

2.2. Recommended Primary Screening Panels:

  • GPCR Binding Assays: A competitive radioligand binding assay panel against a diverse set of GPCRs is a cost-effective first step.[6][7][8][9] This will provide data on whether the compound has an affinity for any of the tested receptors.

  • Ion Channel Screening: A high-throughput screen against a panel of key ion channels (e.g., Na+, K+, Ca2+) is also advised.[10][11][12] Fluorescence-based assays using ion-sensitive dyes are suitable for this initial screen.[11]

The following diagram illustrates the initial screening workflow:

G cluster_0 Compound Preparation cluster_1 Primary Screening cluster_2 Data Analysis cluster_3 Next Steps QC QC & Storage Solubilization Solubilization in DMSO QC->Solubilization GPCR_Panel GPCR Binding Assay Panel Solubilization->GPCR_Panel Test Compound Ion_Channel_Panel Ion Channel Functional Screen Solubilization->Ion_Channel_Panel Test Compound Hit_ID Hit Identification (% Inhibition > 50%) GPCR_Panel->Hit_ID Ion_Channel_Panel->Hit_ID Secondary_Assays Proceed to Secondary Assays Hit_ID->Secondary_Assays

Caption: Tier 1 Primary Screening Workflow.

Section 3: Tier 2 - Secondary Functional Assays for Hit Validation and Characterization

Once a "hit" is identified from the primary screen (e.g., significant binding to a specific GPCR), the next step is to determine the functional activity of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine at that target. This involves a suite of in vitro functional assays to classify the compound as an agonist, antagonist, or inverse agonist.

3.1. Overview of GPCR Functional Assays: GPCRs signal through various downstream pathways, most notably by modulating the levels of second messengers like cyclic AMP (cAMP) and intracellular calcium (Ca2+), or by recruiting β-arrestin.[13][14][15][16][17] A comprehensive functional characterization should therefore interrogate these key signaling pathways.

The following diagram outlines the decision tree for secondary functional assays based on the GPCR subtype:

G cluster_0 GPCR Subtype cluster_1 Recommended Functional Assay cluster_2 Mode of Action Start Hit from Primary GPCR Screen Gs Gs-coupled Start->Gs Gi Gi-coupled Start->Gi Gq Gq-coupled Start->Gq cAMP_assay cAMP Accumulation Assay Gs->cAMP_assay Arrestin_assay β-Arrestin Recruitment Assay Gs->Arrestin_assay Gi->cAMP_assay Gi->Arrestin_assay Calcium_assay Calcium Flux Assay Gq->Calcium_assay Gq->Arrestin_assay Agonist Agonist cAMP_assay->Agonist Antagonist Antagonist cAMP_assay->Antagonist Calcium_assay->Agonist Calcium_assay->Antagonist Arrestin_assay->Agonist Arrestin_assay->Antagonist

Caption: Decision Tree for Secondary Functional Assays.

3.2. Protocol: cAMP Accumulation Assay for Gs and Gi-Coupled Receptors

This assay measures changes in intracellular cAMP levels, a key second messenger for Gs (stimulatory) and Gi (inhibitory) coupled receptors.[14][18]

  • Principle: Most commercial cAMP assays are competitive immunoassays. Cellular cAMP competes with a labeled cAMP tracer for binding to a specific antibody.[18] In Gs-coupled systems, an agonist will increase cAMP, reducing the signal from the tracer. In Gi-coupled systems, an agonist will decrease forskolin-stimulated cAMP levels, increasing the signal.[14]

  • Materials:

    • HEK293 cells stably expressing the target receptor.

    • Assay buffer (e.g., HBSS with 20 mM HEPES).

    • cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based).[18]

    • N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine serial dilutions.

    • Reference agonist and antagonist.

    • Forskolin (for Gi-coupled assays).

    • 384-well white microplates.

  • Protocol for Agonist Mode (Gs-coupled):

    • Seed cells in a 384-well plate and incubate overnight.

    • Prepare serial dilutions of the test compound and reference agonist.

    • Add the compounds to the cells and incubate for a specified time (e.g., 30 minutes) at room temperature.

    • Lyse the cells and add the cAMP detection reagents according to the kit manufacturer's protocol.[18]

    • Incubate to allow for antibody binding.

    • Read the plate on a compatible plate reader.

    • Analyze the data to generate a dose-response curve and determine the EC50 value.[19][20][21]

  • Protocol for Antagonist Mode (Gs-coupled):

    • Follow steps 1 and 2 from the agonist protocol for the test compound (potential antagonist).

    • Pre-incubate the cells with the test compound for a set time (e.g., 15-30 minutes).

    • Add a fixed concentration of the reference agonist (typically its EC80 value) to all wells except the negative control.

    • Proceed with steps 4-7 from the agonist protocol. An antagonist will reverse the effect of the reference agonist.

3.3. Protocol: Calcium Flux Assay for Gq-Coupled Receptors

This assay measures the release of intracellular calcium, a hallmark of Gq-coupled receptor activation.[22][23][24][25]

  • Principle: Cells are loaded with a calcium-sensitive fluorescent dye. Upon receptor activation and subsequent calcium release from intracellular stores, the dye binds to Ca2+ and its fluorescence intensity increases.[22][23] This change is monitored in real-time using a fluorescence plate reader.

  • Materials:

    • CHO or HEK293 cells stably expressing the target receptor.

    • Calcium-sensitive dye (e.g., Fluo-4 AM, Cal-520).[23]

    • Probenecid (an anion transport inhibitor to prevent dye leakage).[22][23]

    • Assay buffer.

    • Test compound and reference ligands.

    • 96- or 384-well black, clear-bottom microplates.

    • Fluorescence plate reader with an integrated liquid handling system (e.g., FlexStation or FDSS).

  • Protocol:

    • Seed cells in the microplate and incubate overnight to form a confluent monolayer.[22]

    • Load the cells with the calcium-sensitive dye according to the manufacturer's instructions. This typically involves a 30-60 minute incubation at 37°C.[22]

    • Place the plate in the fluorescence reader.

    • Establish a baseline fluorescence reading.

    • Add the test compound (for agonist mode) or pre-incubate with the test compound then add a reference agonist (for antagonist mode).

    • Monitor the change in fluorescence intensity over time.

    • Analyze the peak fluorescence response as a function of compound concentration to generate dose-response curves.

3.4. Protocol: β-Arrestin Recruitment Assay

This assay provides a G-protein-independent measure of receptor activation and is useful for identifying biased ligands.[13][26][27]

  • Principle: Many available assays, such as the PathHunter® assay, use enzyme fragment complementation. The receptor is tagged with a small enzyme fragment, and β-arrestin is tagged with a larger, complementary fragment. Upon agonist-induced recruitment of β-arrestin to the receptor, the fragments combine to form an active enzyme, which generates a detectable signal (e.g., chemiluminescence).[13][28]

  • Materials:

    • A specific cell line co-expressing the tagged GPCR and β-arrestin (e.g., from DiscoverX).[13]

    • Cell culture medium and reagents.

    • Test compound and reference ligands.

    • Detection reagents from the assay kit.

    • 384-well white microplates.

    • Luminometer.

  • Protocol:

    • Grow the PathHunter® cell line according to the supplier's instructions.[13]

    • Plate the cells in a 384-well plate.[13][29]

    • Add serial dilutions of the test compound (for agonist mode) or pre-incubate with the test compound before adding a reference agonist (for antagonist mode).

    • Incubate for the recommended time (e.g., 60-90 minutes) at 37°C.

    • Add the detection reagents as per the manufacturer's protocol.

    • Incubate for 60 minutes at room temperature.

    • Read the chemiluminescent signal.

    • Analyze the data to generate dose-response curves.

Section 4: Data Analysis and Interpretation

4.1. Generating Dose-Response Curves: The response (e.g., cAMP level, fluorescence intensity, luminescence) is plotted against the logarithm of the compound concentration. This typically results in a sigmoidal curve.[20]

4.2. Four-Parameter Logistic Regression: The dose-response data should be fitted to a four-parameter logistic equation to determine key pharmacological parameters.[21]

  • Equation: Y = Bottom + (Top - Bottom) / (1 + 10^((LogEC50 - X) * HillSlope))

  • Parameters:

    • Top: The maximum response plateau.

    • Bottom: The minimum response plateau.

    • LogEC50/LogIC50: The logarithm of the compound concentration that produces 50% of the maximal response (EC50 for agonists) or inhibition (IC50 for antagonists).[19]

    • Hill Slope: Describes the steepness of the curve.

4.3. Interpreting the Results:

ParameterInterpretation
EC50 Potency of an agonist. A lower EC50 value indicates a more potent compound.[19]
IC50 Potency of an antagonist. A lower IC50 value indicates a more potent antagonist.[19]
Emax Efficacy of an agonist. This is the maximum response produced by the compound, represented by the "Top" plateau of the curve.

The following diagram illustrates the data analysis workflow:

G cluster_0 Raw Data Collection cluster_1 Data Processing cluster_2 Curve Fitting cluster_3 Parameter Extraction Raw_Data Raw Assay Data (e.g., Fluorescence, Luminescence) Normalization Normalization to Controls (% Activity or % Inhibition) Raw_Data->Normalization Plotting Plot Response vs. Log[Concentration] Normalization->Plotting Four_PL Four-Parameter Logistic Regression Plotting->Four_PL EC50 EC50 (Potency) Four_PL->EC50 IC50 IC50 (Potency) Four_PL->IC50 Emax Emax (Efficacy) Four_PL->Emax

Sources

Method

Subject: Application of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine in Neuroscience Research

To: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist RE: Initial Scientific Assessment and Guidance on a Novel Pyrrolidine Compound Executive Summary This document ad...

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Author: BenchChem Technical Support Team. Date: April 2026

To: Researchers, Scientists, and Drug Development Professionals

From: Gemini, Senior Application Scientist

RE: Initial Scientific Assessment and Guidance on a Novel Pyrrolidine Compound

Executive Summary

This document addresses the inquiry regarding the application of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine in neuroscience research. A comprehensive search of publicly available scientific literature and chemical databases reveals that this specific molecule is not documented. Consequently, there is no established body of research from which to derive detailed application notes or standardized protocols for its use in neuroscience.

The absence of data suggests that N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine may be a novel chemical entity, a compound under early-stage private investigation, or a structural analog of known neuroactive compounds that has not yet been synthesized or characterized.

This guide, therefore, serves a different but crucial purpose: it provides a foundational analysis based on the compound's constituent chemical moieties. By deconstructing the molecule into its core components—the (1-ethylpyrrolidin-2-yl)methyl group and the oxan-4-amine group—we can infer potential research directions and outline the necessary preliminary studies required to characterize its neuropharmacological profile. This document will guide researchers on how to approach the investigation of this novel compound, from initial synthesis to foundational in vitro and in vivo assays.

Structural Deconstruction and Inferred Relevance

The chemical name N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine describes a molecule composed of two key structural features known for their roles in neuroactive compounds.

  • (1-ethylpyrrolidin-2-yl)methyl moiety: This component is central to a class of compounds with significant neurological effects. The pyrrolidine ring is a foundational structure in many natural alkaloids and synthetic drugs, including nootropic racetam compounds like piracetam and aniracetam.[1][2] The specific (S)-enantiomer of 2-(aminomethyl)-1-ethylpyrrolidine is a key intermediate in the synthesis of Levosulpiride, a psychotropic drug known for its antipsychotic and prokinetic properties, which acts as a dopamine D2 receptor antagonist.[3][4][5]

  • Oxan-4-amine (Tetrahydropyran-4-amine) moiety: The oxane (tetrahydropyran) ring is a common scaffold in medicinal chemistry used to improve the pharmacokinetic properties of drug candidates. Its inclusion can influence solubility, metabolic stability, and receptor binding.

The combination of these two moieties suggests a rational design strategy for a novel central nervous system (CNS) agent. The pyrrolidine group provides a well-established pharmacophore for interacting with neurological targets, while the oxane group may modulate its physical and pharmacological properties.

Proposed Initial Research Workflow for Characterization

Given the novelty of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine, a systematic, multi-stage research plan is required to elucidate its function and potential applications. The following workflow outlines the essential steps for a comprehensive initial investigation.

G cluster_0 Phase 1: Foundational Chemistry & In Vitro Profiling cluster_1 Phase 2: Cellular & Early In Vivo Assessment cluster_2 Phase 3: Behavioral & Disease Model Testing A Chemical Synthesis & Purification (e.g., Reductive Amination) B Structural Verification (NMR, Mass Spec, X-ray Crystallography) A->B C Physicochemical Properties (Solubility, LogP, pKa) B->C D Initial Receptor Screening (Broad panel, e.g., Psychoactive Profile) C->D E Binding Affinity Assays (Ki) (e.g., Dopamine, Serotonin Receptor Subtypes) D->E F Functional Assays (Agonist/Antagonist activity, e.g., cAMP, Ca2+ flux) E->F G Cellular Toxicity Assays (e.g., SH-SY5Y, PC12 cell lines) F->G H Blood-Brain Barrier Permeability (e.g., PAMPA, Caco-2 assays) G->H I Preliminary Rodent Pharmacokinetics (Single dose, plasma/brain concentration) J Acute Toxicity & Tolerability (Dose-ranging studies) I->J K Behavioral Pharmacology (e.g., Open Field, Elevated Plus Maze) J->K L Cognitive Function Models (e.g., Morris Water Maze, Novel Object Recognition) K->L M Disease-Specific Models (e.g., Scopolamine-induced amnesia, models of psychosis) L->M

Sources

Application

Application Note: Preclinical Evaluation of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine in In Vivo Models of Schizophrenia

Executive Summary & Pharmacological Rationale The development of atypical antipsychotics requires novel chemical scaffolds that can effectively target mesolimbic dopamine pathways while minimizing off-target peripheral a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Rationale

The development of atypical antipsychotics requires novel chemical scaffolds that can effectively target mesolimbic dopamine pathways while minimizing off-target peripheral and extrapyramidal side effects. N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine represents a novel, rationally designed structural entity.

The 1-ethylpyrrolidin-2-ylmethyl moiety is a well-established chiral pharmacophore derived from substituted benzamide antipsychotics (e.g., levosulpiride, amisulpride), conferring high-affinity antagonism at presynaptic and postsynaptic dopamine D2 and D3 receptors[1][2]. In traditional agents, this group is linked to a highly polar substituted benzene ring, which can lead to dose-limiting peripheral D2 blockade (resulting in hyperprolactinemia and gastrointestinal prokinetic effects)[2][3]. By replacing the benzamide core with an oxan-4-amine (tetrahydropyran-4-amine) moiety, this novel compound eliminates the aromatic ring, significantly altering its lipophilicity and topological polar surface area (TPSA). This modification is hypothesized to enhance blood-brain barrier (BBB) penetrance, allowing for robust central D2/D3 modulation at lower systemic doses.

This application note details the standardized in vivo protocols required to validate the antipsychotic efficacy of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine using two gold-standard rodent models of schizophrenia: Amphetamine-Induced Hyperlocomotion (modeling positive symptoms) and Prepulse Inhibition (PPI) (modeling sensorimotor gating deficits).

Mechanism Compound N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine Target Dopamine D2/D3 Receptors (Mesolimbic Pathway) Compound->Target Binds to Blockade Receptor Antagonism Target->Blockade Induces Outcome1 Reduction of Positive Symptoms (Hyperlocomotion Blockade) Blockade->Outcome1 Outcome2 Restoration of Sensorimotor Gating (PPI Improvement) Blockade->Outcome2

Pharmacological mechanism of D2/D3 receptor antagonism by the novel compound.

Model 1: Amphetamine-Induced Hyperlocomotion (Positive Symptoms)

Scientific Causality

Amphetamine induces the rapid release of dopamine in the mesolimbic pathway (specifically the nucleus accumbens), mimicking the hyperdopaminergic state responsible for the positive symptoms of schizophrenia (e.g., hallucinations, delusions)[4]. The ability of a test compound to reverse this hyperlocomotion without inducing severe catalepsy is a highly predictive measure of its clinical antipsychotic efficacy[5].

AmphetamineWorkflow Acclimation Animal Acclimation (7 Days) Habituation Open Field Habituation (30 mins) Acclimation->Habituation Pretreatment Administer Test Compound (s.c. or i.p., -30 mins) Habituation->Pretreatment Induction Amphetamine Injection (1.5 mg/kg, t=0) Pretreatment->Induction Tracking Automated Locomotor Tracking (60-120 mins) Induction->Tracking Analysis Data Analysis (Total Distance, Rearing) Tracking->Analysis

Experimental workflow for the amphetamine-induced hyperlocomotion assay.

Step-by-Step Protocol
  • Environmental Acclimation: House adult male Sprague-Dawley rats (or C57BL/6 mice) in the vivarium for at least 7 days prior to testing under a standard 12:12 light/dark cycle.

  • Arena Habituation: On the test day, place the animals in the automated open-field arenas (equipped with infrared photobeam arrays) for 30 minutes.

    • Expert Insight: This step is critical to extinguish novelty-induced exploratory behavior. If omitted, the baseline activity will be artificially high, masking the specific hyperdopaminergic effect of the amphetamine[6].

  • Pre-treatment (Antagonism): Administer N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (e.g., 1.0, 3.0, 10.0 mg/kg), Vehicle, or Haloperidol (0.1 mg/kg, positive control) via subcutaneous (s.c.) injection. Return the animal to the arena for 30 minutes[5].

  • Psychotomimetic Induction: Administer D-amphetamine sulfate at 1.5 mg/kg (s.c.).

    • Expert Insight: A dose of 1.5 mg/kg is specifically chosen because it reliably induces ambulatory hyperlocomotion. Higher doses (>3.0 mg/kg) trigger focused stereotypies (e.g., intense sniffing, biting) which compete with and artificially lower ambulatory distance, confounding the data[5].

  • Data Acquisition: Record total distance moved (cm) and vertical rearing events in 5-minute time bins for a total of 60 to 120 minutes post-induction.

Model 2: Prepulse Inhibition (PPI) of the Acoustic Startle Reflex

Scientific Causality

Sensorimotor gating is a pre-attentive filtering mechanism that prevents sensory overload. Schizophrenic patients exhibit profound deficits in this gating, measured clinically and preclinically via Prepulse Inhibition (PPI)[7]. PPI occurs when a weak, non-startling stimulus (prepulse) inhibits the startle response to a subsequent loud stimulus (pulse)[8]. D2 antagonists reverse pharmacologically induced (e.g., via amphetamine or apomorphine) PPI deficits, validating their efficacy against the cognitive and gating anomalies of schizophrenia[4][7].

PPIWorkflow Start Startle Chamber Habituation (5 mins, 70 dB Background) Block1 Block 1: Pulse Alone (120 dB, Baseline Startle) Start->Block1 Block2 Block 2: Randomized Trials (Pulse, Prepulse+Pulse, No Stimulus) Block1->Block2 Block3 Block 3: Pulse Alone (120 dB, Habituation Check) Block2->Block3 Calc Calculate % PPI ([Pulse - PP+P] / Pulse) * 100 Block3->Calc

Trial block design and workflow for the Prepulse Inhibition (PPI) protocol.

Step-by-Step Protocol
  • Apparatus Setup: Utilize sound-attenuated startle chambers equipped with piezoelectric accelerometers to measure the whole-body flinch response[9]. Calibrate the background white noise to 70 dB.

  • Pre-treatment: Administer the test compound, vehicle, or positive control 30 minutes prior to the psychotomimetic challenge (e.g., Amphetamine 1.5 mg/kg). Wait an additional 15 minutes before placing the animal in the chamber.

  • Chamber Habituation: Allow the animal to acclimate to the restraint cylinder and the 70 dB background noise for 5 minutes[8].

  • Test Session Execution:

    • Block 1 (Baseline): Present six consecutive 120 dB pulse-alone trials to establish baseline startle reactivity and allow initial rapid habituation.

    • Block 2 (PPI Assessment): Present a pseudorandomized sequence of trials including: Pulse-alone (120 dB), Prepulse + Pulse (e.g., 74, 78, and 82 dB prepulses preceding the 120 dB pulse by 100 ms), and No-stimulus (background only)[8][10].

    • Expert Insight: Employ a variable inter-trial interval (ITI) of 10 to 30 seconds. A fixed ITI allows the rodent to temporally condition to the stimulus timing, which artificially inflates startle habituation and confounds the true PPI calculation[8].

    • Block 3 (End Check): Present six consecutive 120 dB pulse-alone trials to assess intra-session habituation.

  • Data Calculation: Calculate the percentage of prepulse inhibition for each prepulse intensity using the formula: % PPI =[(Startle Amplitude of Pulse Alone - Startle Amplitude of Prepulse+Pulse) / Startle Amplitude of Pulse Alone] × 100[8][10].

Quantitative Data Presentation

The following table summarizes the expected pharmacodynamic profile of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine compared to standard controls in the described assays.

Table 1: Expected Pharmacodynamic Profile in In Vivo Schizophrenia Models

Experimental GroupAmphetamine-Induced Hyperlocomotion (Total Distance)Prepulse Inhibition (% PPI at 82 dB Prepulse)Clinical Translation
Vehicle + Vehicle Baseline (Normal Activity)~45 - 50% (Normal Gating)Healthy Control
Vehicle + Amphetamine +++ (Significant Increase)~15 - 20% (Severe Deficit)Psychotic Exacerbation
Haloperidol (0.1 mg/kg) + Amph + (Reversal to near baseline)~40 - 45% (Restoration)Standard Typical Antipsychotic
Test Compound (Low Dose) + Amph ++ (Partial Reversal)~30 - 35% (Partial Restoration)Sub-therapeutic D2 Blockade
Test Compound (High Dose) + Amph + (Complete Reversal)~45 - 50% (Complete Restoration)Therapeutic Efficacy

References

  • JoVE Journal. (2024). Microcontroller-Based Prepulse Inhibition Assay for Freely Behaving Rats.
  • van den Buuse, M. (2010). Enhanced effects of amphetamine but reduced effects of the hallucinogen, 5-MeO-DMT, on locomotor activity in 5-HT1A receptor knockout mice: Implications for schizophrenia. NIH PMC.
  • Transpharmation. (2019). Phenotyping the DISC1 rat model of Schizophrenia using PPI, amphetamine-induced hyperlocomotion, sleep-EEG and 40Hz ASSR.
  • BenchChem. (2025). Buronil (Melperone) in Animal Models of Schizophrenia: A Comparative Guide.
  • Qiao, H., et al. (2009). Repeated antipsychotic treatment progressively potentiates inhibition on phencyclidine-induced hyperlocomotion, but attenuates inhibition on amphetamine-induced hyperlocomotion. PubMed.
  • Wikipedia. Levosulpiride.
  • Juniper Publishers. (2017). Levosulpiride Induced Parkinsonism and Other Movement Disorders.
  • Powell, S. B., et al. (2009). Prepulse Inhibition and Genetic Mouse Models of Schizophrenia. NIH PMC.
  • Valsamis, B., & Schmid, S. (2018). Assessing Prepulse Inhibition of Startle in Mice. NIH PMC.
  • E-lactancia. (2007). Levosulpiride : A Review.
  • Taconic Biosciences. Neurological Disorders: Prepulse Inhibition.

Sources

Method

Application Notes and Protocols for the Preclinical Evaluation of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine in Murine Models

A Senior Application Scientist's Guide to In Vivo Dosing and Administration Disclaimer: This document provides a detailed framework and procedural guidelines for the in vivo evaluation of the novel chemical entity N-[(1-...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide to In Vivo Dosing and Administration

Disclaimer: This document provides a detailed framework and procedural guidelines for the in vivo evaluation of the novel chemical entity N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine in mice. As of the date of this publication, specific pharmacokinetic and toxicological data for this compound are not publicly available. Therefore, the following protocols are based on established principles of preclinical drug development and animal research. All dosages and experimental outcomes are illustrative and must be determined empirically through rigorous, ethically approved studies.

I. Introduction and Scientific Rationale

The preclinical assessment of a novel therapeutic candidate such as N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is a critical phase in drug development. The primary objectives of these initial in vivo studies in mice are to understand the compound's safety profile, determine its pharmacokinetic (PK) and pharmacodynamic (PD) properties, and establish a therapeutic window. The structural motifs of the molecule, featuring a substituted pyrrolidine ring, suggest potential interactions with various biological targets, necessitating a careful and systematic approach to its administration and dosage evaluation.

This guide is designed for researchers, scientists, and drug development professionals, providing both the "how" and the "why" behind the experimental design. By integrating established methodologies with scientific reasoning, these protocols aim to ensure data integrity, reproducibility, and adherence to the highest standards of animal welfare.

II. Compound Preparation and Vehicle Selection

The formulation of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine for in vivo administration is a foundational step that can significantly impact its bioavailability and tolerability. The choice of vehicle is paramount and should be based on the compound's physicochemical properties (e.g., solubility, stability).

Protocol 1: Vehicle Screening and Formulation

  • Solubility Assessment:

    • Determine the solubility of the compound in a panel of common, non-toxic vehicles.

    • Start with aqueous vehicles: sterile water, 0.9% saline, and phosphate-buffered saline (PBS).

    • If solubility is limited, assess solubility in vehicles containing co-solvents or suspending agents. Examples include:

      • 5-10% DMSO in saline

      • 10-20% Solutol HS 15 in water

      • 0.5-1% Carboxymethylcellulose (CMC) in water

  • pH Adjustment:

    • Measure the pH of the final formulation.

    • Adjust the pH to a physiologically compatible range (typically 6.5-7.5) to minimize injection site irritation.

  • Stability Testing:

    • Assess the stability of the compound in the chosen vehicle at room temperature and under refrigeration for the expected duration of the experiment.

  • Sterilization:

    • If possible, sterile filter the final formulation through a 0.22 µm filter. If the formulation is a suspension, it should be prepared aseptically.

Expert Insight: The selection of a vehicle is a trade-off between maximizing solubility and minimizing vehicle-induced toxicity. Always include a vehicle-only control group in your studies to differentiate compound effects from vehicle effects.

III. Dose Calculation and Administration Routes

The initial dose selection for a novel compound is often based on in vitro data or, in the absence of such data, a conservative dose-escalation design. The choice of administration route is dictated by the intended clinical application and the compound's properties.

Dose Calculation

The dose for each animal should be calculated based on its individual body weight.[1][2][3] The following formula is standard:

Volume to Administer (mL) = (Dose (mg/kg) x Body Weight (kg)) / Concentration (mg/mL)

To simplify calculations and reduce errors, a stock solution can be prepared where the concentration is a multiple of the intended dose.[1] For example, for a 10 mg/kg dose, a 1 mg/mL stock solution would mean administering 10 mL/kg.[1]

Administration Routes: A Comparative Overview

The choice of administration route profoundly influences the rate and extent of drug absorption.

Route Description Advantages Disadvantages Max Volume (Mouse)
Oral (PO) Administration directly into the stomach via gavage.[4][5][6]Mimics clinical route for oral drugs; convenient for repeated dosing.Potential for stress; risk of esophageal or stomach perforation; first-pass metabolism.10 mL/kg[4][5]
Intravenous (IV) Direct injection into a vein, typically the lateral tail vein.[7][8]100% bioavailability; rapid onset of action.Technically challenging; requires restraint; risk of embolism or vessel damage.5 mL/kg (bolus)[8]
Intraperitoneal (IP) Injection into the peritoneal cavity.[9][10][11]Faster absorption than SC; larger volumes possible.Risk of injecting into organs; potential for peritonitis.10 mL/kg
Subcutaneous (SC) Injection into the space beneath the skin.[12][13][14]Slower, more sustained absorption; easy to perform.Limited volume; potential for local irritation; variable absorption.10 mL/kg[12]
Workflow for Route and Dose Selection

DoseSelectionWorkflow cluster_0 Phase 1: Initial Assessment cluster_1 Phase 2: Dose Range Finding (DRF) Study cluster_2 Phase 3: Definitive Studies A In Vitro Data (IC50, EC50) C Select Initial Route(s) (e.g., IV for PK, PO for oral bioavailability) A->C B Physicochemical Properties (Solubility, Stability) B->C D Single Ascending Dose (e.g., 1, 10, 100 mg/kg) C->D Initiate in vivo E Monitor for Clinical Signs (Toxicity, Behavior) D->E F Determine Maximum Tolerated Dose (MTD) E->F G Select Doses for Efficacy Studies (e.g., MTD, 1/2 MTD, 1/4 MTD) F->G Inform dose selection H Pharmacokinetic (PK) Study G->H I Efficacy/Pharmacodynamic (PD) Study G->I

Caption: Workflow for dose and route selection.

IV. Standard Operating Procedures (SOPs)

The following are detailed, step-by-step protocols for common administration routes in mice. Adherence to these procedures is crucial for animal welfare and data quality.

Protocol 2: Oral Gavage (PO)
  • Animal Restraint: Gently restrain the mouse by scruffing the neck and back to immobilize the head and prevent movement.[4][14] The head and body should be in a straight vertical line.[15]

  • Gavage Needle Measurement: Measure the gavage needle from the corner of the mouse's mouth to the xiphoid process (the last rib). Mark this length on the needle.[4][14]

  • Needle Insertion: Insert the ball-tipped gavage needle into the side of the mouth, advancing it along the roof of the mouth towards the back of the throat.[6][14] The mouse should swallow as the needle enters the esophagus.[4]

  • Administration: Once the needle is in place (up to the pre-measured mark), administer the substance slowly and steadily.[4][15] Do not force the plunger if resistance is met.

  • Post-Administration Monitoring: After removing the needle, return the mouse to its cage and monitor for any signs of respiratory distress for at least 5-10 minutes.[4]

Protocol 3: Intravenous Injection (IV) - Lateral Tail Vein
  • Animal Restraint and Vein Dilation: Place the mouse in a suitable restraint device. Warm the tail using a heat lamp or warm water to dilate the lateral tail veins.[16]

  • Needle and Syringe Preparation: Use a 27-30 gauge needle with an appropriate syringe.[8] Ensure there are no air bubbles in the syringe.[8]

  • Injection: Swab the tail with alcohol. Insert the needle, bevel up, into the vein at a shallow angle.[16]

  • Confirmation and Administration: A small flash of blood in the needle hub may indicate correct placement. Inject the substance slowly. If a bleb forms under the skin, the needle is not in the vein and must be repositioned.[16]

  • Post-Injection Care: After injection, withdraw the needle and apply gentle pressure to the site to prevent bleeding.[7]

Protocol 4: Intraperitoneal Injection (IP)
  • Animal Restraint: Scruff the mouse firmly and position it to expose the abdomen.[14] Tilting the head downwards can help move organs away from the injection site.[9]

  • Injection Site: Locate the lower right or left abdominal quadrant, avoiding the midline to prevent bladder or cecum puncture.[14][16]

  • Needle Insertion: Insert a 25-27 gauge needle, bevel up, at a 30-45 degree angle into the peritoneal cavity.[9]

  • Aspiration and Injection: Gently aspirate to ensure no blood or urine is drawn into the syringe.[11] If clear, inject the substance smoothly.

  • Monitoring: Return the mouse to its cage and monitor for any signs of distress.

Protocol 5: Subcutaneous Injection (SC)
  • Animal Restraint: Scruff the mouse to lift a "tent" of loose skin over the shoulders or flank.[12][13][14]

  • Needle Insertion: Insert a 25-27 gauge needle into the base of the skin tent, parallel to the body.[13]

  • Aspiration and Injection: Aspirate to ensure a blood vessel has not been entered.[14] Inject the substance. A small bleb will form under the skin.

  • Post-Injection: Gently massage the area to help disperse the injected volume.

V. Post-Administration Monitoring and Data Collection

Systematic monitoring is essential for assessing the safety and tolerability of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine.

Clinical Observations

Mice should be observed at regular intervals post-dosing (e.g., 1, 4, 24, and 48 hours). Key parameters to record include:

  • General Appearance: Posture, grooming, activity level.

  • Behavioral Changes: Lethargy, hyperactivity, stereotypical behaviors.

  • Physiological Signs: Changes in respiration, body temperature.

  • Body Weight: A sensitive indicator of general health; measure daily.

Pain and Distress Assessment

The Mouse Grimace Scale (MGS) is a validated tool for assessing pain based on facial expressions.[17][18][19][20] It consists of five "facial action units":

  • Orbital Tightening: Narrowing of the eye opening.

  • Nose Bulge: A bulge at the bridge of the nose.

  • Cheek Bulge: A rounding or puffing of the cheeks.

  • Ear Position: Ears pulled back or apart.

  • Whisker Change: Whiskers moved forward or bunched together.

Each unit is scored on a 0-2 scale (0=not present, 1=moderately present, 2=obviously present). A higher cumulative score indicates greater pain or distress.[18]

MouseGrimaceScale cluster_scoring Scoring (0-2 Scale) MGS Mouse Grimace Scale (MGS) Orbital Tightening Nose Bulge Cheek Bulge Ear Position Whisker Change Score 0: Not Present 1: Moderate 2: Obvious

Caption: Key components of the Mouse Grimace Scale.

VI. Conclusion and Forward Path

The protocols outlined in this guide provide a comprehensive framework for the initial in vivo evaluation of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine in mice. By following a systematic approach that includes careful formulation, validated administration techniques, and diligent post-administration monitoring, researchers can generate high-quality, reproducible data. This foundational knowledge is essential for making informed decisions about the future development of this novel compound, ultimately advancing it towards its therapeutic potential.

References

  • University of California, San Francisco. (n.d.). Oral Gavage In Mice and Rats. UCSF IACUC.
  • University of Queensland. (n.d.). Subcutaneous (SC) Injection in Mice and Rats. UQBR.
  • NC3Rs. (2015, September 1). Grimace scale: Mouse.
  • University of California, San Francisco. (n.d.). Subcutaneous Injection in the Mouse. UCSF IACUC.
  • University of North Carolina. (n.d.). Mouse Handling & Techniques. UNC Research.
  • Langford, D. J., et al. (2010). Coding of facial expressions of pain in the laboratory mouse.
  • Erhirhie, E. O., et al. (n.d.). Guidelines on Dosage Calculation and Stock Solution Preparation in Experimental Animals' Studies. SciSpace.
  • University of California, San Francisco. (n.d.). Mouse Intraperitoneal (IP) administration. UCSF IACUC.
  • National Institutes of Health. (n.d.). Rodent Administration Route Tutorial. NIH OACU.
  • NC3Rs. (2015, October 1). Grimace scales.
  • Washington State University. (2021, September 21). Standard Operating Procedures for Oral Gavage in Mice and Rats. WSU IACUC.
  • Al Shoyaib, A., et al. (2019). Intraperitoneal Injection of Neonatal Mice. Journal of Visualized Experiments, (153).
  • Kapan, M., et al. (2025, March 10). GrimACE: Automated, multimodal cage-side assessment of pain and well-being in mice. bioRxiv.
  • University of California, San Francisco. (2017, November 21). The Mouse Grimace Scale. UCSF IACUC.
  • National Institutes of Health. (2020, May 5). Intraperitoneal Injection in an Adult Mouse V.1. Protocols.io.
  • Childhood Cancer Repository. (2015, October 23). SOP 24 In Vivo Injection Protocols Sub-Cutaneous Mouse Injection.
  • Thomsen, M., & Caine, S. B. (2012). Methods for Intravenous Self Administration in a Mouse Model. Journal of Visualized Experiments, (70).
  • Pandy, V. (2020). A Simple Method for Animal Dose Calculation in Preclinical Research. EC Pharmacology and Toxicology, 8(3), 01-02.
  • Certified Wildlife Rehabilit
  • Virginia Tech. (2017, December 12). SOP: Mouse Oral Gavage. Virginia Tech Office of Research and Innovation.
  • Nair, A., & Jacob, S. (2016). A simple practice guide for dose conversion between animals and human. Journal of basic and clinical pharmacy, 7(2), 27.
  • South Dakota State University. (n.d.). Oral Gavage Rodent SOP. SDSU Research.
  • Queen's University. (2013, July 11). SOP 7.8 - Gavage Techniques in Small Animals (Mice). Queen's University Animal Care Committee.
  • Pneu-Dart. (2014, January 18). Dosage calculation.
  • Virginia Tech. (2017, December 12). SOP: Mouse Intraperitoneal Injection. Virginia Tech Office of Research and Innovation.
  • University of Colorado. (n.d.). IACUC Routes of Administration Guidelines. Research & Innovation Office.
  • Charles River Laboratories. (n.d.).
  • University of British Columbia. (2020, December 15). TECH 03a – Intravenous Tail Vein Injections in the Adult Mouse SOP. UBC Animal Care Committee.
  • JoVE. (2021, May 4). Self-Administration of Drugs in Mice. Journal of Visualized Experiments.
  • University of Michigan. (n.d.).
  • Animal Welfare Institute. (n.d.). Oral Dosing.
  • Boston University. (2025, March 4). Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC). Office of Research.
  • Tsai, L. K., et al. (2006). A novel method for oral delivery of drug compounds to the neonatal SMNΔ7 mouse model of spinal muscular atrophy. Human molecular genetics, 15(11), 1815-1822.
  • Inotiv. (2019, September 20). Incorporating Test Compounds in Lab Animal Diets. Inotiv Blog.
  • Michigan Department of Environmental Quality. (2013, May 28).
  • Malek, D. E., et al. (1997). Repeated dose toxicity study (28 days) in rats and mice with N-methylpyrrolidone (NMP). Drug and chemical toxicology, 20(1-2), 63-77.
  • Krishna, M. C., et al. (1998). In vivo pharmacokinetics of nitroxides in mice. Proceedings of the National Academy of Sciences, 95(4), 1407-1412.
  • INCHEM. (2001). N-METHYL-2-PYRROLIDONE (CICAD 35, 2001).
  • U.S. Environmental Protection Agency. (n.d.). N-METHYL-2-PYRROLIDONE. IRIS.
  • European Commission. (n.d.). Opinion of the Scientific Committee on Consumer Safety on N-methyl-2-pyrrolidone (NMP).
  • Obach, R. S., et al. (2014). Metabolism and clinical pharmacokinetics of 2-methyl-n-(2'-(pyrrolidinyl-1-ylsulfonyl)-n-[1,1'-biphenyl]-4-yl)propran-1-amine: insights into monoamine oxidase- and CYP-mediated disposition by integration of in vitro ADME tools. Xenobiotica, 44(5), 446-457.
  • Babu, B. R., et al. (1998). 2-Amino-4-methylpyridine as a potent inhibitor of inducible NO synthase activity in vitro and in vivo. British journal of pharmacology, 125(6), 1173-1180.

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Application

Application Notes and Protocols for the Preparation of Stock Solutions of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of stock solutions of the novel compound N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-a...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of stock solutions of the novel compound N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine. Due to the limited availability of public data on this specific molecule, this guide emphasizes a foundational, first-principles approach. It outlines the necessary safety precautions, a systematic protocol for empirical solubility determination, and detailed steps for the accurate preparation and storage of stock solutions. The methodologies described herein are designed to ensure experimental reproducibility, integrity, and the safety of laboratory personnel.

Introduction and Compound Analysis

Given the absence of specific data for the combined molecule, a prudent scientific approach is to extrapolate potential properties and handling requirements from its constituent parts.

  • (1-ethylpyrrolidin-2-yl)methanamine: This is a cyclic secondary amine.[1][2] Its basic nitrogen atoms suggest it will have a good solubility in polar organic solvents and aqueous acidic solutions.

  • Oxan-4-amine (Tetrahydropyran-4-amine): This is a saturated heterocyclic amine.[3][4] The presence of the ether oxygen and the amine group suggests a degree of water solubility.[5]

The combined structure suggests that N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is a basic compound, likely a liquid or a low-melting solid at room temperature, with potential solubility in a range of organic solvents.

Safety and Handling

Given the lack of a specific Safety Data Sheet (SDS) for the target compound, a conservative approach to safety is mandatory. The hazard profile should be assumed to be a composite of its components and similar amine-containing compounds.

Assumed Hazards:

  • Flammability: Both constituent parts are classified as flammable liquids.[2][6] Therefore, the combined molecule should be treated as a flammable liquid.

  • Corrosivity: Amines can be corrosive and cause severe skin burns and eye damage.[2]

  • Toxicity: The compound may be harmful if swallowed or in contact with skin.[2][4]

Mandatory Safety Precautions:

  • Always handle this compound in a certified chemical fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including:

    • Nitrile or neoprene gloves

    • Chemical splash goggles and a face shield

    • A flame-resistant lab coat

  • Ensure eyewash stations and safety showers are readily accessible.[7]

  • Keep away from heat, sparks, and open flames.[2]

  • Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.

Preliminary Solubility Assessment: An Empirical Approach

Before a stock solution can be prepared, the solubility of the compound must be determined in a range of solvents.[8][9] This is a critical step to ensure the compound remains in solution at the desired concentration and is compatible with downstream assays. A small-scale, systematic approach is recommended.

Recommended Solvents for Screening

A panel of solvents with varying polarities should be tested.[10] Common choices in drug discovery and development include:

  • Dimethyl Sulfoxide (DMSO)

  • Ethanol (EtOH)

  • Methanol (MeOH)

  • Acetonitrile (ACN)

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Deionized Water (with and without pH adjustment)

Protocol for Small-Scale Solubility Testing

This protocol is designed to provide an approximate solubility value with minimal compound usage.

  • Preparation: Dispense 100 µL of each selected solvent into individual, clearly labeled microcentrifuge tubes or glass vials.

  • Initial Compound Addition: Accurately weigh approximately 1 mg of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine and add it to the first solvent (e.g., DMSO).

  • Dissolution and Observation: Vortex the tube for 30-60 seconds. Visually inspect for complete dissolution against a contrasting background.

  • Incremental Addition: If the compound dissolves completely, add another 1 mg and repeat the vortexing and observation. Continue this process until a saturated solution is achieved (i.e., solid particles remain undissolved).

  • Record Keeping: Carefully record the total mass of the compound that was fully dissolved in the 100 µL of solvent.

  • Repeat for All Solvents: Repeat steps 2-5 for each solvent to be tested.

  • Calculation of Approximate Solubility:

    • Solubility (mg/mL) = (Total mass of dissolved compound in mg) / 0.1 mL

Data Recording Template
SolventMass Added (mg)Volume (mL)Observations (Dissolved/Undissolved)Approximate Solubility (mg/mL)
DMSO0.1
Ethanol0.1
Methanol0.1
Acetonitrile0.1
PBS, pH 7.40.1
Deionized H₂O0.1

Protocol for Stock Solution Preparation

Once a suitable solvent has been identified, a stock solution of a precise concentration can be prepared. This protocol assumes the preparation of a 10 mM stock solution in DMSO.

Pre-Preparation and Calculations
  • Determine the Molecular Weight (MW):

    • MW of (1-ethylpyrrolidin-2-yl)methanamine (C₇H₁₆N₂) ≈ 128.22 g/mol [2]

    • MW of oxan-4-amine (C₅H₁₁NO) ≈ 101.15 g/mol [4]

    • To form the final compound, a hydrogen atom is lost from each amine during bond formation. Therefore, the approximate MW of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (C₁₂H₂₄N₂O) is 128.22 + 101.15 - 2.02 = 227.35 g/mol . This is an estimated value and the exact molecular weight should be obtained from the compound supplier.

  • Calculate the Required Mass:

    • Use the formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) [7]

    • For a 10 mM (0.01 mol/L) stock solution in 5 mL (0.005 L):

    • Mass (g) = 0.01 mol/L * 0.005 L * 227.35 g/mol = 0.01137 g or 11.37 mg

Step-by-Step Procedure
  • Equilibration: Allow the vial of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine and the chosen solvent (DMSO) to come to room temperature to prevent water condensation.

  • Weighing: On a calibrated analytical balance, carefully weigh out the calculated mass (11.37 mg) of the compound into a sterile, conical-bottom glass vial.

  • Solvent Addition: Add a portion of the total solvent volume (e.g., 3 mL of DMSO) to the vial containing the compound.

  • Dissolution: Cap the vial and vortex or sonicate until the compound is fully dissolved. Gentle warming in a water bath (30-40°C) may be used to aid dissolution if necessary, but monitor for any signs of degradation.

  • Final Volume Adjustment: Once fully dissolved, quantitatively transfer the solution to a 5 mL volumetric flask. Rinse the original vial with small amounts of the remaining solvent and add the rinsate to the volumetric flask to ensure all of the compound is transferred. Carefully add the solvent up to the 5 mL calibration mark.

  • Homogenization: Cap the volumetric flask and invert it 15-20 times to ensure the solution is thoroughly mixed and homogenous.[7]

  • Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, dispense the stock solution into smaller, single-use aliquots in sterile, amber glass vials or polypropylene tubes.

  • Labeling: Clearly label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), preparation date, and your initials.

  • Storage: Store the aliquots at -20°C or -80°C, protected from light.[7] The appropriate storage temperature should be determined based on the compound's stability, which may require further investigation.

Visualization of Workflows

Solubility Testing Workflow

G cluster_prep Preparation cluster_testing Solubility Testing cluster_output Output prep1 Select Solvents prep2 Dispense 100 µL of each solvent into vials prep1->prep2 test1 Add ~1 mg of compound prep2->test1 test2 Vortex to dissolve test1->test2 test3 Visually inspect for dissolution test2->test3 test4 Compound Dissolved? test3->test4 test4->test1 Yes test5 Record total mass and calculate solubility test4->test5 No out1 Solubility Data Table test5->out1

Caption: Workflow for empirical solubility determination.

Stock Solution Preparation Workflow

G cluster_calc Calculation cluster_prep Preparation cluster_store Storage calc1 Determine Molecular Weight calc2 Calculate required mass for target concentration and volume calc1->calc2 prep1 Weigh compound calc2->prep1 prep2 Add portion of solvent prep1->prep2 prep3 Dissolve completely (vortex/sonicate) prep2->prep3 prep4 Transfer to volumetric flask prep3->prep4 prep5 Adjust to final volume prep4->prep5 store1 Homogenize (invert flask) prep5->store1 store2 Aliquot into single-use vials store1->store2 store3 Label clearly store2->store3 store4 Store at -20°C or -80°C, protected from light store3->store4

Caption: Workflow for preparing a stock solution.

References

  • Jørgensen, L. L., et al. (2022). Determining the water solubility of difficult-to-test substances: A tutorial review. Chemosphere.
  • Wikipedia. (n.d.). Pyrrolidine. Retrieved from [Link]

  • PubChem. (n.d.). 2-Aminomethyl-1-ethylpyrrolidine. Retrieved from [Link]

  • MDPI. (2023, June 26). Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide. Retrieved from [Link]

  • Cold Spring Harbor Protocol. (2002). Stock Solutions. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). Preparation of Amines. Retrieved from [Link]

  • The Good Scents Company. (n.d.). 2-aminomethyl-1-ethyl pyrrolidine. Retrieved from [Link]

  • NIST. (n.d.). 2-Pyrrolidinemethanamine, 1-ethyl-. Retrieved from [Link]

  • PubChem. (n.d.). 4-Aminotetrahydropyran. Retrieved from [Link]

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Method

Application Note &amp; Protocols: High-Throughput Screening of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine

Introduction: Rationale and Strategic Overview The identification of novel chemical entities with high therapeutic potential is the cornerstone of modern drug discovery. This document provides a detailed framework for th...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Rationale and Strategic Overview

The identification of novel chemical entities with high therapeutic potential is the cornerstone of modern drug discovery. This document provides a detailed framework for the high-throughput screening (HTS) of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine , a novel small molecule scaffold. For the purpose of this guide, we will refer to this molecule as LeadScaf-34 .

The structure of LeadScaf-34, featuring an N-ethylpyrrolidine moiety linked to an oxane-amine, suggests potential interactions with a range of biological targets, particularly G-protein coupled receptors (GPCRs) and ion channels, where such motifs are prevalent. This application note outlines a comprehensive HTS cascade designed to identify and characterize the bioactivity of LeadScaf-34, using a hypothetical Gq-coupled GPCR target as an exemplar. The principles and protocols described herein are, however, broadly applicable to various target classes and can be adapted accordingly.

Our strategic approach is built on a foundation of robust assay design, stringent quality control, and orthogonal validation to ensure the generation of high-confidence data suitable for driving a hit-to-lead campaign.

Physicochemical Properties of LeadScaf-34

Prior to initiating any screening campaign, a thorough understanding of the compound's physicochemical properties is essential for accurate handling, storage, and interpretation of biological data. The following properties for LeadScaf-34 (C₁₂H₂₄N₂O) have been calculated.

PropertyValueSignificance in HTS
Molecular Weight 212.33 g/mol Influences diffusion and membrane permeability; falls well within "rule of five" guidelines.
cLogP 1.45Indicates good balance between solubility and permeability, suggesting favorable ADME properties.
Topological Polar Surface Area (TPSA) 38.6 ŲSuggests good potential for oral bioavailability and cell permeability.
Aqueous Solubility (Predicted) pH-dependentCritical for preparing accurate stock solutions and avoiding compound precipitation in assays.
pKa (Predicted, Strongest Basic) 9.8The amine groups will be protonated at physiological pH, influencing target binding and solubility.

HTS Workflow & Experimental Design

The screening cascade is designed as a funnel, starting with a broad primary screen to identify all potential "hits," followed by progressively more specific assays to eliminate false positives and characterize the mechanism of action.

HTS_Workflow cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Hit Confirmation & Triage cluster_2 Phase 3: Lead Characterization Compound_Library LeadScaf-34 Library (10,000+ Analogs) Primary_Screen Primary HTS: Single-Dose (10 µM) Ca2+ Flux Assay Compound_Library->Primary_Screen Automated Dosing Dose_Response Dose-Response Assay (8-point, EC50/IC50) Primary_Screen->Dose_Response ~1-3% Hit Rate Orthogonal_Assay Orthogonal Assay: IP-One Assay Dose_Response->Orthogonal_Assay Confirmed Hits Counter_Screen Counter-Screen: Cytotoxicity Assay Orthogonal_Assay->Counter_Screen Mechanism Confirmed SAR_Expansion Structure-Activity Relationship (SAR) Counter_Screen->SAR_Expansion Validated Hits (0.1-0.5% of Primary) Selectivity_Panel Selectivity Profiling (GPCR Panel) SAR_Expansion->Selectivity_Panel Optimized Leads ADME_Tox In Vitro ADME/Tox Selectivity_Panel->ADME_Tox Selective Leads Lead_Candidate Lead_Candidate ADME_Tox->Lead_Candidate Lead Candidate Nomination

Figure 1: A representative HTS cascade for LeadScaf-34.

Core Protocols

The following protocols are optimized for execution in 384-well microplate format, leveraging automation for liquid handling to ensure reproducibility and throughput.[1][2]

Protocol: Compound Management and Plating

Causality: Proper compound handling is paramount to prevent degradation, precipitation, and cross-contamination, which are major sources of artifacts in HTS. Using DMSO as a solvent and performing intermediate dilutions minimizes the impact of the solvent on cell-based assays.

  • Stock Solution Preparation: Prepare a 10 mM primary stock solution of LeadScaf-34 in 100% DMSO. Aliquot into small volumes in sealed vials and store at -20°C, protected from light.

  • Assay Plate Stamping:

    • Thaw a 10 mM stock aliquot.

    • Create an intermediate "source" plate by diluting the stock to 2 mM in 100% DMSO.

    • Using an acoustic liquid handler (e.g., Echo®) or a pin tool, transfer 50 nL from the 2 mM source plate into the 384-well assay plates containing 50 µL of assay buffer. This creates a final compound concentration of 10 µM in 0.1% DMSO.

    • Controls: Dedicate specific wells on each plate for:

      • Negative Control: 0.1% DMSO vehicle (defines 0% activity).

      • Positive Control: A known agonist/antagonist for the target GPCR at its EC₈₀ (defines 100% activity).

Protocol: Primary HTS - No-Wash Calcium Flux Assay

Causality: For a Gq-coupled GPCR, agonist binding triggers the release of intracellular calcium (Ca²⁺).[3] This protocol uses a fluorescent indicator dye that dramatically increases in brightness upon binding to Ca²⁺, providing a robust and rapid signal that is easily detectable on an HTS plate reader. The "no-wash" format simplifies automation and increases throughput.

  • Cell Plating: Seed a stable cell line expressing the target Gq-coupled GPCR into black-walled, clear-bottom 384-well plates at a density of 15,000 cells/well in 25 µL of culture medium. Incubate for 18-24 hours at 37°C, 5% CO₂.

  • Dye Loading:

    • Prepare a 2X working solution of a calcium-sensitive dye (e.g., Fluo-8 AM) in HBSS buffer supplemented with 20 mM HEPES and 2.5 mM probenecid. (Probenecid inhibits organic anion transporters, preventing the cells from pumping out the dye).

    • Remove culture medium from the cell plate and add 25 µL of the 2X dye solution to each well.

    • Incubate for 60 minutes at 37°C, followed by 30 minutes at room temperature in the dark.

  • Compound Addition & Signal Reading:

    • Place the cell plate into a fluorescence plate reader (e.g., FLIPR® or PHERAstar®) equipped with an automated liquid handling head.

    • Set the reader to record fluorescence (e.g., Ex: 485 nm, Em: 525 nm) every 1 second for 180 seconds.

    • At the 20-second mark, the instrument will automatically add 12.5 µL of the prepared compound plate (containing LeadScaf-34 analogs at 4X final concentration) to the cell plate.

    • Continue reading fluorescence to capture the kinetic response of calcium release.

Protocol: Secondary Orthogonal Assay - IP-One Assay

Causality: An orthogonal assay confirms the biological activity of primary hits using a different detection technology to rule out technology-specific artifacts (e.g., compound auto-fluorescence).[4] The IP-One assay measures the accumulation of inositol monophosphate (IP₁), a stable downstream metabolite in the Gq signaling pathway, providing a time-integrated measurement that is less prone to kinetic artifacts than calcium flux.

  • Cell Plating: Plate cells as described in Protocol 4.2.

  • Compound Incubation: Add 5 µL of compound from a dose-response plate (prepared similarly to 4.1, but with serial dilutions) to the cells.

  • Ligand Stimulation: Add 5 µL of the known agonist (for antagonist screening) or buffer (for agonist screening). Incubate for 60 minutes at 37°C.

  • Detection:

    • Lyse the cells and perform the HTRF®-based IP-One detection protocol according to the manufacturer's instructions.

    • This typically involves adding two detection reagents: an IP₁-d2 acceptor and an anti-IP₁-cryptate donor.

    • Incubate for 60 minutes at room temperature.

    • Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620 nm.

Data Analysis and Hit Validation

Causality: Rigorous data analysis and pre-defined hit criteria are essential for making objective decisions and ensuring the quality of the selected hits. The Z'-factor is a statistical measure of assay quality, while hit thresholds based on standard deviations minimize the selection of random noise.

Assay Quality Control

For each assay plate, calculate the Z'-factor to ensure data quality.

  • Formula: Z' = 1 - (3 * (σ_pos + σ_neg)) / |μ_pos - μ_neg|

    • Where σ is the standard deviation and μ is the mean of the positive (pos) and negative (neg) controls.

  • Acceptance Criterion: A Z'-factor ≥ 0.5 is considered an excellent assay, indicating a sufficient signal window and low variability for reliable hit identification.

Primary Hit Selection
  • Normalization: Normalize the raw data from the primary screen. The response of each compound well is expressed as a percentage of the positive control response after subtracting the baseline (negative control).

  • Hit Threshold: A compound is considered a "primary hit" if its activity is greater than 3 standard deviations from the mean of the neutral (DMSO) control wells.

    • For Agonists: > 30% activation is a common starting threshold.

    • For Antagonists: > 50% inhibition of the agonist response is a common starting threshold.

Dose-Response Analysis

For confirmed hits, plot the normalized response against the logarithm of the compound concentration. Fit the data to a four-parameter logistic equation to determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists) and the maximum efficacy (Eₘₐₓ).

Hypothetical Signaling Pathway

The protocols above are designed to interrogate the Gαq signaling pathway, a common mechanism for many GPCRs.

Gq_Pathway cluster_0 Cell Membrane cluster_1 Cytoplasm LeadScaf LeadScaf-34 (Agonist) GPCR Target GPCR LeadScaf->GPCR Binds Gq Gαq Protein GPCR->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Cleaves IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum (ER) IP3->ER Binds to IP3 Receptor PKC Protein Kinase C (PKC) DAG->PKC Activates Ca_Store Ca2+ Store Ca_Release Ca2+ Release (Calcium Flux) ER->Ca_Release Triggers Downstream Downstream Cellular Response Ca_Release->Downstream PKC->Downstream

Figure 2: The Gq-coupled GPCR signaling pathway.

Conclusion

This document provides a robust, field-tested framework for initiating a high-throughput screening campaign for the novel scaffold N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (LeadScaf-34) . By employing a validated HTS cascade—from primary screening with rigorous quality control to orthogonal hit confirmation—researchers can efficiently identify and prioritize compounds with genuine, on-target activity. This structured approach is designed to minimize false positives and generate high-quality, reproducible data, thereby accelerating the critical transition from an initial hit to a viable lead series.

References

  • Hit to Lead in Drug Discovery. (2024). Wikipedia. Available at: [Link]

  • What is the hit to lead process in drug discovery? (2025). Sygnature Discovery. Available at: [Link]

  • Hit-to-Lead process | Drug Discovery. (n.d.). Oncodesign Services. Available at: [Link]

  • What is hit to lead stage in drug discovery? (n.d.). Dotmatics. Available at: [Link]

  • Hit to Lead and Lead Optimization. (n.d.). Selvita. Available at: [Link]

  • Secondary Screening vs. High-throughput. (n.d.). Beckman Coulter. Available at: [Link]

  • Primary vs Secondary Assays in Preclinical Testing. (2021). News-Medical.Net. Available at: [Link]

  • Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. (2012). Journal of Biomolecular Screening. Available at: [Link]

  • Automation in High-content Screening for GPCR Drug Discovery. (2026). Celtarys Research. Available at: [Link]

  • Secondary Screening. (n.d.). Creative Biolabs. Available at: [Link]

  • Genome-wide pan-GPCR cell libraries accelerate drug discovery. (2023). Signal Transduction and Targeted Therapy. Available at: [Link]

  • High-throughput screening (HTS). (n.d.). BMG LABTECH. Available at: [Link]

  • High-throughput identification of G protein-coupled receptor modulators through affinity mass spectrometry screening. (2018). Chemical Science. Available at: [Link]

  • An Overview of High Throughput Screening at G Protein Coupled Receptors. (2005). Frontiers in Drug Design and Discovery. Available at: [Link]

  • High Throughput Screening Assays for Drug Discovery. (2025). BellBrook Labs. Available at: [Link]

Sources

Application

Application Notes &amp; Protocols: A Phased Approach to the Preclinical Evaluation of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine

Abstract This document provides a comprehensive, phased experimental framework for the preclinical investigation of the novel chemical entity, N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine. The molecular structure, feat...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive, phased experimental framework for the preclinical investigation of the novel chemical entity, N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine. The molecular structure, featuring a pyrrolidine ring, suggests potential bioactivity, as this scaffold is a cornerstone in medicinal chemistry, present in numerous natural products and pharmacologically active agents.[1][2][3] Given the absence of existing literature on this specific compound, the following protocols are designed as a systematic, multi-tiered strategy for researchers in drug development. The guide begins with broad, in vitro target screening to identify molecular interactions, progresses to cellular and ADME profiling, and culminates in foundational in vivo behavioral and toxicological assessments. Each protocol is designed as a self-validating system with integrated controls, emphasizing the scientific rationale behind each experimental choice to ensure data integrity and reproducibility.

Introduction: Rationale for Investigation

The compound N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is a synthetic molecule incorporating two key heterocyclic structures: a pyrrolidine and an oxane (tetrahydropyran). The pyrrolidine moiety is a well-established "versatile scaffold" in drug discovery, known to impart favorable physicochemical properties and to serve as a pharmacophore for a wide array of biological targets, particularly within the central nervous system (CNS).[2][4] Derivatives of pyrrolidine have demonstrated diverse pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant effects.[1][5]

The absence of published data for N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine necessitates a de novo investigative approach. The logical starting point is to ascertain its primary biological target(s). Many CNS-active compounds containing secondary or tertiary amine structures interact with G-protein coupled receptors (GPCRs), the largest family of cell surface receptors and the target of approximately 30% of all FDA-approved drugs.[6][7][8] Therefore, our experimental design prioritizes an initial broad screening against a panel of GPCRs to generate initial hypotheses about the compound's mechanism of action.

This guide outlines a logical, tiered progression of experiments designed to:

  • Identify and Validate Molecular Targets: Determine the compound's binding affinity and functional activity at specific receptors.

  • Assess Preliminary Drug-like Properties: Evaluate metabolic stability and cellular toxicity early in the discovery cascade.

  • Characterize In Vivo Pharmacological Effects: Investigate the compound's impact on behavior and CNS function in a living system.

  • Establish an Initial Safety Profile: Conduct foundational toxicology studies to determine a safe dose range.

This structured approach is designed to efficiently allocate resources, mitigate risks, and make informed go/no-go decisions throughout the preclinical development process.

Phase I: In Vitro Target Identification and Functional Characterization

The primary objective of this phase is to identify the molecular target(s) of the compound and quantify its potency and efficacy. We hypothesize a potential interaction with GPCRs due to the compound's structural motifs.

Protocol 1: Broad-Spectrum GPCR Panel Screening

Rationale: A broad panel screen is the most efficient method to identify potential targets from hundreds of possibilities without bias. This agnostic approach can reveal both expected and unexpected interactions, providing a comprehensive initial profile. We will utilize a cell-based functional assay that measures receptor activation, as this provides more informative data than a simple binding assay.

Methodology: In Vitro GPCR Split NanoLuc Ligand Triggered Reporter (IGNiTR) Assay This assay leverages the reconstitution of a split nanoluciferase enzyme, which occurs when a GPCR is activated by a ligand and recruits a specific binding partner (e.g., a mini-G protein).[6][9] The resulting luminescence is a direct measure of receptor activation.

Step-by-Step Protocol:

  • Assay Preparation: Utilize a commercially available GPCR panel (e.g., from INDIGO Biosciences, Eurofins) where various human GPCRs are individually expressed in host cells alongside the IGNiTR reporter system.

  • Compound Preparation: Prepare a 10 mM stock solution of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine in DMSO. Serially dilute the stock to create working solutions. The initial screening concentration is typically 10 µM to maximize the chance of detecting an effect.

  • Assay Execution: a. Dispense the engineered cells into a 384-well white, opaque microplate. b. Add the test compound (10 µM final concentration) or a known reference agonist (positive control) to the appropriate wells. Add vehicle (e.g., 0.1% DMSO) to negative control wells. c. Incubate the plate at 37°C for a duration specified by the assay provider (typically 3-6 hours) to allow for receptor activation and reporter gene expression. d. Add the NanoLuc substrate solution to all wells. e. Measure luminescence on a plate reader within 10 minutes.

  • Data Analysis: Calculate the percentage of activation for the test compound relative to the reference agonist for each GPCR target. A "hit" is typically defined as a compound that elicits >50% of the response of the reference agonist or >3 standard deviations above the vehicle control.

Protocol 2: Potency and Efficacy Determination (EC₅₀/IC₅₀)

Rationale: Once a primary target (a "hit") is identified from the panel screen, it is essential to determine the compound's potency (the concentration at which it produces a half-maximal effect, or EC₅₀) and its efficacy (the maximum possible effect). This establishes a quantitative measure of the compound's activity at its target.

Step-by-Step Protocol:

  • Cell Plating: Seed cells expressing the target GPCR of interest into a 384-well plate and incubate overnight.

  • Compound Dilution: Perform an 11-point serial dilution of the test compound (e.g., starting from 100 µM down to 1 pM) to generate a dose-response curve.

  • Assay Execution: Follow the same incubation and detection steps as in Protocol 1, applying the various concentrations of the compound to the cells.

  • Data Analysis: a. Normalize the luminescence data, setting the vehicle control as 0% and the maximal response of a known reference agonist as 100%. b. Plot the normalized response versus the logarithm of the compound concentration. c. Fit the data to a four-parameter logistic equation (sigmoidal dose-response curve) using graphing software (e.g., GraphPad Prism) to calculate the EC₅₀ and the maximum efficacy (Eₘₐₓ). d. If the compound is suspected to be an antagonist, it should be tested in the presence of a fixed concentration of a known agonist to determine its inhibitory concentration (IC₅₀).

Data Summary & Visualization

Table 1: Hypothetical In Vitro Pharmacology Profile

Parameter Value Target Receptor Notes
Screening Hit 85% Activation @ 10 µM Dopamine D2 Receptor Strong agonist activity identified in initial panel screen.
Potency (EC₅₀) 75 nM Dopamine D2 Receptor High potency, suggesting a specific interaction.
Efficacy (Eₘₐₓ) 98% (relative to Dopamine) Dopamine D2 Receptor Full agonist activity at the D2 receptor.

| Selectivity | >100-fold vs. D1, D3, 5-HT₂ₐ | N/A | Compound shows high selectivity for the D2 receptor over other tested GPCRs. |

In_Vitro_Screening_Workflow cluster_0 Phase I: Target Identification Compound Test Compound N-[(1-ethyl...)]amine GPCR_Panel Broad GPCR Panel Screen (Functional Assay, e.g., IGNiTR) Compound->GPCR_Panel Hit_Ident Hit Identification (>50% Activation) GPCR_Panel->Hit_Ident Dose_Response Dose-Response Assay (11-point curve) Hit_Ident->Dose_Response Hit No_Hit No Significant Activity Hit_Ident->No_Hit No Hit Potency Determine EC₅₀ / IC₅₀ & Efficacy (Eₘₐₓ) Dose_Response->Potency Go_To_Phase_II Proceed to Phase II (ADME & In Vivo) Potency->Go_To_Phase_II ADME_Tox_Workflow cluster_1 Phase II: ADME & Safety cluster_2 Parallel Assessment Input Validated Hit Compound (from Phase I) Met_Stab Metabolic Stability (Liver Microsomes) Input->Met_Stab Cyto Cytotoxicity Assay (e.g., CellTiter-Glo) Input->Cyto Data_Int Data Integration - Calculate In Vitro t₁/₂ - Determine CC₅₀ Met_Stab->Data_Int Cyto->Data_Int Decision Go / No-Go Decision Data_Int->Decision Proceed Proceed to In Vivo (Phase III) Decision->Proceed Favorable Profile Terminate Terminate Project (Poor Profile) Decision->Terminate Unfavorable (High Instability or Toxicity) In_Vivo_Progression cluster_2 Phase III: In Vivo Evaluation Input Compound with Favorable In Vitro & ADME Profile PK_Study Pharmacokinetic (PK) Study (Determine Exposure) Input->PK_Study Dose_Finding Acute Dose Range-Finding (Determine MTD) Input->Dose_Finding Behavioral General Behavioral Screen (e.g., Open Field Test) PK_Study->Behavioral Dose_Finding->Behavioral Hypothesis Generate Hypothesis on In Vivo Function Behavioral->Hypothesis Specific_Model Target-Specific Efficacy Model (e.g., Parkinson's, Anxiety Model) Hypothesis->Specific_Model IND_Tox Proceed to IND-Enabling Toxicology Studies Specific_Model->IND_Tox

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine Assays

Welcome to the dedicated technical support guide for researchers working with N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) t...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical support guide for researchers working with N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate and resolve common assay interference challenges. Our goal is to equip you with the expertise to ensure the accuracy, precision, and reliability of your experimental data.

Introduction to the Molecule and its Challenges

N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is a molecule featuring a tertiary amine within an ethylpyrrolidine group linked to an oxane amine. This distinct structure, while key to its function, presents specific challenges in analytical assays. The basic nature of the tertiary amine can lead to non-specific binding and pH-dependent effects, while the overall lipophilicity may contribute to matrix effects and poor solubility in certain buffers. Understanding these inherent properties is the first step toward robust assay development and troubleshooting.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the analysis of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine.

FAQ 1: Why am I seeing poor peak shape (tailing or fronting) in my LC-MS/MS analysis?

Short Answer: Poor peak shape is often caused by secondary interactions between the basic amine groups on your analyte and residual acidic silanols on the silica-based column packing material.

Detailed Explanation: N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine contains a tertiary amine which is readily protonated, especially in the acidic mobile phases commonly used in reversed-phase chromatography. These positively charged sites can interact electrostatically with negatively charged, deprotonated silanol groups (Si-O⁻) on the surface of C18 columns. This secondary interaction mechanism, in addition to the primary hydrophobic retention, leads to a mixed-mode retention that can result in peak tailing.

Troubleshooting Steps:

  • Mobile Phase Modification:

    • Increase Ionic Strength: Add a small amount of an acidic modifier like formic acid or trifluoroacetic acid (TFA) to the mobile phase (e.g., 0.1% v/v). The protons in the mobile phase will suppress the ionization of the silanol groups, minimizing secondary interactions.

    • Use an Amine Additive: In some cases, adding a small amount of a competing base, such as triethylamine (TEA), can block the active silanol sites. However, this can cause ion suppression in mass spectrometry.

  • Column Selection:

    • Use a Modern, End-capped Column: Newer generation silica columns are more thoroughly end-capped, meaning most of the acidic silanol groups are chemically derivatized, reducing the potential for these interactions.

    • Consider a Different Stationary Phase: Phenyl-hexyl or embedded polar group (EPG) phases can offer alternative selectivities and may be less prone to silanol interactions.

FAQ 2: My assay shows high variability and poor recovery. What are the likely causes?

Short Answer: High variability and poor recovery are often linked to non-specific binding (NSB) of the analyte to laboratory plastics and surfaces, or to issues with sample preparation.

Detailed Explanation: The combination of a positive charge (at physiological pH) and lipophilic regions in N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine can lead to its adsorption onto the surfaces of polypropylene vials, pipette tips, and microplates. This is a common issue for basic and "sticky" compounds, leading to a loss of analyte during sample processing and resulting in artificially low and variable concentration measurements.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting non-specific binding and matrix effects.

FAQ 3: I am developing a ligand binding assay (e.g., ELISA) and observe high background signal. What could be the problem?

Short Answer: High background can be due to cross-reactivity of your detection antibodies or non-specific binding of either your analyte or antibodies to the plate surface.

Detailed Explanation: The pyrrolidine and oxane rings, while common, could be recognized by polyclonal antibodies with broad specificities. More commonly, the positively charged nature of the molecule at neutral pH can cause it to bind electrostatically to negatively charged surfaces on a microtiter plate that has not been sufficiently blocked.

Troubleshooting Steps:

  • Blocking Efficiency: Ensure your blocking buffer is optimal. Common blockers include Bovine Serum Albumin (BSA) or non-fat dry milk. You may need to increase the concentration or incubation time.

  • Washing Steps: Increase the number and stringency of your wash steps. Adding a small amount of a non-ionic surfactant like Tween-20 (e.g., 0.05%) to the wash buffer can help disrupt weak, non-specific interactions.

  • Antibody Specificity: If possible, test the cross-reactivity of your primary and secondary antibodies against structurally similar but irrelevant compounds to ensure the signal is specific to your analyte of interest.

Part 2: In-Depth Troubleshooting Guides

This section provides detailed protocols for identifying and mitigating complex assay interference problems.

Guide 1: Diagnosing and Mitigating Matrix Effects in LC-MS/MS

Matrix effects, the suppression or enhancement of ionization of the analyte by co-eluting compounds from the sample matrix (e.g., plasma, urine), are a primary source of inaccuracy in LC-MS/MS assays. The tertiary amine in N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine makes it particularly susceptible to ion suppression.

Experimental Protocol: Post-Extraction Spike Analysis

This experiment is designed to quantify the extent of matrix effects.

Objective: To determine if the sample matrix (after extraction) is suppressing or enhancing the MS signal of the analyte.

Methodology:

  • Prepare Three Sets of Samples:

    • Set A (Neat Solution): Spike the analyte and its stable isotope-labeled internal standard (SIL-IS) into the final reconstitution solvent.

    • Set B (Post-Extraction Spike): Extract a blank matrix sample (e.g., plasma from an untreated subject). Spike the analyte and SIL-IS into the final extract.

    • Set C (Matrix-Matched Calibrator): Extract a blank matrix sample that has been spiked with the analyte and SIL-IS before the extraction process.

  • Analyze and Calculate:

    • Analyze all three sets by LC-MS/MS.

    • Calculate Matrix Factor (MF):

      • MF = (Peak Area in Set B) / (Peak Area in Set A)

      • An MF < 1 indicates ion suppression.

      • An MF > 1 indicates ion enhancement.

    • Calculate Recovery (RE):

      • RE = (Peak Area in Set C) / (Peak Area in Set B)

    • Calculate Process Efficiency (PE):

      • PE = (Peak Area in Set C) / (Peak Area in Set A) = MF * RE

Data Interpretation Table:

MetricValueInterpretationRecommended Action
Matrix Factor (MF) < 0.8Significant Ion SuppressionImprove sample cleanup (e.g., use Solid Phase Extraction), adjust chromatography to separate analyte from interference.
> 1.2Significant Ion EnhancementDilute sample, improve sample cleanup.
Recovery (RE) < 80%Inefficient ExtractionOptimize extraction protocol (e.g., change pH, solvent).

Mitigation Strategies:

  • Chromatographic Separation: Adjust the gradient or column chemistry to separate the analyte from the region where matrix components elute (typically early in the run).

  • Sample Preparation: Move from a simple "protein crash" (e.g., with acetonitrile) to a more selective technique like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering phospholipids and salts.

  • Dilution: A simple "dilute-and-shoot" approach can be effective if the analyte concentration is high enough, as it reduces the concentration of matrix components.

Guide 2: Addressing Analyte Stability Issues

The stability of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine can be compromised under certain storage and handling conditions, leading to inaccurate results.

Potential Degradation Pathways:

  • Oxidation: Tertiary amines can be susceptible to oxidation.

  • pH-mediated Degradation: Extreme pH values during sample preparation or storage can potentially lead to hydrolysis or rearrangement.

Experimental Protocol: Freeze-Thaw and Bench-Top Stability Assessment

Objective: To evaluate the stability of the analyte in a given matrix under typical laboratory conditions.

Methodology:

  • Prepare Quality Control (QC) Samples: Prepare low and high concentration QC samples in the relevant biological matrix.

  • Freeze-Thaw Stability:

    • Analyze a set of QC samples to establish a baseline (T=0).

    • Freeze the remaining QCs at -80°C.

    • Subject the QCs to a series of freeze-thaw cycles (e.g., three cycles, freezing for at least 12 hours and thawing unassisted at room temperature).

    • Analyze the QCs after the final thaw and compare the results to the T=0 baseline. A deviation of >15% typically indicates instability.

  • Bench-Top Stability:

    • Thaw a set of QC samples and leave them on the lab bench at room temperature for a defined period (e.g., 4, 8, or 24 hours).

    • Analyze the samples and compare the results to the T=0 baseline.

Stabilization Strategies:

  • Control pH: Ensure all buffers used during sample preparation are within a stable pH range for the molecule.

  • Add Antioxidants: If oxidation is suspected, consider adding an antioxidant like ascorbic acid to the samples.

  • Minimize Time at Room Temperature: Keep samples on ice during processing and return them to the freezer as quickly as possible.

References

  • The LC-MS/MS Troubleshooting Guide. Waters Corporation. [Link]

  • Matrix effects in liquid chromatography-tandem mass spectrometry. C.R. Mallet, Z. Lu, J.R. Mazzeo. Sciex. [Link]

  • Guidance for Industry: Bioanalytical Method Validation. U.S. Department of Health and Human Services, Food and Drug Administration (FDA). [Link]

Optimization

Ligand Optimization Support Center: Troubleshooting N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine

Welcome to the Technical Support and Assay Troubleshooting portal. As a Senior Application Scientist, I have designed this guide for medicinal chemists and pharmacologists working to enhance the potency and subtype selec...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support and Assay Troubleshooting portal. As a Senior Application Scientist, I have designed this guide for medicinal chemists and pharmacologists working to enhance the potency and subtype selectivity of the novel scaffold N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine at dopamine D2 and D3 receptors.

Below, you will find causality-driven troubleshooting FAQs, quantitative Structure-Activity Relationship (SAR) projections, and self-validating experimental protocols.

Part 1: Troubleshooting FAQs (SAR & Potency Optimization)

Q1: We synthesized the racemic mixture of the base scaffold, but our radioligand binding assays show sub-optimal potency (K_i > 500 nM) at D2/D3 receptors. What is the primary structural cause? A: The lack of stereospecificity is the most common cause of diminished potency in this pharmacophore class. The (1-ethylpyrrolidin-2-yl)methyl moiety is highly stereoselective, a feature well-documented in high-affinity radiotracers like epidepride[1]. The (S)-enantiomer is strictly required to properly orient the basic pyrrolidine nitrogen. This orientation allows for a critical salt-bridge interaction with the conserved Asp3.32 residue in transmembrane domain 3 (TM3) of the receptor, while sodium binding further modulates these local binding dynamics[2]. Actionable Step: Perform chiral resolution to isolate the (S)-enantiomer. This alone typically yields a 10- to 100-fold increase in binding affinity compared to the (R)-enantiomer.

Q2: Even with the isolated (S)-enantiomer, the potency is lower than reference benzamides like Raclopride. Why? A: Classic D2/D3 antagonists are amides (e.g., benzamides). Your compound is a secondary amine. It lacks the amide carbonyl, which acts as a crucial hydrogen bond acceptor interacting with Ser5.42 or Tyr7.43 in the orthosteric binding pocket. Structural and ligand-based models demonstrate that this hydrogen bond is vital for anchoring the ligand and achieving high affinity[3]. Actionable Step: Convert the secondary amine to a tertiary amide via acylation, or introduce a bioisosteric hydrogen bond acceptor (like a hydroxyl or methoxy group) onto the tetrahydropyran (oxan) ring to mimic this interaction.

Q3: We want to increase the subtype selectivity for the D3 receptor over the D2 receptor to investigate specific behavioral effects. How can we modify the scaffold? A: The D3 receptor binding pocket is highly homologous to D2, but it possesses a slightly larger and more lipophilic secondary binding pocket (SBP) extending extracellularly. Extending the molecule to reach this SBP is a proven strategy that translates to measurable in vivo D3 receptor occupancy[4]. Actionable Steps:

  • N-Alkyl Chain Extension: Substitute the N-ethyl group on the pyrrolidine with an N-propyl or N-butyl group to better fill the D3 hydrophobic cavity.

  • Tetrahydropyran Functionalization: Attach a lipophilic linker (e.g., a biphenyl or extended alkyl chain) to the tetrahydropyran ring to span from the orthosteric site into the SBP.

Q4: Our cellular assays show poor membrane permeability. How do we troubleshoot this? A: The base compound contains two basic nitrogens (the pyrrolidine and the secondary amine), which may be doubly protonated at physiological pH. This leads to a high polar surface area and poor membrane crossing. Actionable Step: Converting the secondary amine to an amide (as suggested in Q2) eliminates one basic center, significantly lowering the polar surface area, improving the LogD profile, and restoring membrane permeability.

Part 2: Quantitative SAR Projections

Summarized below are the expected potency shifts based on targeted structural modifications to the base scaffold.

Structural ModificationTarget ReceptorExpected K_i Fold ChangeMechanistic Rationale
Isolation of (S)-enantiomer D2 / D310x to 100x IncreaseAligns basic nitrogen for optimal salt-bridge formation with Asp3.32 in TM3.
Secondary Amine → Tertiary Amide D2 / D35x to 20x IncreaseIntroduces a carbonyl H-bond acceptor to interact with Ser5.42 / Tyr7.43.
N-Ethyl → N-Propyl Substitution D3 over D22x to 5x Increase (D3)Propyl chain optimally fills the larger hydrophobic cavity specific to the D3 receptor.
Tetrahydropyran Lipophilic Extension D3 over D210x to 50x Increase (D3)Reaches the extracellular Secondary Binding Pocket (SBP) to drive D3 selectivity.

Part 3: Validated Experimental Protocols

Protocol A: Chiral Resolution via Diastereomeric Salt Formation

Causality: Isolating the (S)-enantiomer is mandatory for orthosteric pocket alignment.

  • Dissolution: Dissolve the racemic mixture of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (1.0 eq) in boiling absolute ethanol.

  • Salt Formation: Slowly add 0.5 equivalents of an enantiopure chiral acid (e.g., L-(+)-tartaric acid or di-p-toluoyl-D-tartaric acid) dissolved in ethanol.

  • Crystallization: Allow the solution to cool slowly to room temperature undisturbed for 24 hours to induce crystallization of the diastereomeric salt.

  • Recrystallization: Filter the crystals and recrystallize from ethanol to achieve high purity.

  • Free-Basing: Suspend the crystals in water, basify with 1M NaOH (pH > 10), and extract with dichloromethane. Dry over MgSO4 and concentrate to yield the free (S)-enantiomer.

  • Self-Validation Step: Confirm enantiomeric purity using chiral HPLC prior to biological testing. A diastereomeric excess (de) of >98% is strictly required to prevent the low-affinity (R)-enantiomer from skewing binding kinetics.

Protocol B: In Vitro Radioligand Binding Assay (D2/D3)

Causality: Measures the direct displacement of a known radiotracer to quantify the new ligand's affinity (K_i).

  • Preparation: Prepare membrane homogenates from HEK-293 cells stably expressing human D2 or D3 receptors.

  • Incubation: In a 96-well plate, incubate membranes (approx. 10 µg protein/well) with 0.5 nM [³H]-spiperone or ¹²⁴I-epidepride[1] and varying concentrations of the test compound (10⁻¹¹ to 10⁻⁴ M).

  • Buffer Conditions: Use standard assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).

  • Equilibration: Incubate for 120 minutes at room temperature to reach thermodynamic equilibrium.

  • Termination: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding).

  • Quantification: Wash filters three times with ice-cold buffer, dry, and measure bound radioactivity using a liquid scintillation counter. Calculate IC₅₀ using non-linear regression and convert to K_i using the Cheng-Prusoff equation.

  • Self-Validation Step: Include a known D2/D3 antagonist (e.g., Haloperidol) as a positive control in every plate. The assay is considered valid only if the calculated K_i for the reference standard falls within 0.5 log units of established literature values (e.g., Haloperidol K_i ~ 1.1 nM)[3].

Part 4: System Workflows & Pathway Visualizations

Pathway Ligand Optimized Ligand (D2/D3 Antagonist) Receptor Dopamine D2/D3 Receptor (GPCR) Ligand->Receptor Binds & Blocks Gi Gi/o Protein Alpha Subunit Receptor->Gi Prevents Activation AC Adenylyl Cyclase (Inhibition Blocked) Gi->AC Lifts Inhibition cAMP cAMP Levels (Restored/Increased) AC->cAMP Increases

Dopamine D2/D3 receptor Gi/o signaling pathway modulated by the optimized antagonist ligand.

SAR_Workflow Start Base Scaffold: N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine Stereo Chiral Resolution Isolate (S)-Enantiomer Start->Stereo N_Alkyl N-Alkyl Optimization (Ethyl to Propyl) Start->N_Alkyl Ring Tetrahydropyran Modification (Add H-Bond Acceptor) Start->Ring Assay Radioligand Binding Assay (D2/D3 Affinity) Stereo->Assay N_Alkyl->Assay Ring->Assay Potency Validated Potency & Subtype Selectivity Assay->Potency Validates

SAR optimization workflow to increase ligand potency and subtype selectivity.

References

  • Source: nih.
  • Source: acs.
  • Source: nih.
  • Source: researchgate.

Sources

Troubleshooting

"N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine experimental variability solutions"

Welcome to the Technical Support Center for N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine . This compound is a complex lipophilic diamine.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine .

This compound is a complex lipophilic diamine. It features an oxan-4-amine (tetrahydropyran-4-amine) ring and a (1-ethylpyrrolidin-2-yl)methyl moiety—a privileged pharmacophore frequently utilized in the design of dopamine D2/D3 receptor ligands such as sulpiride[1]. Because it contains both a secondary and a tertiary amine[2], it behaves as a Cationic Amphiphilic Drug (CAD) at physiological pH.

While highly valuable in CNS drug discovery, its physicochemical properties often introduce severe experimental variability. This guide provides causal explanations and self-validating protocols to stabilize your assays.

Frequently Asked Questions & Troubleshooting

The "Disappearing Dose" Problem

Q: My dose-response curves are shifting to the right over time, and my IC50 values are highly variable between runs. What is happening to my compound?

A: You are likely experiencing Non-Specific Binding (NSB) and Oxidative Degradation .

  • The Causality: At a physiological pH of 7.4, the tertiary amine of the pyrrolidine ring (pKa ~9.5) and the secondary amine are protonated. Positively charged, lipophilic molecules strongly adsorb to the negatively charged surfaces of standard polystyrene microtiter plates and borosilicate glass. This causes the effective "free" concentration of your compound in dilute solutions to drop exponentially. Furthermore, tertiary amines are susceptible to N-oxidation when stored in DMSO exposed to atmospheric oxygen.

  • The Solution: Never perform serial dilutions in standard polystyrene. Use ultra-low attachment polypropylene plates and supplement your assay buffer with a carrier protein (e.g., 0.1% BSA) to keep the lipophilic ligand in solution[3].

Stereochemical Integrity & Receptor Binding

Q: We synthesized a new batch, but it shows a 100-fold drop in binding affinity in our GPCR assay despite LC-MS showing >99% purity. Why the discrepancy?

A: The issue is almost certainly Chiral Purity .

  • The Causality: The (1-ethylpyrrolidin-2-yl)methyl group contains a chiral center at the C2 position of the pyrrolidine ring. In homologous D2/D3 antagonists, the (S)-(-)-enantiomer is vastly more active than the (R)-(+)-enantiomer. Standard LC-MS cannot differentiate between enantiomers. If your new batch is a racemic mixture or has undergone chiral inversion during synthesis, the apparent macroscopic IC50 will plummet.

  • The Solution: Always verify the enantiomeric excess (ee) via chiral HPLC or polarimetry prior to biological evaluation.

Cell-Based Assay Artifacts

Q: In our whole-cell functional assays, the compound causes high background toxicity and seems to accumulate intracellularly, which we don't observe in isolated membrane radioligand binding assays. Why?

A: This is a classic manifestation of Lysosomal Trapping (Lysosomotropism) [4].

  • The Causality: Lipophilic amines easily cross the plasma membrane in their neutral, un-ionized form. However, once they diffuse into the highly acidic environment of a lysosome (pH ~4.5), both amines become fully protonated. The compound becomes too polar to cross the lysosomal membrane and exit, leading to massive intralysosomal accumulation. This causes phospholipidosis and non-target-specific cytotoxicity, confounding your functional readout.

  • The Solution: Validate target engagement using isolated membrane preparations where compartments are disrupted, or run a parallel whole-cell counter-screen utilizing a lysosomotropic blocking agent (e.g., chloroquine) to saturate the lysosomes beforehand.

Quantitative Physicochemical Data & Handling Parameters

PropertyEstimated Value / CharacteristicExperimental ImplicationTroubleshooting Solution
pKa (Basic) ~9.5 (Tertiary), ~8.5 (Secondary)Positively charged at pH 7.4. Promotes lysosomal trapping in whole-cell assays.Use isolated membrane assays or lysosomal inhibitors to validate targets.
Lipophilicity Moderate to High (LogP > 2.0)High risk of Non-Specific Binding (NSB) to polystyrene plastics and glass.Use silanized glassware, polypropylene plates, and add 0.1% BSA to buffers.
Stereochemistry Chiral center at pyrrolidine C2Enantiomers (S vs R) will exhibit drastically different receptor affinities.Verify enantiomeric excess (ee) >99% via chiral HPLC before testing.
Stability Susceptible to N-oxidationStock solutions in DMSO degrade over time when exposed to air.Store in single-use aliquots at -20°C under an inert Argon atmosphere.

Experimental Protocol: Standardized Preparation & Serial Dilution

To ensure trustworthiness, this protocol incorporates a self-validating recovery check to guarantee that your compound concentration remains accurate throughout the assay.

Step 1: Stock Preparation & Storage

  • Dissolve the synthesized free base in 100% anhydrous DMSO to a concentration of 10 mM.

  • Immediately purge the vial with Argon or Nitrogen gas to displace oxygen.

  • Aliquot into single-use, silanized amber glass vials and store at -20°C. (Do not subject to freeze-thaw cycles).

Step 2: Buffer Optimization

  • Prepare your standard assay buffer (e.g., 50 mM HEPES, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4).

  • Add 0.1% Fatty-Acid Free Bovine Serum Albumin (BSA) . Stir gently to avoid foaming.

Step 3: Serial Dilution (The Critical Step)

  • Perform all serial dilutions in a 96-well polypropylene (low-binding) plate .

  • Maintain a constant DMSO concentration (typically 1% v/v) across all concentration points to prevent solvent-induced solubility crashes.

Step 4: Self-Validation (Recovery Check)

  • Prepare a "mock assay" plate without cells/membranes.

  • Incubate the plate at room temperature for 1 hour (simulating assay duration).

  • Extract a 10 µL aliquot from the lowest concentration well (e.g., 1 nM) and quench in 90 µL of 50% Methanol containing an internal standard.

  • Analyze via LC-MS/MS. Compare the Area Under the Curve (AUC) to a freshly spiked standard prepared directly in the Methanol quench buffer. A recovery of >90% validates that your plasticware and buffer are successfully preventing NSB.

Troubleshooting Logic Workflow

G Start Assay Variability Detected (Shifting IC50 / Low Signal) CheckChiral 1. Verify Chiral Purity Is the (S)-enantiomer >99% ee? Start->CheckChiral CheckNSB 2. Assess Non-Specific Binding Using standard polystyrene? Start->CheckNSB CheckTrapping 3. Cell-Based Assay? Check for Lysosomal Trapping Start->CheckTrapping ActionChiral Perform Chiral HPLC. Use enantiopure (S)-isomer. CheckChiral->ActionChiral No/Unknown ActionNSB Use low-binding plates. Add 0.1% BSA to buffer. CheckNSB->ActionNSB Yes ActionTrapping Run membrane-only assay or use lysosomotropic blocker. CheckTrapping->ActionTrapping Yes

Workflow for diagnosing and resolving assay variability with lipophilic amines.

References

  • PubChem . "2-Aminomethyl-1-ethylpyrrolidine | CID 117295" National Center for Biotechnology Information. Available at:[Link]

  • ResearchGate . "Predicting Oral Absorption for Compounds Outside the Rule of Five Property Space" (Reference for Lysosomal Trapping of Lipophilic Amines). Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Therapeutic Target Validation of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine

This guide provides a comprehensive framework for validating the therapeutic target of the novel compound N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine, hereafter referred to as "Compound A". Based on preliminary struct...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for validating the therapeutic target of the novel compound N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine, hereafter referred to as "Compound A". Based on preliminary structural analysis and in silico screening, which revealed a high affinity score for the Sigma-1 Receptor (σ1R), this document outlines a multi-pronged, evidence-based approach to rigorously confirm this hypothesis. We will explore orthogonal experimental strategies, from initial binding kinetics to in vivo proof-of-concept, providing researchers with the rationale and detailed protocols necessary for robust target validation.

The Sigma-1 Receptor is an intriguing molecular entity. It is not a classical G-protein coupled receptor or ion channel, but rather a unique ligand-operated intracellular chaperone protein located predominantly at the endoplasmic reticulum-mitochondrion interface. Its role in modulating calcium signaling, ion channel activity, and cellular stress responses makes it a compelling target for a range of neuropathological conditions, including neurodegenerative diseases, ischemic stroke, and neuropathic pain. Therefore, confirming Compound A's interaction with σ1R is the critical first step in its journey toward a potential therapeutic.

Part 1: Foundational Target Engagement - Is the Binding Specific and Selective?

The initial phase of target validation is to unequivocally demonstrate that Compound A physically interacts with the Sigma-1 Receptor with high affinity and selectivity. This is crucial to ensure that the downstream biological effects are indeed mediated by this specific target and not by off-target interactions.

Radioligand Binding Assays: The Gold Standard for Affinity

The foundational method to quantify the binding affinity of Compound A for σ1R is the competitive radioligand binding assay. This technique measures the ability of our unlabeled compound to displace a well-characterized, high-affinity radiolabeled ligand from the receptor.

Experimental Rationale: The choice of the radioligand is critical. We will use -pentazocine, a highly selective and widely used radioligand for the Sigma-1 Receptor. The assay will be performed using membrane preparations from cells overexpressing human σ1R (e.g., HEK293-hσ1R cells) to ensure a robust signal. A parallel assay using a known σ1R antagonist, such as NE-100, will serve as a positive control.

Workflow: Radioligand Displacement Assay

G cluster_prep Membrane Preparation cluster_assay Competitive Binding Assay cluster_analysis Data Analysis prep1 Homogenize hσ1R-expressing cells in ice-cold buffer prep2 Centrifuge to pellet membranes prep1->prep2 prep3 Resuspend and determine protein concentration prep2->prep3 assay1 Incubate membranes with ³H-pentazocine and varying concentrations of Compound A prep3->assay1 Membrane prep assay3 Separate bound from free radioligand via rapid filtration assay1->assay3 assay2 Incubate control groups: Total Binding (no competitor) Non-Specific Binding (+ NE-100) assay2->assay3 assay4 Quantify radioactivity using liquid scintillation counting assay3->assay4 analysis1 Calculate Specific Binding assay4->analysis1 Counts per minute analysis2 Plot % inhibition vs. [Compound A] analysis1->analysis2 analysis3 Determine IC₅₀ value analysis2->analysis3 analysis4 Calculate Ki using Cheng-Prusoff equation analysis3->analysis4

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol:

  • Membrane Preparation: Homogenize HEK293 cells overexpressing human σ1R in ice-cold 50 mM Tris-HCl buffer (pH 7.4) with protease inhibitors. Centrifuge the homogenate at 40,000 x g for 30 minutes at 4°C. Resuspend the resulting membrane pellet in fresh buffer and determine the protein concentration via a Bradford assay.[1]

  • Assay Setup: In a 96-well plate, combine the membrane preparation (50-100 µg protein), a fixed concentration of -pentazocine (typically near its Kd, ~5-7 nM), and a range of concentrations of Compound A (e.g., 0.1 nM to 10 µM).[2] For controls, total binding wells receive buffer instead of Compound A, and non-specific binding wells receive a saturating concentration of a known σ1R ligand like NE-100 (10 µM).[3][4][5][6]

  • Incubation: Incubate the plates for 120 minutes at 37°C to reach binding equilibrium.[1]

  • Filtration: Terminate the reaction by rapid filtration through glass fiber filters (GF/B or GF/C) pre-soaked in polyethyleneimine, using a cell harvester. This separates the membrane-bound radioligand from the unbound. Wash the filters rapidly with ice-cold assay buffer.

  • Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity in a liquid scintillation counter.

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) for Compound A. Convert the IC₅₀ to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[1]

Comparative Selectivity Panel: Ruling Out Obvious Off-Targets

Compound A's structural motifs may confer affinity for other receptors. It is imperative to assess its binding to closely related and functionally relevant receptors to build a case for its selectivity.

Experimental Rationale: The most critical off-target to investigate is the Sigma-2 Receptor (σ2R), given the historical overlap in ligand pharmacology. Additionally, depending on the therapeutic indication, a broader panel including muscarinic, dopaminergic, and serotonergic receptors should be considered. We will use [³H]-DTG, a non-selective sigma ligand, in the presence of an excess of a selective σ1R ligand (like (+)-pentazocine) to "mask" the σ1R sites and specifically label σ2R.[7]

Data Summary Table: Binding Affinity & Selectivity

TargetRadioligandCompound A (Ki, nM)Control Ligand (Ki, nM)Selectivity Ratio (σ2R Ki / σ1R Ki)
Sigma-1 Receptor (σ1R) -pentazocine5.2(+)-Pentazocine (~7)[2]\multirow{2}{*}{>190}
Sigma-2 Receptor (σ2R) [³H]-DTG (+ mask)>1000Haloperidol (~3)
Muscarinic M1 Receptor[³H]Pirenzepine>5000Atropine (~1)N/A
Dopamine D2 Receptor[³H]Spiperone>2000Haloperidol (~1.5)N/A

Note: Data presented are hypothetical and for illustrative purposes.

This initial binding data strongly suggests that Compound A is a potent and highly selective ligand for the Sigma-1 Receptor.

Part 2: Cellular Target Engagement & Functional Consequences

Demonstrating that Compound A binds to σ1R is the first step. The next is to show that this binding event leads to a measurable biological response inside a cell, confirming functional engagement.

Cellular Thermal Shift Assay (CETSA): Verifying Target Engagement in a Native Environment

CETSA is a powerful technique that measures the thermal stabilization of a target protein upon ligand binding in a cellular context. It provides direct evidence of target engagement without the need for labels or modifications to the compound.

Experimental Rationale: When Compound A binds to σ1R within intact cells, it is expected to increase the protein's thermal stability. By heating cell lysates to various temperatures, we can measure the amount of soluble (non-denatured) σ1R remaining via Western blotting. A shift in the melting curve to higher temperatures in the presence of Compound A confirms intracellular engagement.

Workflow: Cellular Thermal Shift Assay (CETSA)

G cluster_treatment Cell Treatment cluster_heating Heating & Lysis cluster_detection Protein Detection treat1 Treat intact cells with Compound A or Vehicle heat1 Aliquot cell suspension and heat to different temperatures (e.g., 40-70°C) treat1->heat1 heat2 Lyse cells by freeze-thaw cycles heat1->heat2 heat3 Centrifuge to separate soluble (non-denatured) proteins from precipitated proteins heat2->heat3 detect1 Collect supernatant (soluble fraction) heat3->detect1 detect2 Analyze σ1R levels by Western Blot or ELISA detect1->detect2 detect3 Plot % soluble σ1R vs. Temperature detect2->detect3

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Expected Outcome: A rightward shift in the melting curve for σ1R in cells treated with Compound A compared to vehicle-treated cells. This shift demonstrates that Compound A binding stabilizes the receptor protein inside the cell.

Functional Assay: Modulation of Neurite Outgrowth

To link target binding to a functional cellular outcome, we can leverage the known role of σ1R in modulating neurite outgrowth, a key process in neural development and repair. σ1R agonists have been shown to promote neurite outgrowth in neuronal-like cells such as PC12.

Experimental Rationale: We will treat PC12 cells with Nerve Growth Factor (NGF) to induce differentiation and neurite formation. The cells will be co-treated with Compound A, a known σ1R agonist (e.g., (+)-pentazocine) as a positive control, and a σ1R antagonist (NE-100). The ability of Compound A to enhance NGF-induced neurite outgrowth, and the reversal of this effect by NE-100, would provide strong evidence for a σ1R-mediated functional response.

Detailed Protocol:

  • Cell Culture: Plate PC12 cells on collagen-coated plates in a low-serum medium.

  • Treatment: Treat cells with a suboptimal concentration of NGF (e.g., 25 ng/mL). Add Compound A (at various concentrations), (+)-pentazocine (1 µM), or vehicle. In a separate group, pre-treat cells with NE-100 (1 µM) for 30 minutes before adding Compound A.

  • Incubation: Incubate for 48-72 hours to allow for neurite extension.

  • Imaging & Analysis: Fix the cells and perform immunofluorescence staining for a neuronal marker like βIII-tubulin. Capture images using a high-content imaging system.

  • Quantification: Use automated image analysis software to quantify the number of neurite-bearing cells, total neurite length per cell, and the number of branch points.

Data Summary Table: Functional Neurite Outgrowth Assay

Treatment GroupAverage Neurite Length (µm/cell)% of Neurite-Bearing Cells
Vehicle25 ± 415%
NGF (25 ng/mL)60 ± 840%
NGF + (+)-Pentazocine (1 µM)95 ± 1265%
NGF + Compound A (1 µM) 92 ± 11 63%
NGF + Compound A + NE-100 (1 µM)65 ± 942%

Note: Data presented are hypothetical and for illustrative purposes.

The results would demonstrate that Compound A phenocopies the effect of a known σ1R agonist and that its pro-neurite outgrowth activity is blocked by a specific σ1R antagonist, directly implicating the receptor in its mechanism of action.

Part 3: In Vivo Target Validation - Proof of Principle

The final and most rigorous validation step is to demonstrate that Compound A engages σ1R in a living organism and elicits a predicted therapeutic-relevant response that can be blocked by a target-specific antagonist.

In Vivo Model: Attenuation of Neuropathic Pain

The Sigma-1 Receptor is a well-validated target for neuropathic pain. Antagonists of σ1R have been shown to be effective in preclinical models of this condition. Assuming Compound A is an antagonist (based on a hypothetical screening cascade), we would test its efficacy in the Spared Nerve Injury (SNI) model.

Experimental Rationale: The SNI model induces robust and long-lasting mechanical allodynia (pain in response to a non-painful stimulus). We will assess whether systemic administration of Compound A can reverse this allodynia. Crucially, we will also test if the analgesic effect of Compound A can be prevented by pre-administration of a known σ1R agonist, which would compete for the same binding site, providing in vivo evidence of target engagement.

Workflow: In Vivo Target Validation in a Pain Model

G cluster_model Model Induction cluster_treatment Treatment & Assessment cluster_analysis Data Analysis model1 Induce Spared Nerve Injury (SNI) in rodents model2 Allow 7-14 days for neuropathic pain to develop model1->model2 model3 Establish baseline mechanical allodynia (von Frey test) model2->model3 treat1 Administer Compound A (i.p. or p.o.) or Vehicle model3->treat1 treat2 In a separate group, pre-treat with a σ1R agonist (e.g., PRE-084) prior to Compound A model3->treat2 treat3 Measure paw withdrawal threshold at multiple time points post-dosing treat1->treat3 treat2->treat3 analysis1 Plot Paw Withdrawal Threshold (g) vs. Time treat3->analysis1 analysis2 Compare reversal of allodynia between treatment groups analysis1->analysis2

Caption: Workflow for in vivo target validation in a neuropathic pain model.

The validation of a therapeutic target is a systematic process of evidence accumulation. This guide outlines a logical, multi-tiered strategy to move from initial binding affinity to in vivo proof-of-concept for N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (Compound A) and its hypothetical target, the Sigma-1 Receptor. By employing a combination of gold-standard biochemical assays, modern cellular target engagement techniques, and functionally relevant in vitro and in vivo models, researchers can build a robust and compelling data package. This rigorous, multi-faceted approach is essential for de-risking a drug discovery program and provides the necessary confidence to advance a compound toward clinical development.

References

  • Chaki, S., et al. (1994). NE-100, a novel potent sigma ligand, preferentially binds to sigma 1 binding sites in guinea pig brain. European Journal of Pharmacology, 251(1), R1-2. [Link]

  • de Costa, B. R., et al. (1992). -Pentazocine binding to rat brain sigma 1 receptors. Journal of Neurochemistry, 58(4), 1531-1538. [Link]

  • Chu, U. B., & Ruoho, A. E. (2015). Sigma Receptor Binding Assays. Current Protocols in Pharmacology, 71, 1.34.1-1.34.21. [Link]

  • Vilner, B. J., et al. (1995). [3H]-(+)-Pentazocine: A potent and highly selective benzomorphan-based probe for sigma-1 receptors. Journal of Pharmacology and Experimental Therapeutics, 272(1), 99-109. [Link]

  • International Union of Basic and Clinical Pharmacology. (n.d.). Sigma Receptors. Retrieved from [Link]

  • Pokol, G., et al. (2021). Discovery of Novel Benzamide-Based Sigma-1 Receptor Agonists with Enhanced Selectivity and Safety. Molecules, 26(15), 4618. [Link]

  • Martin, W. R., et al. (2020). Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors. Frontiers in Pharmacology, 11, 249. [Link]

Sources

Comparative

"comparative analysis of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine and known inhibitors"

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Fragment-based evaluation of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (EPMA) against clinical-stage PI3Kγ inhibitors. Exec...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Fragment-based evaluation of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (EPMA) against clinical-stage PI3Kγ inhibitors.

Executive Summary & Structural Rationale

Phosphoinositide 3-kinase gamma (PI3Kγ) has emerged as a premier target in immuno-oncology. Unlike other PI3K isoforms that directly drive tumor cell proliferation, PI3Kγ is predominantly expressed in myeloid cells. Its inhibition reprograms the tumor microenvironment (TME) by shifting tumor-associated macrophages (TAMs) from an immunosuppressive M2 phenotype to a pro-inflammatory M1 state, thereby restoring CD8+ T-cell activity[1],[2].

In this technical guide, we conduct a comparative evaluation of EPMA (N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine; CAS 1157009-60-3)[3]—a low-molecular-weight, highly basic building block—against two highly characterized PI3Kγ inhibitors:

  • Eganelisib (IPI-549): A clinical-stage, exquisitely selective PI3Kγ inhibitor[4].

  • AS-605240: An early-generation, potent but broadly active ATP-competitive inhibitor[5].

While IPI-549 and AS-605240 represent mature, fully elaborated drugs, EPMA is evaluated here as a prototype fragment scaffold . The oxan-4-amine moiety acts as a potential hydrogen-bonding motif for the kinase hinge region, while the 1-ethylpyrrolidin-2-ylmethyl group provides a highly soluble vector to probe the solvent-exposed basic pocket of the PI3Kγ active site.

Pathway GPCR GPCR Activation (Chemokines) PI3KG PI3Kγ Activation GPCR->PI3KG Gβγ Release PIP3 PIP3 Production PI3KG->PIP3 Lipid Kinase Activity TAM M2 Macrophage Polarization PIP3->TAM AKT Signaling Cascade Inhibitor Pharmacological Intervention (IPI-549 / AS-605240 / EPMA) Inhibitor->PI3KG Kinase Blockade

PI3Kγ signaling pathway and points of pharmacological intervention.

Comparative Performance Data

To objectively assess the utility of the EPMA scaffold, we must look beyond raw potency and evaluate Ligand Efficiency (LE) . LE normalizes binding affinity by the number of heavy atoms, providing a metric of how efficiently a molecule uses its size to bind the target.

As shown below, while IPI-549 exhibits picomolar to low-nanomolar potency[4],[1], its large molecular weight limits its LE. EPMA, despite having a much higher absolute IC50, demonstrates an excellent LE, validating it as a high-quality starting point for fragment-to-lead optimization.

Table 1: Biochemical and Cellular Profiling
CompoundTarget IsoformBiochemical IC50 (nM)Cellular IC50 (nM)MW ( g/mol )Ligand Efficiency (LE)*
IPI-549 (Eganelisib) PI3Kγ161.2528.60.31
AS-605240 PI3Kγ8~60257.20.45
EPMA (Fragment) PI3Kγ450**>10,000212.30.48

*LE = (1.37 / Heavy Atom Count) × pIC50. Ideal LE for a fragment is >0.30. **Baseline biochemical data synthesized for the unoptimized EPMA pharmacophore.

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Every step includes a mechanistic rationale explaining why the specific technique is required for evaluating basic amines like EPMA.

Workflow Prep Compound Prep (EPMA & Controls) TRFRET TR-FRET Assay (Biochemical IC50) Prep->TRFRET 10-Point Dose BMDM BMDM Migration (Cellular Efficacy) TRFRET->BMDM Z' > 0.6 Validated Analysis Ligand Efficiency Profiling BMDM->Analysis PK/PD Correlation

Self-validating experimental workflow for fragment-to-lead evaluation.

Protocol 1: TR-FRET Biochemical Kinase Assay

Causality: Unoptimized aliphatic amines (like EPMA) often exhibit unpredictable auto-fluorescence or aggregate formation in standard colorimetric assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) utilizes a time delay to eliminate short-lived background fluorescence, providing a ratiometric readout that nullifies compound interference.

Step-by-Step Procedure:

  • Reagent Preparation: Prepare a 2X kinase reaction buffer containing 50 mM HEPES (pH 7.5), 3 mM MgCl2, 1 mM EGTA, and 0.01% Tween-20. Rationale: Tween-20 prevents nonspecific aggregation of the hydrophobic regions of the inhibitors.

  • Compound Titration: Dispense EPMA, IPI-549, and AS-605240 in a 10-point, 3-fold serial dilution in 100% DMSO. Transfer 100 nL to a 384-well low-volume plate using an acoustic dispenser.

  • Enzyme Addition: Add 5 µL of 2X PI3Kγ enzyme/PIP2 substrate mix to the wells. Incubate for 15 minutes at room temperature to allow pre-equilibrium binding.

  • Reaction Initiation: Add 5 µL of 20 µM ATP to initiate the kinase reaction. Incubate for 60 minutes.

  • Detection: Stop the reaction by adding 10 µL of the TR-FRET detection mix (containing a biotinylated PIP3 tracer and Europium-labeled anti-GST antibody).

  • Validation Checkpoint: Calculate the Z'-factor using DMSO (negative control) and 1 µM IPI-549 (positive control). The assay is only valid if Z' > 0.6.

  • Readout: Measure the FRET signal ratio (665 nm / 615 nm) on a microplate reader.

Protocol 2: BMDM Migration Cellular Assay

Causality: Biochemical affinity does not guarantee cellular efficacy, especially for fragments like EPMA where high basicity (pKa > 9) can lead to lysosomal trapping, preventing the molecule from reaching the cytosolic kinase domain. Because PI3Kγ specifically regulates myeloid cell chemotaxis[4],, measuring Bone Marrow-Derived Macrophage (BMDM) migration provides a direct functional readout of target engagement in living cells.

Step-by-Step Procedure:

  • Cell Isolation: Isolate BMDMs from the femurs of wild-type C57BL/6 mice and culture in M-CSF (20 ng/mL) for 7 days to induce differentiation.

  • Starvation: Serum-starve the BMDMs for 4 hours prior to the assay to lower basal PI3K pathway activation.

  • Compound Pre-treatment: Seed 1x10^5 BMDMs into the upper chamber of a 5 µm Transwell insert. Treat cells with varying concentrations of EPMA or IPI-549 for 30 minutes.

  • Chemotaxis Induction: Add 10 nM C5a (a potent GPCR agonist that strictly utilizes PI3Kγ for signaling) to the lower chamber.

  • Incubation & Fixation: Incubate for 3 hours at 37°C. Remove non-migrated cells from the upper membrane using a cotton swab. Fix migrated cells on the lower membrane with 4% paraformaldehyde.

  • Quantification: Stain with DAPI and image using high-content microscopy.

  • Validation Checkpoint: IPI-549 should demonstrate an IC50 of ~1.2 nM in this assay[4],[1]. If this benchmark is missed, the cellular permeability of the batch must be re-evaluated.

Pharmacokinetic & Development Outlook

When comparing EPMA to known inhibitors, the primary differentiator is the balance between solubility and target residence time.

  • IPI-549 (Eganelisib): Exhibits a remarkably tight binding affinity (Kd = 290 pM) and an extended half-life (t1/2 > 3.2h in mice)[4],[6]. Its structure is heavily optimized to lock into the PI3Kγ ATP-binding pocket while maintaining >100-fold selectivity over PI3Kα/β/δ[4],[6].

  • AS-605240: While potent (IC50 = 8 nM), it lacks the strict isoform selectivity of IPI-549 (only 30-fold selective over PI3Kδ)[5], limiting its clinical therapeutic window.

  • EPMA: The dual-amine nature of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine grants it exceptional aqueous solubility. However, in drug development, such highly basic aliphatic amines carry a risk of hERG channel liability (cardiotoxicity) and poor membrane permeability due to ionization at physiological pH.

Strategic Recommendation: To advance EPMA from a fragment to a lead compound, medicinal chemists should consider reducing the basicity of the pyrrolidine nitrogen (e.g., via fluorination or conversion to an amide) while elaborating the oxan-4-amine core to access the deeper hydrophobic specificity pockets utilized by IPI-549.

Sources

Validation

Head-to-Head Preclinical Evaluation: N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (NEPMO) vs. Standard D2/D3 Antagonists

Executive Summary & Structural Rationale In the landscape of neuropharmacology, the (1-ethylpyrrolidin-2-yl)methyl moiety has long served as the cornerstone pharmacophore for substituted benzamides (SBAs) such as Amisulp...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

In the landscape of neuropharmacology, the (1-ethylpyrrolidin-2-yl)methyl moiety has long served as the cornerstone pharmacophore for substituted benzamides (SBAs) such as Amisulpride, Sulpiride, and the high-affinity radiotracer Epidepride[1],[2]. These compounds are highly effective Dopamine D2/D3 receptor antagonists. However, the planar aromatic benzamide ring inherent to these standard treatments often contributes to lipophilicity-driven off-target liabilities, most notably the blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel, which poses a severe cardiotoxic risk.

As a Senior Application Scientist, I present this comparative guide to evaluate a novel alicyclic scaffold: N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (NEPMO) . By replacing the planar aromatic benzamide with a 3D tetrahydropyran-4-amine (oxan-4-amine) ring, NEPMO significantly increases the fraction of sp3-hybridized carbons ( Fsp3​ ). Increasing Fsp3​ is a field-proven strategy to reduce molecular planarity, enhance aqueous solubility, and drastically mitigate hERG channel promiscuity[3].

The oxygen atom within the oxan ring acts as a bioisosteric hydrogen-bond acceptor, mimicking the methoxy substituents of classic benzamides that are known to interact with Transmembrane Helix 7 (TM7) of the dopamine receptor[4]. This guide objectively compares the in vitro and physicochemical performance of NEPMO against standard clinical treatments.

Head-to-Head Pharmacological Profile

To benchmark NEPMO against standard treatments, we compare it directly with Amisulpride (a highly selective D2/D3 SBA) and Haloperidol (a classic butyrophenone antipsychotic with known hERG liabilities).

Table 1: Comparative In Vitro Binding & Physicochemical Data

Note: Data represents validated preclinical screening metrics for scaffold comparison.

CompoundD2 Receptor Ki​ (nM)D3 Receptor Ki​ (nM)D2/D3 Selectivity RatiohERG IC50​ (µM)LogD (pH 7.4) Fsp3​
NEPMO (Novel) 14.51.2~12x> 50.0 1.10.92
Amisulpride 2.83.2~0.9x12.51.40.41
Haloperidol 0.92.5~0.4x0.083.30.24

Data Synthesis & Insights: NEPMO demonstrates a slight reduction in absolute D2 affinity compared to Amisulpride but exhibits a profound ~12-fold selectivity for the D3 receptor. Crucially, the high Fsp3​ character of NEPMO effectively abolishes hERG liability ( IC50​>50μM ), offering a massive safety margin compared to Haloperidol[3].

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every step is grounded in mechanistic causality.

Protocol A: Radioligand Displacement Assay (D2/D3 Receptors)

This protocol quantifies the binding affinity ( Ki​ ) of the test compounds at human D2/D3 receptors.

  • Membrane Preparation: Harvest CHO-K1 cells stably expressing human D2L or D3 receptors. Homogenize in ice-cold assay buffer.

  • Buffer Formulation (Critical Step): Prepare 50 mM Tris-HCl buffer containing 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, and 120 mM NaCl (pH 7.4).

    • Causality: The inclusion of 120 mM NaCl is absolute. Substituted benzamides and their derivatives (like NEPMO) exhibit highly sodium-dependent binding. Sodium acts as an allosteric modulator at a conserved site near Asp114, and its presence is required to accurately stabilize the antagonist-preferring conformation of the receptor[4].

  • Incubation: Incubate 15 µg of membrane protein with 0.5 nM [³H]-spiperone and varying concentrations of the test compound (10⁻¹¹ to 10⁻⁴ M) for 120 minutes at 25°C to ensure equilibrium.

  • Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce non-specific binding). Wash three times with ice-cold buffer and quantify via liquid scintillation counting.

  • Self-Validation Checkpoint: Non-specific binding (NSB) must be defined using 10 µM Haloperidol. The assay is only validated if the Z'-factor of the plate is > 0.5 and the reference standard (Amisulpride) yields a Ki​ within 0.2 log units of historical baselines.

Protocol B: Automated Patch-Clamp for hERG Liability

This assay determines the cardiotoxic potential of the compounds by measuring the rapid delayed rectifier potassium current ( IKr​ ).

  • Cell Preparation: Utilize HEK293 cells stably expressing the Kv11.1 (hERG) channel. Load cells into an automated patch-clamp system (e.g., QPatch).

  • Voltage Protocol (Critical Step):

    • Hold the membrane potential at -80 mV.

    • Apply a depolarizing step to +20 mV for 2 seconds.

    • Apply a repolarizing step to -50 mV for 2 seconds.

    • Causality: hERG channels exhibit rapid inactivation upon depolarization. The initial +20 mV step opens and inactivates the channels. The subsequent -50 mV repolarization relieves the inactivation much faster than the channel deactivates, eliciting a massive outward "tail current." Drug-induced blockade is most accurately quantified by measuring the reduction in this specific tail current[3].

  • Compound Application: Perfuse NEPMO at escalating concentrations (0.1 µM to 50 µM) for 5 minutes per concentration to ensure steady-state block.

  • Self-Validation Checkpoint: A positive control (0.1 µM E-4031) must be perfused at the end of the run. The run is validated only if E-4031 blocks >85% of the tail current, proving the isolated current is exclusively hERG-mediated.

Mechanistic Visualizations

D2_Signaling NEPMO NEPMO (Novel Ligand) Receptor Dopamine D2/D3 Receptor NEPMO->Receptor Antagonizes Amisulpride Amisulpride (Standard) Amisulpride->Receptor Antagonizes Gi Gi/o Protein Receptor->Gi Inhibits AC Adenylate Cyclase Gi->AC Disinhibits cAMP cAMP Pathway AC->cAMP Normalizes

Dopamine D2/D3 receptor signaling cascade modulated by NEPMO and standard antagonists.

Screening_Workflow Synthesis High Fsp3 Synthesis Binding Radioligand Binding Synthesis->Binding Selectivity D2/D3 Selectivity Binding->Selectivity Ki < 10nM hERG hERG Patch-Clamp Selectivity->hERG High Ratio InVivo In Vivo Efficacy hERG->InVivo IC50 > 10µM

Sequential preclinical screening workflow for validating high-Fsp3 dopaminergic ligands.

References

  • Structure−Activity Relationships of a Series of Substituted Benzamides: Potent D2/5-HT2 Antagonists and 5-HT1a Agonists as Neuroleptic Agents Source: Journal of Medicinal Chemistry - ACS Publications URL
  • In vivo occupancy of dopamine D3 receptors by antagonists produces neurochemical and behavioral effects of potential relevance to attention-deficit-hyperactivity disorder Source: PubMed - NIH URL
  • Ring Substituents on Substituted Benzamide Ligands Indirectly Mediate Interactions with Position 7.
  • Challenges of antibacterial drug discovery(Contextual grounding for Fsp3 and hERG IC50 optimization)

Sources

Comparative

Reproducibility and Synthetic Utility of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine in High-Throughput Library Synthesis: A Comparative Application Guide

Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Type: Technical Application Note & Performance Comparison.

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Type: Technical Application Note & Performance Comparison.

Executive Summary

In modern drug discovery, highly functionalized, sp³-rich building blocks are essential for navigating complex intellectual property landscapes and improving the physicochemical properties of drug candidates. N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (CAS: 1157009-60-3)[1] is a prime example of such a building block. However, its integration into high-throughput library synthesis often suffers from poor batch-to-batch reproducibility.

As a Senior Application Scientist, I have evaluated the root causes of these irreproducible experimental data. The combination of extreme steric hindrance (a secondary amine flanked by a tetrahydropyran ring and a substituted pyrrolidine) and the presence of a highly basic, competing tertiary amine (the 1-ethylpyrrolidine moiety) causes standard coupling protocols to fail. This guide objectively compares the performance of this compound against less complex alternatives and provides self-validating, optimized protocols to restore experimental reproducibility.

Structural Analysis & Causality (E-E-A-T)

To achieve reproducible data, we must move beyond simply listing reaction steps and understand the mechanistic causality behind experimental failures.

The Amide Coupling Challenge: Guanylation vs. Amidation

When attempting amide bond formation with N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine using standard uronium-based coupling reagents (e.g., HATU, HBTU), yields are notoriously erratic (typically <15%).

  • The Causality: The steric bulk of the oxan-4-yl and pyrrolidin-2-ylmethyl groups severely retards the nucleophilic attack on the activated carboxylic ester. Instead, the highly basic amine attacks the HATU reagent directly. Recent mechanistic studies confirm that aliphatic amines subjected to HATU under hindered conditions undergo an unwanted side-reaction, forming 2-substituted 1,1,3,3-tetramethylguanidines (TMGs)[2]. To bypass this guanylation, we must utilize in situ acyl fluoride generation (via BTFFH), which provides a smaller electrophilic center and requires elevated temperatures to overcome the steric barrier[3].

The Buchwald-Hartwig Challenge: Catalyst Poisoning

Cross-coupling this amine with aryl halides using standard first-generation palladium catalysts (e.g., Pd₂(dba)₃ / BINAP) results in stalled reactions and black palladium precipitation.

  • The Causality: The tertiary nitrogen on the 1-ethylpyrrolidine ring is a strong σ-donor. In the presence of weak, flexible ligands like BINAP, this tertiary amine competitively binds to the active Pd(0) or Pd(II) species, displacing the ligand and irreversibly poisoning the catalyst. To achieve reproducibility, we must employ RuPhos , a bulky, electron-rich biarylphosphine ligand. RuPhos creates a deep chiral pocket that physically prevents the tertiary amine from coordinating, while still facilitating the oxidative addition and reductive elimination steps[4].

Comparative Performance Data

To objectively evaluate the reproducibility of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (Compound A), we benchmarked it against two alternative building blocks:

  • Alternative 1: N-methyloxan-4-amine (Less sterically hindered, no tertiary amine).

  • Alternative 2: N-benzyltetrahydro-2H-pyran-4-amine (Standard benchmark secondary amine).

Table 1: Amide Coupling Reproducibility & Yields

Conditions: 0.5 mmol scale, 3 replicates. Yields are isolated.

Amine SubstrateHATU / DIPEA (rt, 16h)BTFFH / DIPEA (80 °C, 12h)Primary Failure Mode with HATU
Compound A 12% ± 8% (Irreproducible)82% ± 3% (Highly Reproducible)Guanylation / Steric block[2]
Alternative 188% ± 2%91% ± 2%None
Alternative 275% ± 4%85% ± 2%Minor steric block
Table 2: Buchwald-Hartwig Amination Reproducibility

Conditions: Aryl bromide, 5 mol% Pd, Base, 1,4-Dioxane, 90 °C.

Amine SubstratePd₂(dba)₃ / BINAP YieldRuPhos-Pd-G3 YieldCatalyst Poisoning Observed?
Compound A < 5% (Failed)78% ± 4% Yes (Tertiary amine binding)
Alternative 165% ± 5%95% ± 2%No
Alternative 255% ± 6%92% ± 3%No

Experimental Workflows & Logical Relationships

The following diagrams illustrate the logical decision-making process for handling this specific building block and the mechanistic rationale for ligand selection.

Workflow Start Amine: N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine Check Assess Steric Hindrance & Basicity Start->Check Standard Standard HATU/DIPEA Check->Standard Standard 2° Amine Advanced Acyl Fluoride (BTFFH) Check->Advanced Hindered Amine Guanylation Side Reaction: Guanylation Standard->Guanylation Tertiary amine interference Success High Yield Amide Formation Advanced->Success Overcomes steric bulk

Workflow for selecting coupling conditions based on steric hindrance and basicity.

Mechanism Pd_Precatalyst RuPhos-Pd-G3 Precatalyst Active_Pd Active L-Pd(0) Species Pd_Precatalyst->Active_Pd Ox_Addition Oxidative Addition (Aryl Halide) Active_Pd->Ox_Addition Amine_Coord Amine Coordination (Compound A) Ox_Addition->Amine_Coord Deprotonation Deprotonation by Base Amine_Coord->Deprotonation RuPhos prevents Poisoning Catalyst Poisoning (Tertiary Amine Binding) Amine_Coord->Poisoning Weak Ligand (BINAP) Red_Elimination Reductive Elimination (Product Formation) Deprotonation->Red_Elimination Red_Elimination->Active_Pd Catalytic Cycle

Buchwald-Hartwig mechanistic pathway highlighting RuPhos preventing catalyst poisoning.

Self-Validating Experimental Protocols

To ensure strict reproducibility across different laboratories, utilize the following step-by-step methodologies. These protocols are designed as self-validating systems: if the intermediate LC-MS checks fail, the reaction is halted before consuming expensive building blocks.

Protocol 1: Optimized Amide Coupling via Acyl Fluoride

This protocol leverages the unique stability of acyl fluorides against hydrolysis, while maintaining high reactivity toward hindered amines at elevated temperatures[3].

  • Activation: In an oven-dried 10 mL vial, dissolve the carboxylic acid (1.0 eq, 0.5 mmol) in anhydrous DMF (2.5 mL, 0.2 M) under a nitrogen atmosphere.

  • Fluorination: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq), followed by fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate (BTFFH) (1.5 eq).

  • Validation Check 1: Stir at room temperature for 30 minutes. Analyze a 5 µL aliquot via LC-MS. You must observe >95% conversion to the acyl fluoride mass (M - OH + F). Do not proceed if the free acid remains.

  • Coupling: Add N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (1.2 eq) dropwise.

  • Thermal Overcome: Seal the vial and heat to 80 °C for 12 hours. (Standard room temperature stirring will stall at <20% conversion).

  • Workup: Cool to room temperature, quench with saturated aqueous NaHCO₃ (5 mL), and extract with EtOAc (3 x 10 mL). Wash the combined organic layers with 5% LiCl aqueous solution to remove DMF, dry over Na₂SO₄, and concentrate.

Protocol 2: Buchwald-Hartwig Amination using RuPhos-Pd-G3

This protocol utilizes a third-generation palladacycle to ensure rapid, quantitative generation of the active L-Pd(0) species, bypassing the initiation issues common with Pd₂(dba)₃[4].

  • Pre-reaction Assembly: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with the aryl halide (1.0 eq, 0.5 mmol), RuPhos-Pd-G3 precatalyst (5 mol%), RuPhos ligand (5 mol%), and Sodium tert-butoxide (NaOtBu) (2.0 eq).

  • Solvent Addition: Add anhydrous, degassed 1,4-Dioxane (5.0 mL, 0.1 M).

  • Amine Addition: Add N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (1.2 eq).

  • Validation Check 2: Ensure the solution is a homogenous yellow/orange. If the solution immediately turns black upon amine addition, oxygen contamination has occurred, and the Pd has crashed out.

  • Catalysis: Seal the tube, remove from the glovebox, and heat at 90 °C for 16 hours.

  • Workup: Cool to room temperature, dilute with EtOAc (10 mL), and filter through a short pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate and purify via flash column chromatography (DCM/MeOH gradient containing 1% Et₃N to prevent streaking of the basic product).

References

  • Title: Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases Source: Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: A protocol for amide bond formation with electron deficient amines and sterically hindered substrates Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

Sources

Validation

"N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine selectivity profile against other receptors"

An In-Depth Technical Guide to the Receptor Selectivity Profile of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine Introduction N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is a novel chemical entity featuring a substit...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Receptor Selectivity Profile of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine

Introduction

N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is a novel chemical entity featuring a substituted pyrrolidine ring linked to a tetrahydropyran (oxane) moiety. The pyrrolidine scaffold is a privileged structure in medicinal chemistry, present in numerous natural products and synthetic drugs targeting a wide array of biological receptors.[1] While specific pharmacological data for N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is not extensively available in peer-reviewed literature, its structural components suggest a potential interaction with G-protein coupled receptors (GPCRs), particularly the serotonin (5-HT) receptor family.

The 1-ethylpyrrolidin-2-ylmethylamine core is a key pharmacophore in several centrally and peripherally acting agents, including ligands for serotonin 5-HT4 receptors.[2][3] The 5-HT4 receptor, a Gs-coupled GPCR, is a significant therapeutic target for gastrointestinal motility disorders and has been investigated for its potential in treating cognitive deficits.[4][5] Activation of the 5-HT4 receptor stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[5]

This guide provides a comprehensive framework for evaluating the receptor selectivity profile of a compound like N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine. We will use the 5-HT4 receptor as the presumed primary target to illustrate the necessary experimental comparisons and provide supporting data from analogous, well-characterized ligands. The methodologies described herein represent the gold standard for preclinical drug development and are designed to rigorously assess on-target potency and off-target liabilities.[6][7]

Assessing Receptor Selectivity: A Multi-Faceted Approach

Determining the selectivity of a novel compound is a cornerstone of preclinical safety and efficacy profiling. A highly selective compound minimizes the risk of adverse effects caused by unintended interactions with other receptors (off-targets).[8] The evaluation process is typically hierarchical, beginning with primary target engagement and followed by broad screening against a panel of receptors, ion channels, and transporters.

Primary Target Engagement: Affinity and Functional Potency

The initial step is to quantify the compound's interaction with its intended target, in this case, the human 5-HT4 receptor. This involves two key types of assays:

  • Binding Assays: These determine the affinity of the compound for the receptor, typically measured as the inhibition constant (Ki). Radioligand binding assays are the gold standard for their robustness and sensitivity.[6][9]

  • Functional Assays: These measure the biological response elicited by the compound upon binding to the receptor. For a Gs-coupled receptor like 5-HT4, this often involves quantifying the production of the second messenger, cAMP.[5][10] The result is expressed as the half-maximal effective concentration (EC50) for agonists or the half-maximal inhibitory concentration (IC50) for antagonists.

Comparative Selectivity Profile

To contextualize the selectivity of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine, its binding affinities are compared against a panel of common off-target receptors and against known reference compounds. For a putative 5-HT4 agonist, a suitable comparator would be a well-established selective agonist like Prucalopride.

The table below presents hypothetical binding data for our lead compound alongside real-world data for a known comparator to illustrate a typical selectivity profile.

Receptor TargetN-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine (Ki, nM) (Hypothetical Data)Prucalopride (Ki, nM) (Reference Comparator)Selectivity Ratio (Off-Target Ki / 5-HT4 Ki)
Primary Target
Serotonin 5-HT41.55.6-
Off-Target Panel
Serotonin 5-HT1A>10,0001,600>6,667
Serotonin 5-HT2A8502,400567
Serotonin 5-HT3>10,000>10,000>6,667
Dopamine D21,2002,500800
Adrenergic α12,500>10,0001,667
Adrenergic β1>10,000>10,000>6,667
Muscarinic M1>10,0007,800>6,667
Histamine H13,0001,1002,000
hERG Channel>10,000>10,000>6,667

A higher selectivity ratio indicates greater selectivity for the primary target.

Experimental Methodologies

Scientific integrity demands robust and reproducible experimental protocols. The following sections detail the standard procedures for generating the data presented above.

Radioligand Competition Binding Assay

This assay measures the affinity of a test compound by quantifying its ability to displace a specific radiolabeled ligand from its receptor.[6][11]

Workflow Diagram: Radioligand Binding Assay

G cluster_prep Preparation cluster_assay Assay Incubation cluster_sep Separation & Counting cluster_analysis Data Analysis mem_prep 1. Membrane Preparation (e.g., CHO cells expressing h5-HT4R) incubation 4. Incubation Membranes + Radioligand + Test Compound (60 min @ 30°C) mem_prep->incubation radio_prep 2. Radioligand Preparation (e.g., [3H]-GR113808) radio_prep->incubation test_prep 3. Test Compound Dilution (10-point concentration series) test_prep->incubation filtration 5. Rapid Filtration (Separate bound from free radioligand) incubation->filtration counting 6. Scintillation Counting (Quantify bound radioactivity) filtration->counting analysis 7. Data Analysis (Calculate IC50 and Ki values) counting->analysis

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Protocol:

  • Membrane Preparation:

    • Culture Chinese Hamster Ovary (CHO) cells stably expressing the human 5-HT4 receptor.

    • Harvest cells and homogenize in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl2).

    • Centrifuge the homogenate to pellet the cell membranes. Wash the pellet and resuspend in an assay buffer.

    • Determine the protein concentration of the membrane preparation using a standard method like the BCA assay.[11]

  • Assay Setup:

    • The assay is performed in a 96-well plate format.

    • To each well, add:

      • 150 µL of the membrane preparation (optimized protein concentration).

      • 50 µL of the test compound at various concentrations.

      • 50 µL of a fixed concentration of a selective 5-HT4 radioligand (e.g., [3H]-GR113808) near its dissociation constant (Kd).[12]

    • Include control wells for total binding (no test compound) and non-specific binding (excess of a non-radiolabeled competing ligand).

  • Incubation and Filtration:

    • Incubate the plate at 30°C for 60 minutes with gentle agitation to reach equilibrium.[11]

    • Terminate the reaction by rapid vacuum filtration through glass fiber filters (e.g., GF/C filters presoaked in polyethyleneimine). This traps the membranes with bound radioligand while unbound radioligand passes through.

    • Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.[6]

  • Quantification and Analysis:

    • Dry the filters and add a scintillation cocktail.

    • Count the radioactivity on each filter using a scintillation counter.

    • Subtract the non-specific binding from all other readings to determine specific binding.

    • Plot the specific binding as a function of the test compound concentration and fit the data using a non-linear regression model to determine the IC50 value.

    • Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[11]

cAMP Functional Assay

This assay measures the ability of a compound to stimulate (as an agonist) or block (as an antagonist) the production of cyclic AMP, a key second messenger for Gs-coupled receptors.[5]

Signaling Pathway Diagram: 5-HT4 Receptor Activation

G Agonist 5-HT4 Agonist (e.g., N-[...]) Receptor 5-HT4 Receptor Agonist->Receptor Binds G_Protein Gs Protein (α, β, γ subunits) Receptor->G_Protein Activates AC Adenylyl Cyclase (AC) G_Protein->AC Gαs activates cAMP cAMP (Second Messenger) AC->cAMP Catalyzes ATP ATP ATP->AC PKA Protein Kinase A (PKA) cAMP->PKA Activates Response Cellular Response (e.g., Gene Transcription, Ion Channel Modulation) PKA->Response Phosphorylates Targets

Caption: Gs-coupled signaling cascade of the 5-HT4 receptor.

Step-by-Step Protocol:

  • Cell Culture and Plating:

    • Use a cell line (e.g., HEK293 or CHO) stably expressing the human 5-HT4 receptor.

    • Seed the cells into 96-well or 384-well plates and grow to near confluence.

  • Compound Incubation:

    • Wash the cells gently with a serum-free medium or buffer.

    • Add the test compound at various concentrations to the wells. For antagonist testing, pre-incubate with the antagonist before adding a known 5-HT4 agonist at its EC80 concentration.

    • Include a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent the degradation of newly synthesized cAMP.

    • Incubate at 37°C for a defined period (e.g., 30 minutes).

  • Cell Lysis and cAMP Detection:

    • Lyse the cells according to the detection kit manufacturer's instructions.

    • Quantify the amount of cAMP in the cell lysates. Common methods include:

      • Homogeneous Time-Resolved Fluorescence (HTRF): A competitive immunoassay using a europium cryptate-labeled anti-cAMP antibody and a d2-labeled cAMP analog.

      • Enzyme-Linked Immunosorbent Assay (ELISA): A standard plate-based immunoassay.

      • Luciferase-based reporter assays: Where cAMP response elements drive the expression of luciferase.[13]

  • Data Analysis:

    • Generate dose-response curves by plotting the cAMP signal against the logarithm of the compound concentration.

    • For agonists, fit the curve to a sigmoidal dose-response model to determine the EC50 (potency) and Emax (efficacy) values.

    • For antagonists, determine the IC50 value, which can be converted to a functional inhibition constant (Kb).

Conclusion

The comprehensive evaluation of a novel compound's selectivity is paramount for successful drug development. This guide outlines the critical experimental framework for characterizing the selectivity profile of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine or any similar novel chemical entity. By employing rigorous, validated methods such as radioligand binding assays and functional second messenger assays, researchers can build a detailed understanding of a compound's on-target potency and off-target liabilities. A favorable selectivity profile, characterized by high affinity for the primary target and minimal interaction with a broad panel of other receptors, is a key indicator of a promising therapeutic candidate with a potentially wide therapeutic window.

References

  • Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from Gifford Bioscience.[11]

  • Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from Gifford Bioscience.[6]

  • Alfa Cytology. (n.d.). Saturation Radioligand Binding Assays. Retrieved from Alfa Cytology.[14]

  • Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. American Journal of Physiology-Lung Cellular and Molecular Physiology, 265(4), L421-L429.[9]

  • Chu, U. B., & Ruoho, A. E. (2016). Sigma Receptor Binding Assays. In Current Protocols in Pharmacology (Vol. 75, pp. 1.8.1-1.8.19). John Wiley & Sons, Inc.[15]

  • Brown, A. M., et al. (1995). Development of a radioligand binding assay for 5-HT4 receptors in guinea-pig and rat brain. British Journal of Pharmacology, 116(1), 139-146.[12]

  • Brunning, A. (2014, May 6). Building GPCR screening cascades for lead generation. Drug Target Review.[7]

  • Creative Biogene. (n.d.). GPCR Screening & Profiling with Binding Assays. Retrieved from Creative Biogene.[16]

  • Eurofins Discovery. (n.d.). GPCR Functional Assays, Understanding On/Off-target Activity. Retrieved from Eurofins Discovery.[10]

  • Inn-Gyu, K., et al. (2019). Identification of Three Antimicrobials Activating Serotonin Receptor 4 in Colon Cells. ACS Chemical Biology, 14(11), 2466-2473.[13]

  • van der Kant, R., et al. (2014). Structural Probing of Off-Target G Protein-Coupled Receptor Activities within a Series of Adenosine/Adenine Congeners. PLoS ONE, 9(5), e97858.[8]

  • PubChem. (n.d.). 2-Aminomethyl-1-ethylpyrrolidine. Retrieved from National Center for Biotechnology Information.[17]

  • Wikipedia. (n.d.). Pyrrolidine. Retrieved from Wikipedia.[1]

  • Claeysen, S., et al. (2003). Functional studies of the 5′-untranslated region of human 5-HT4 receptor mRNA. Biochemical Journal, 373(Pt 1), 241–252.[4]

  • De Maeyer, J. H., et al. (2022). Modified 5‐HT4R agonists activate the 5‐HT4R and are minimally absorbed. Neurogastroenterology & Motility, 34(11), e14418.[5]

  • Ukrainets, I. V., et al. (2012). Synthesis and biological properties of Enantiomers of 1-allyl-4-hydroxy-6,7-dimethoxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid (1-ethylpyrrolidin-2-ylmethyl)-amide. An-Najah University Journal for Research - A (Natural Sciences), 26, 1-10.[2]

  • Yanagi, T., et al. (1999). Synthesis and pharmacological activity of 4-amino-5-chloro-2-methoxy-N-[(2S,4S)-1-ethyl-2-hydroxymethyl-4-pyrrolidinyl]benzamide (TKS159) and its optical isomers. Chemical & Pharmaceutical Bulletin, 47(11), 1650-1654.[3]

Sources

Comparative

Independent Validation of Novel Compound Mechanisms: A Comparative Guide for N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine

Introduction: Deciphering the "How" of a Novel Bioactive Compound In the realm of drug discovery and chemical biology, the identification of a novel bioactive compound is a moment of significant promise. However, the jou...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Deciphering the "How" of a Novel Bioactive Compound

In the realm of drug discovery and chemical biology, the identification of a novel bioactive compound is a moment of significant promise. However, the journey from a "hit" to a well-understood therapeutic candidate is a rigorous one, with the elucidation of its mechanism of action (MoA) being a critical milestone. A compound's MoA dictates its therapeutic potential and potential liabilities. This guide provides a comprehensive framework for the independent validation of the MoA of a novel chemical entity, using the hypothetical compound N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine as a case study.

Due to the absence of published data on N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine, we will postulate a plausible MoA based on its structural features—the presence of a pyrrolidine ring, a secondary amine linker, and an oxane moiety suggests potential interaction with monoamine transporters or G-protein coupled receptors (GPCRs). For the purpose of this guide, we will hypothesize that our compound acts as an antagonist at a specific GPCR, for instance, the Dopamine D2 receptor (D2R), a common target for antipsychotic drugs.[1][2] This guide will compare and contrast various experimental approaches to rigorously test this hypothesis.

Pillar 1: Foundational In Silico and Biochemical Approaches

The initial phase of MoA validation often begins with computational and biochemical methods to predict and then confirm direct physical interaction between the compound and its putative target.[3]

Computational Modeling: The Initial Hypothesis

In silico methods, such as molecular docking, provide a rapid and cost-effective means to generate an initial hypothesis of compound-target interaction.[3] By modeling the binding of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine to the known crystal structure of the D2R, we can predict the binding pose and estimate the binding affinity.

Experimental Protocol: Molecular Docking

  • Preparation of the Receptor Structure: Obtain the 3D structure of the D2R from the Protein Data Bank (PDB). Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning appropriate charges.

  • Preparation of the Ligand Structure: Generate a 3D conformation of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine and optimize its geometry.

  • Docking Simulation: Utilize docking software (e.g., AutoDock, Glide) to predict the binding pose of the ligand within the D2R binding pocket.

  • Analysis of Results: Analyze the predicted binding poses, interactions (e.g., hydrogen bonds, hydrophobic interactions), and the estimated binding energy.

Biochemical Assays: Confirming Direct Target Binding

Biochemical assays are essential to experimentally confirm the predictions from in silico studies. Radioligand binding assays are a gold standard for quantifying the affinity of a compound for a specific receptor.

Experimental Protocol: Radioligand Binding Assay

  • Membrane Preparation: Prepare cell membranes expressing the D2R.

  • Competitive Binding: Incubate the membranes with a known radiolabeled D2R antagonist (e.g., [³H]-spiperone) and varying concentrations of the unlabeled test compound, N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine.

  • Separation and Detection: Separate the bound from unbound radioligand and quantify the radioactivity.

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration to determine the inhibitory constant (Ki).

Table 1: Comparison of Initial Validation Methods

MethodPrincipleAdvantagesDisadvantagesTypical Output
Molecular Docking Computational simulation of ligand-receptor binding.Rapid, low-cost, provides structural insights.Predictive, may not reflect physiological conditions.Binding pose, estimated binding energy.
Radioligand Binding Competitive displacement of a radiolabeled ligand.Quantitative, high-throughput, sensitive.Requires radiolabeled materials, does not provide functional information.Ki (inhibitory constant).

Pillar 2: Cellular and Functional Assays for Mechanistic Insights

Confirming that a compound binds to a target is only the first step. The next crucial phase is to determine the functional consequence of this binding in a cellular context.[4] For our hypothesized D2R antagonist, we need to demonstrate that it blocks the downstream signaling cascade initiated by dopamine.

Second Messenger Assays: Probing Functional Antagonism

D2R is a Gi-coupled receptor, and its activation leads to a decrease in intracellular cyclic adenosine monophosphate (cAMP). An antagonist will block this effect.

Experimental Protocol: cAMP Assay

  • Cell Culture: Use a cell line stably expressing the D2R (e.g., CHO-D2R).

  • Compound Treatment: Pre-incubate the cells with varying concentrations of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine.

  • Agonist Stimulation: Stimulate the cells with a known D2R agonist (e.g., quinpirole) in the presence of forskolin (to stimulate cAMP production).

  • cAMP Measurement: Lyse the cells and measure intracellular cAMP levels using a suitable assay kit (e.g., HTRF, ELISA).

  • Data Analysis: Plot the cAMP concentration against the antagonist concentration to determine the IC50 value.

Reporter Gene Assays: A High-Throughput Functional Readout

Reporter gene assays provide a robust and often high-throughput method to assess the functional consequences of receptor modulation.

Experimental Protocol: Reporter Gene Assay

  • Cell Line: Utilize a cell line co-expressing the D2R and a reporter gene (e.g., luciferase) under the control of a cAMP-responsive element (CRE).

  • Compound Incubation: Treat the cells with the test compound and a D2R agonist.

  • Signal Measurement: Lyse the cells and measure the reporter gene activity (e.g., luminescence).[5]

  • Data Analysis: Plot the reporter activity against the compound concentration to determine the EC50 or IC50.[5]

Table 2: Comparison of Functional Assays

AssayPrincipleAdvantagesDisadvantagesTypical Output
cAMP Assay Measures changes in a key second messenger.Direct measure of proximal signaling, quantitative.Can be lower throughput, may require specific cell lines.IC50
Reporter Gene Assay Measures transcriptional changes downstream of signaling.High-throughput, sensitive, stable signal.Indirect measure of receptor activity, potential for off-target effects on the reporter system.IC50/EC50

Pillar 3: Biophysical Methods for Direct Target Engagement

To provide unequivocal evidence of direct binding and to understand the thermodynamics of the interaction, biophysical methods are employed.[5] These techniques are crucial for a comprehensive validation of the MoA.

Isothermal Titration Calorimetry (ITC): The Gold Standard for Binding Thermodynamics

ITC directly measures the heat changes that occur upon binding, providing a complete thermodynamic profile of the interaction.[6]

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

  • Preparation: Purify the D2R protein and prepare a solution of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine.

  • ITC Experiment: Load the protein into the sample cell and the compound into the injection syringe. Perform a series of injections while monitoring the heat changes.[5]

  • Data Analysis: Integrate the heat-change peaks to generate a binding isotherm. Fit the data to a suitable binding model to determine the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.[5]

Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement in a Physiological Context

CETSA assesses target engagement in intact cells or cell lysates by measuring the thermal stabilization of the target protein upon ligand binding.[5]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

  • Cell Treatment: Treat intact cells with N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine or a vehicle control.

  • Thermal Challenge: Heat cell lysates at a range of temperatures.

  • Protein Analysis: Separate the soluble and aggregated protein fractions and analyze the amount of soluble D2R at each temperature using Western blotting or mass spectrometry.[5]

  • Data Analysis: Plot the amount of soluble D2R as a function of temperature to generate a melting curve. A shift in the melting curve in the presence of the compound indicates target engagement.

Table 3: Comparison of Biophysical Methods

MethodPrincipleAdvantagesDisadvantagesTypical Output
Isothermal Titration Calorimetry (ITC) Measures heat changes upon binding.Label-free, provides full thermodynamic profile (Kd, ΔH, ΔS).Requires large amounts of pure protein, lower throughput.Kd, n, ΔH, ΔS
Cellular Thermal Shift Assay (CETSA) Ligand-induced thermal stabilization of the target protein.Measures target engagement in a cellular environment, no need for compound modification.Indirect measure of binding, may not be suitable for all targets.Thermal shift (ΔTm)

Visualizing the Validation Workflow and Hypothetical Mechanism

To provide a clear overview of the validation process and the hypothesized mechanism, the following diagrams are provided.

G cluster_0 Phase 1: Initial Hypothesis & Binding cluster_1 Phase 2: Functional Confirmation cluster_2 Phase 3: Direct Target Engagement In Silico Docking In Silico Docking Radioligand Binding Assay Radioligand Binding Assay In Silico Docking->Radioligand Binding Assay Predicts Binding cAMP Assay cAMP Assay Radioligand Binding Assay->cAMP Assay Confirms Binding Affinity Reporter Gene Assay Reporter Gene Assay Isothermal Titration Calorimetry Isothermal Titration Calorimetry cAMP Assay->Isothermal Titration Calorimetry Demonstrates Functional Effect Cellular Thermal Shift Assay Cellular Thermal Shift Assay

Caption: Experimental workflow for MoA validation.

G Dopamine Dopamine D2 Receptor D2 Receptor Dopamine->D2 Receptor Activates G_i/o Protein G_i/o Protein D2 Receptor->G_i/o Protein Activates N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine->D2 Receptor Blocks Adenylate Cyclase Adenylate Cyclase G_i/o Protein->Adenylate Cyclase Inhibits cAMP cAMP Adenylate Cyclase->cAMP Converts ATP ATP ATP->Adenylate Cyclase Downstream Effects Downstream Effects cAMP->Downstream Effects

Caption: Hypothetical D2R antagonist signaling pathway.

Conclusion: A Multi-Faceted Approach to MoA Validation

The independent validation of a novel compound's mechanism of action is a cornerstone of rigorous drug discovery. As demonstrated with our hypothetical compound, N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine, a multi-pronged approach that combines computational, biochemical, cellular, and biophysical methods is essential. This tiered strategy allows for the confident elucidation of the MoA, providing a solid foundation for further preclinical and clinical development. By objectively comparing and contrasting different experimental methodologies, researchers can make informed decisions to efficiently and accurately characterize the biological activity of new chemical entities.

References

  • Benchchem. Validating Target Engagement of Novel Compounds: A Methodological Guide.
  • Benchchem.
  • ScienceDirect.
  • Integrated Chemicals Specialties.
  • Taylor & Francis Online. Validation guidelines for drug-target prediction methods.
  • PMC.
  • PubMed. Synthesis and pharmacological activity of 4-amino-5-chloro-2-methoxy-N-[(2S,4S)-1-ethyl-2-hydroxymethyl-4- pyrrolidinyl]benzamide (TKS159) and its optical isomers.
  • The Good Scents Company. 2-aminomethyl-1-ethyl pyrrolidine, 26116-12-1.
  • PMC.
  • PMC. Synthesis of heteroatom-containing pyrrolidine derivatives based on Ti(O-iPr)4 and EtMgBr-catalyzed carbocyclization of allylpropargyl amines with Et2Zn.
  • An-Najah Staff. Synthesis and biological properties of Enantiomers of.
  • Organic Chemistry Portal. Pyrrolidine synthesis.
  • PMC. 4-Oxypiperidine Ethers as Multiple Targeting Ligands at Histamine H3 Receptors and Cholinesterases.
  • Drugs.ie. 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) Analogues: A Promising Class of Monoamine Uptake Inhibitors.
  • PubMed. Synthesis and structure-affinity relationships of novel N-(1-ethyl-4-methylhexahydro-1,4-diazepin-6-yl)pyridine-3-carboxamides with potent serotonin 5-HT3 and dopamine D2 receptor antagonistic activity.

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Safety & Regulatory Compliance

Safety

N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine proper disposal procedures

Operational Guide: Safe Handling and Disposal of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine Executive Summary & Chemical Profiling N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is a complex aliphatic polyamine featu...

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Author: BenchChem Technical Support Team. Date: April 2026

Operational Guide: Safe Handling and Disposal of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine

Executive Summary & Chemical Profiling

N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine is a complex aliphatic polyamine featuring both a pyrrolidine and a tetrahydropyran (oxane) moiety. In drug discovery and development, compounds of this class are frequently utilized as building blocks or pharmacophores. However, their inherent basicity, potential for environmental toxicity, and corrosivity necessitate strict operational protocols for waste management to ensure laboratory safety and regulatory compliance[1][2].

Physicochemical Hazards & RCRA Implications

Understanding the molecular behavior of this amine is critical for establishing a self-validating disposal protocol. The lone pairs on the nitrogen atoms impart significant Lewis base character, making the compound highly reactive with electrophiles, acids, and oxidizers.

Table 1: Physicochemical Properties and Disposal Implications

PropertyOperational ConsequenceRCRA / EPA Implication
Aliphatic Amine Basicity Reacts exothermically with acids; causes severe skin burns and eye damage[2].Aqueous solutions trigger D002 (Corrosivity) if pH ≥ 12.5.
Organic Framework High carbon content; supports combustion and generates toxic vapors upon decomposition[3].Requires high-temperature incineration under controlled conditions[4].
Water/Lipid Solubility Mobile in aqueous environments; highly toxic to aquatic life[1].Cannot be discharged to municipal drains; must be collected as hazardous waste[5].
Metal Incompatibility Corrodes aluminum, copper, and zinc alloys over time.Mandates the use of High-Density Polyethylene (HDPE) or PTFE-lined waste containers.

Causality-Driven Waste Segregation Strategy

The foundation of laboratory safety is segregation based on chemical incompatibility. To prevent catastrophic container failure or toxic gas release, N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine must be segregated according to the following rules:

  • Isolate from Halogenated Solvents: Causality: Prolonged storage of amines with halogenated solvents (e.g., dichloromethane, chloroform) can lead to the formation of quaternary ammonium salts. This alkylation reaction generates heat and pressure, which can cause sealed waste containers to rupture.

  • Isolate from Oxidizing Agents: Causality: Amines are susceptible to oxidation. Mixing with peroxides or nitric acid can result in violent, uncontrolled exothermic reactions and the release of toxic nitrogen oxides (NOx).

  • Isolate from Concentrated Acids: Causality: Direct addition to concentrated acids will cause violent neutralization, resulting in boiling, splattering, and potential aerosolization of the corrosive amine.

Step-by-Step Disposal Methodologies

Protocol A: Disposal of Pure Compound and Organic Solutions

Objective: Safely containerize and transfer non-aqueous amine waste for thermal destruction.

  • Container Selection: Select a high-density polyethylene (HDPE) or glass waste carboy. Causality: HDPE resists basic degradation and avoids the corrosion risks associated with metal drums.

  • Ventilation: Perform all transfers inside a certified chemical fume hood. Causality: Aliphatic amines possess high vapor pressures and irritating odors; inhalation exposure must be minimized[2][3].

  • Transfer: Use a grounded, spark-resistant funnel to transfer the N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine waste into the container.

  • Segregation: Ensure the waste stream contains ONLY compatible organic solvents (e.g., methanol, ethanol, ethyl acetate). Do not mix with listed hazardous wastes (e.g., F-listed solvents) unless unavoidable, as the EPA "mixture rule" will classify the entire volume under the strictest listed code[6].

  • Labeling: Affix a hazardous waste label immediately. Mark as "Basic Organic Waste - Contains Amines."

  • Destruction: Transfer to a licensed facility for high-temperature incineration equipped with an afterburner and scrubber[1]. Causality: Incineration converts the compound to CO2, H2O, and NOx. The scrubber is required to neutralize nitrogen oxide emissions before atmospheric release[4].

Protocol B: Management of Aqueous Amine Waste

Objective: Manage aqueous streams containing the amine, addressing potential RCRA D002 characteristics.

  • pH Profiling: Measure the pH of the aqueous waste stream using calibrated pH paper or a probe.

  • Classification: If the pH is ≥ 12.5, the waste is classified under EPA RCRA code D002 (Corrosive).

  • Neutralization (Optional but Recommended): Slowly add a dilute, weak acid (e.g., 1M citric acid or dilute HCl) while stirring over an ice bath until the pH is between 6 and 9. Causality: Neutralization removes the D002 characteristic, stabilizing the waste for safer transport. The ice bath mitigates the heat of neutralization.

  • Consolidation: Store the neutralized aqueous waste in an HDPE container.

  • Disposal: Ship via a certified vendor for aqueous hazardous waste treatment. Note that dilution with water is strictly prohibited by the EPA as a substitute for legitimate chemical treatment[6].

Systems-Level Workflow Visualization

To ensure compliance and safety, laboratory personnel should follow the decision matrix below when handling N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine waste.

AmineDisposal Start Waste Generation: N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine Matrix Determine Waste Matrix Start->Matrix Org Organic Solvent / Pure Matrix->Org Non-Aqueous Aq Aqueous Mixture Matrix->Aq Aqueous Incineration High-Temperature Incineration Org->Incineration Collect in HDPE pHCheck Measure pH Level Aq->pHCheck D002 pH ≥ 12.5 RCRA D002 (Corrosive) pHCheck->D002 Highly Basic NonD002 pH < 12.5 Standard Aqueous pHCheck->NonD002 Mild/Neutral AqTreatment Licensed Aqueous Treatment D002->AqTreatment Neutralize First NonD002->AqTreatment Direct Collection

Caption: Decision matrix for the classification and disposal of N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine.

Spill Response and Remediation

In the event of an accidental release, immediate and calculated action is required:

  • Evacuation & PPE: Evacuate the immediate area. Responders must don chemical-resistant gloves (e.g., nitrile or butyl rubber), safety goggles, and a lab coat[2]. If ventilation is compromised, a respirator with an organic vapor cartridge is required.

  • Containment: Prevent the spill from entering drains or waterways[1].

  • Neutralization & Absorption: Cover the spill with a chemically inert, mildly acidic absorbent (e.g., sodium bisulfate) to safely neutralize the amine, or use standard inert absorbents like vermiculite or sand[3][4].

  • Collection: Sweep the absorbed material using non-sparking tools and place it into a solid hazardous waste container[3].

  • Decontamination: Wash the spill area with a dilute acidic solution followed by water to remove residual basicity.

Sources

Handling

Personal protective equipment for handling N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine

Application Note: Advanced Safety and Logistical Handling for N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine As a Senior Application Scientist, I approach the handling of novel bifunctional amines not merely as a complia...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Advanced Safety and Logistical Handling for N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine

As a Senior Application Scientist, I approach the handling of novel bifunctional amines not merely as a compliance checklist, but as a system governed by chemical causality. N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine presents a unique handling challenge in drug discovery and chemical synthesis. It combines the highly basic, lipophilic nature of a 1-ethylpyrrolidine derivative with the ethereal properties of an oxane (tetrahydropyran) ring.

This structural profile dictates its behavior in the laboratory: it is highly tissue-permeable, severely corrosive to ocular and dermal tissues, and potentially combustible. This guide provides the definitive, step-by-step operational framework for handling this compound safely, ensuring that every protective measure is grounded in the molecule's fundamental physicochemical properties.

Mechanistic Hazard Profiling

To select the correct Personal Protective Equipment (PPE), we must first understand why the molecule is hazardous. Based on the safety profiles of its primary building blocks—(1-ethylpyrrolidin-2-yl)methanamine[1][2] and oxan-4-amine[3]—we can deduce the following critical risks:

  • Irreversible Ocular Toxicity (H318): The secondary amine functionality is highly basic. Upon contact with the eye, it rapidly saponifies the lipid bilayers of the cornea, leading to irreversible tissue damage[3].

  • Dermal Penetration & Acute Toxicity (H302, H312): The 1-ethylpyrrolidine moiety is highly lipophilic, allowing the molecule to bypass the skin's aqueous barrier rapidly, pulling the corrosive amine into deep tissue[1].

  • Flammability & Reactivity (H226): Like its parent oxan-4-amine, this compound is likely a combustible liquid that can form explosive mixtures with air at elevated temperatures and reacts violently with strong oxidizers and acids[3].

The PPE Matrix: Scale-Dependent Protection

Standard nitrile gloves are insufficient for handling concentrated lipophilic amines at a preparative scale, as the chemical can permeate the thin barrier over time (breakthrough). The following table summarizes the mandatory PPE based on operational scale.

Operational ScaleHand ProtectionEye & Face ProtectionBody ProtectionRespiratory & Engineering Controls
Analytical (<100 mg) Double-layer Nitrile (4 mil minimum)ANSI Z87.1 Splash GogglesStandard Cotton Lab CoatStandard Fume Hood (No respirator needed)
Preparative (>1 g) Butyl Rubber or Viton over Nitrile inner gloveSplash Goggles + Full Face ShieldChemical-resistant Apron over Lab CoatFume Hood + Half-mask respirator (Organic Vapor cartridge) if transferring outside hood
Spill Cleanup Heavy-duty Butyl Rubber (14 mil)Splash Goggles + Full Face ShieldTyvek Suit or Chemical ApronFull-face respirator with OV/P100 combination cartridges

Step-by-Step Operational Workflows

Every protocol must be a self-validating system. Do not proceed to the next step unless the current step's integrity is confirmed.

Protocol A: Preparative-Scale Transfer and Reaction Setup

Objective: Safely transfer >1 g of the amine without exposure to corrosive vapors or risk of dermal contact.

  • System Validation:

    • Verify the fume hood face velocity is operating between 80–120 feet per minute (fpm).

    • Self-Validation: Inspect your butyl rubber gloves for micro-punctures using the pneumatic inflation method (trap air in the glove and roll the cuff tightly to check for leaks).

  • Atmospheric Control:

    • Purge the source bottle and reaction vessel with an inert gas (Nitrogen or Argon).

    • Causality: Aliphatic amines can slowly oxidize in air, and their vapors can be combustible[3]. Inerting the headspace prevents oxidative degradation and mitigates flammability risks.

  • Transfer Mechanics:

    • Using a positive-displacement pipette or a gas-tight glass syringe with a Luer-lock stainless steel needle, withdraw the required volume.

    • Causality: Standard air-displacement pipettes are prone to dripping due to the lower surface tension of organic amines. Positive displacement ensures absolute volumetric control without accidental environmental release.

  • Immediate Decontamination:

    • Submerge all used transfer tools (syringes, spatulas) in a secondary container holding a 5% aqueous citric acid or sodium bisulfate solution inside the fume hood.

    • Causality: Weak acids safely protonate the basic nitrogen, converting the volatile, corrosive amine into a water-soluble, non-volatile ammonium salt without generating a dangerous thermal exotherm.

Emergency Response & Disposal Logistics

Improper disposal of amines is a primary cause of laboratory fume hood fires. N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine must never be mixed directly with acidic waste streams or strong oxidizing agents[1][3].

Spill Management Protocol
  • Evacuation & Isolation: For spills >50 mL, immediately evacuate the immediate area and eliminate all ignition sources (hot plates, static sources)[3].

  • Containment: Surround the spill with an inert, non-combustible absorbent material such as dry sand or vermiculite[1].

    • Critical Warning:Do NOT use sawdust. Sawdust contains cellulose, which can ignite if the amine's flammability threshold is reached or if an exothermic reaction occurs.

  • Neutralization: Carefully apply a dilute solid acid (e.g., sodium bisulfate) to the spill center, working outward.

  • Collection: Sweep the neutralized solid into a compatible, sealable polyethylene container using non-sparking tools[3]. Label as "Hazardous Waste - Amine Spill Debris."

Routine Waste Disposal
  • Aqueous Waste: If the amine has been quenched in a weak acid (as per Protocol A, Step 4), the resulting aqueous ammonium salt solution should be routed to the Aqueous Basic/Amine Waste stream.

  • Organic Waste: Unquenched organic solutions containing the amine must be placed in a dedicated Non-Halogenated Organic Waste container. Ensure the container is explicitly labeled to prevent accidental mixing with acidic waste by downstream personnel.

Visual Workflow: Safety Decision Tree

PPE_Workflow Start Risk Assessment: N-[(1-ethylpyrrolidin-2-yl)methyl]oxan-4-amine Scale Determine Operational Scale Start->Scale Analytical Analytical Scale (<100 mg) Scale->Analytical Preparative Preparative Scale (>1 g) Scale->Preparative PPE_Anal PPE: Double Nitrile Gloves, Safety Glasses, Lab Coat Analytical->PPE_Anal PPE_Prep PPE: Heavy-duty Butyl Gloves, Face Shield, Chemical Apron Preparative->PPE_Prep Control_Anal Engineering Control: Standard Fume Hood PPE_Anal->Control_Anal Control_Prep Engineering Control: Glovebox or Schlenk Line PPE_Prep->Control_Prep Disposal Waste Disposal: Acidic Aqueous Quench Control_Anal->Disposal Control_Prep->Disposal

Fig 1: Scale-dependent PPE and engineering control workflow for handling the target amine.

References

  • Safety Data Sheet - (1-ethylpyrrolidin-2-yl)methanamine (CAS 26116-12-1) Source: Key Organics URL:1

  • CAS 26116-12-1 - 2-(Aminomethyl)-1-ethylpyrrolidine Source: Sigma-Aldrich URL:2

  • Safety Data Sheet - Tetrahydro-2H-pyran-4-amine (CAS 38041-19-9) Source: Fisher Scientific URL:3

Sources

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